D-Mannoheptulose

• CAS: 654-29-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Biochemical Properties of D-Mannoheptulose

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Mannoheptulose, a naturally occurring seven-carbon monosaccharide, has emerged as a significant molecule of interest within the scientific community. Primarily found in avocados, this heptose possesses a unique biochemical profile centered around its potent and specific inhibition of hexokinase, the enzyme that catalyzes the initial, rate-limiting step of glycolysis.[1][2] This inhibitory action confers upon D-Mannoheptulose a range of intriguing physiological effects, from the modulation of insulin secretion to potential applications in oncology and metabolic research. This technical guide provides a comprehensive overview of the core biochemical properties of D-Mannoheptulose, its mechanism of action, and methodologies for its study, tailored for professionals in research and drug development.

Physicochemical Properties

A foundational understanding of D-Mannoheptulose begins with its basic physicochemical characteristics, which are crucial for its handling, formulation, and experimental application.

Property	Value	Source(s)
Chemical Formula	C₇H₁₄O₇	[3][4][5]
Molecular Weight	210.18 g/mol	[5][6]
Appearance	White to off-white crystalline powder	[2][4]
Melting Point	151 °C (304 °F)	[6][7]
Solubility	Soluble in water (10 mg/ml), DMSO (20 mg/ml), and DMF (20 mg/ml). Slightly soluble in methanol and ethanol (1 mg/ml).	[6][8][9]
CAS Number	3615-44-9	[5]

Core Biochemical Function: Hexokinase Inhibition

The primary and most studied biochemical property of D-Mannoheptulose is its role as a potent inhibitor of hexokinase.[1] Hexokinases are a family of enzymes responsible for the phosphorylation of hexoses, primarily glucose, to their respective 6-phosphate esters. This is the first committed step in the glycolytic pathway.

Mechanism of Action

D-Mannoheptulose functions as a competitive inhibitor of hexokinase isoenzymes, including glucokinase (hexokinase IV), which is predominantly found in the liver and pancreatic β-cells.[1][10] Its seven-carbon structure allows it to bind to the active site of hexokinase, for which it competes with glucose.[1] However, due to its structural differences from glucose, D-Mannoheptulose cannot be efficiently phosphorylated. This binding without subsequent catalysis effectively blocks the enzyme's active site, preventing the phosphorylation of glucose into glucose-6-phosphate. The inhibition constant (Ki) for D-Mannoheptulose against various hexokinases is approximately 0.25 mM.[10]

This inhibition of the initial step of glycolysis has profound downstream effects on cellular metabolism. By reducing the rate of glycolysis, D-Mannoheptulose leads to a decrease in the intracellular production of ATP.[3]

Figure 1: Mechanism of D-Mannoheptulose Inhibition of Hexokinase.

Physiological Consequences of Hexokinase Inhibition

The blockade of glycolysis by D-Mannoheptulose triggers a cascade of physiological responses, most notably affecting insulin secretion and cellular energy metabolism.

Inhibition of Insulin Secretion

In pancreatic β-cells, glucose-stimulated insulin secretion is tightly coupled to glucose metabolism. The entry of glucose into β-cells via GLUT transporters, followed by its phosphorylation by glucokinase and subsequent glycolysis, leads to an increase in the intracellular ATP/ADP ratio. This elevated ratio closes ATP-sensitive potassium (KATP) channels, leading to membrane depolarization, calcium influx, and ultimately, the exocytosis of insulin-containing granules.

D-Mannoheptulose disrupts this process by inhibiting glucokinase, thereby preventing the rise in the ATP/ADP ratio.[3] This leads to the KATP channels remaining open, preventing membrane depolarization and subsequent insulin release.[3]

Figure 2: D-Mannoheptulose Inhibition of Insulin Secretion.

Potential Anti-Cancer Effects

Cancer cells often exhibit a high rate of glycolysis, a phenomenon known as the Warburg effect. This metabolic reprogramming makes them particularly vulnerable to glycolytic inhibitors. By targeting hexokinase, D-Mannoheptulose can disrupt the energy supply of cancer cells, leading to reduced proliferation and induction of apoptosis.[11][12] Studies have shown that D-Mannoheptulose can inhibit the growth of breast cancer cells in vitro.[11][13]

Natural Occurrence and Extraction

D-Mannoheptulose is naturally found in several plants, including alfalfa, figs, and the primrose.[3] However, its most abundant known source is the avocado (Persea americana), where it can constitute a significant portion of the fruit's dry weight, particularly in unripe avocados.[3][14] The concentration of D-Mannoheptulose decreases as the fruit ripens.[14] For research and pharmaceutical applications, D-Mannoheptulose can be extracted and purified from avocado fruit and leaves.

Experimental Protocols

The study of D-Mannoheptulose's biochemical properties often involves in vitro enzyme inhibition assays and cell-based assays to assess its impact on metabolism and cellular function.

Hexokinase Inhibition Assay

This protocol provides a generalized method for determining the inhibitory effect of D-Mannoheptulose on hexokinase activity using a coupled enzyme assay.

Principle: The product of the hexokinase reaction, glucose-6-phosphate, is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP⁺ to NADPH. The rate of NADPH formation is monitored spectrophotometrically at 340 nm and is proportional to the hexokinase activity.

Materials:

• Purified hexokinase (e.g., from yeast or bovine heart)

• D-Mannoheptulose

• D-Glucose

• ATP (Adenosine 5'-triphosphate)

• NADP⁺ (Nicotinamide adenine dinucleotide phosphate)

• G6PDH (Glucose-6-phosphate dehydrogenase)

• MgCl₂

• Tris-HCl buffer (pH 7.5)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare Reagent Mix: Prepare a reaction mixture containing Tris-HCl buffer, ATP, NADP⁺, MgCl₂, and G6PDH.

• Prepare Substrate and Inhibitor Solutions: Prepare stock solutions of D-Glucose and D-Mannoheptulose in the appropriate buffer.

• Assay Setup: In a 96-well plate, add the reagent mix to each well.

• Add varying concentrations of D-Mannoheptulose (the inhibitor) to the test wells. Add buffer to the control wells.

• Add a fixed concentration of D-Glucose (the substrate) to all wells.

• Initiate Reaction: Add a fixed amount of hexokinase to each well to start the reaction.

• Measure Absorbance: Immediately place the plate in the microplate reader and measure the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 10 minutes) at a constant temperature.

• Data Analysis: Calculate the initial reaction rates (V₀) from the linear portion of the absorbance vs. time plot. Plot the reaction rates against the D-Mannoheptulose concentrations to determine the IC₅₀ value. To determine the mode of inhibition, perform the assay with varying concentrations of both D-Glucose and D-Mannoheptulose and analyze the data using Lineweaver-Burk or Michaelis-Menten kinetics.

Figure 3: Workflow for a Hexokinase Inhibition Assay.

Conclusion

D-Mannoheptulose stands out as a fascinating natural product with a well-defined biochemical mechanism of action. Its ability to competitively inhibit hexokinase provides a powerful tool for researchers studying glucose metabolism, insulin secretion, and cancer biology. For drug development professionals, D-Mannoheptulose and its derivatives represent a promising starting point for the design of novel therapeutics targeting metabolic disorders and malignancies. A thorough understanding of its fundamental biochemical properties, as outlined in this guide, is essential for harnessing its full scientific and therapeutic potential.

References

• Wikipedia. (2023, December 1). Mannoheptulose. Retrieved from [Link]

• Malaisse, W. J., & Sener, A. (2004). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International journal of molecular medicine, 14(1), 107–112.
• Leibowitz, G., et al. (2001). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. Endocrinology, 142(2), 526-531.
• Al-Jobori, A. A., et al. (2021). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Iraqi Journal of Pharmaceutical Sciences, 30(1), 1-10.
• Al-Ziaydi, A. G., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells.
• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose. International journal of molecular medicine, 6(2), 171–175.

• LookChem. (n.d.). D-manno-2-Heptulose. Retrieved from [Link]

• Al-Oqaili, N. A. M., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian journal of clinical biochemistry : IJCB, 1–10.

• National Center for Biotechnology Information. (n.d.). Mannoheptulose. PubChem Compound Database. Retrieved from [Link]

• Courtois, P., Sener, A., & Malaisse, W. J. (2001). D-mannoheptulose phosphorylation by hexokinase isoenzymes. International journal of molecular medicine, 7(4), 359–363.

• National Center for Biotechnology Information. (n.d.). D-Mannoheptulose-13C7. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Retrieved from [Link]

• L-F-C, et al. (2021).

• Chemsrc. (n.d.). D-Mannoheptulose. Retrieved from [Link]

• ResearchGate. (n.d.). Structural formulae of mannoheptulose, sedoheptulose, and the related acyclic heptitols, perseitol and volemitol. Retrieved from [Link]

• ResearchGate. (2012). D-mannoheptulose and perseitol in 'Hass' avocado: Metabolism in seed and mesocarp tissue. Retrieved from [Link]

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The Sweet Heptose of the Alligator Pear: A Technical Guide to the Historical Discovery and Isolation of D-Mannoheptulose

For Immediate Release

A comprehensive technical guide detailing the historical discovery, isolation, and characterization of D-Mannoheptulose, a unique seven-carbon sugar primarily found in avocados. This document provides researchers, scientists, and drug development professionals with an in-depth understanding of the foundational and modern techniques used to study this intriguing monosaccharide.

Introduction: A Unique Sugar Emerges

In the realm of carbohydrate chemistry, the discovery of a naturally occurring seven-carbon sugar, a heptose, was a significant milestone. D-Mannoheptulose, a ketose with the molecular formula C7H14O7, stands out as a fascinating monosaccharide with implications for metabolic research.[1] This guide delves into the historical journey of its discovery and the evolution of methods for its isolation and characterization, providing a valuable resource for scientists working with this unique carbohydrate.

Part 1: The Dawn of Discovery - La Forge's Pioneering Work

The story of D-Mannoheptulose begins in the early 20th century with the work of American chemist F. B. La Forge. In a seminal 1917 paper published in the Journal of Biological Chemistry, La Forge documented the first-ever isolation of a heptose from a natural source.[2] He identified this novel sugar in the fruit of the avocado, Persea gratissima, which he referred to by its common name at the time, the "alligator pear."[2] This discovery was particularly noteworthy as, until then, all known heptoses were synthetic creations.[2]

The Historical Protocol: A Glimpse into Early 20th-Century Carbohydrate Chemistry

La Forge's method, though rudimentary by modern standards, laid the groundwork for all subsequent isolations of D-Mannoheptulose. The process was a testament to the meticulous techniques of early carbohydrate chemists.

Experimental Protocol: La Forge's 1917 Isolation of D-Mannoheptulose from Avocado [2]

• Extraction: The pulp of ripe avocados was pressed to remove the oil. The remaining press-cake was then repeatedly extracted with 95% ethanol to dissolve the soluble sugars.

• Clarification: The ethanolic extract was concentrated under reduced pressure to a thick syrup. This syrup was then diluted with water, and basic lead acetate was added to precipitate impurities.

• Lead Removal: The excess lead was removed by treating the solution with hydrogen sulfide, a common clarification technique of the era.

• Fermentation: A crucial step in La Forge's procedure was the removal of more common, fermentable sugars like glucose and fructose. The clarified syrup was fermented with baker's yeast, which selectively consumes these six-carbon sugars, leaving the non-fermentable D-Mannoheptulose in solution.[3]

• Crystallization: After fermentation, the solution was again clarified and concentrated. The resulting syrup was then subjected to fractional crystallization from an 80% alcohol solution. This painstaking process eventually yielded crystalline D-Mannoheptulose.

This pioneering work not only introduced a new natural product to the scientific community but also highlighted the presence of unusual carbohydrates in the plant kingdom.

Part 2: Modern Approaches to Isolation and Purification

While La Forge's method was groundbreaking, it was also time-consuming and yielded relatively low amounts of pure product. Modern techniques have significantly improved the efficiency and purity of D-Mannoheptulose isolation. These methods often combine principles of La Forge's original work, such as the removal of fermentable sugars, with advanced chromatographic techniques.

The Synergy of Biotransformation and Chromatography

A highly effective modern approach involves a two-pronged strategy: biotransformation followed by preparative chromatography.

Experimental Protocol: Modern Isolation of D-Mannoheptulose

• Optimized Extraction: The initial extraction of sugars from avocado pulp is now often optimized for efficiency. This can involve varying solvent concentrations and extraction times.

• Yeast Fermentation (Biotransformation): Similar to La Forge's method, yeast fermentation remains a key step to remove the bulk of glucose and fructose. This biotransformation selectively eliminates the most abundant hexoses, simplifying the subsequent purification steps.

• Chromatographic Purification: The non-fermented sugar mixture is then subjected to preparative High-Performance Liquid Chromatography (HPLC) or ion-exchange chromatography for final purification.

  • Preparative HPLC: This technique allows for the separation of D-Mannoheptulose from other non-fermentable sugars and impurities with high resolution.

  • Ion-Exchange Chromatography: This method is particularly useful for separating sugars based on their ability to form charged complexes with metal ions.

This combined approach allows for the production of highly pure D-Mannoheptulose suitable for research and potential therapeutic applications.

Part 3: Structural Elucidation and Characterization

The definitive identification of D-Mannoheptulose relies on a suite of modern analytical techniques that provide detailed structural information.

Spectroscopic and Spectrometric Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both proton (¹H) and carbon-13 (¹³C) NMR are indispensable for confirming the structure of D-Mannoheptulose. These techniques provide detailed information about the connectivity of atoms and the stereochemistry of the molecule.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of D-Mannoheptulose and to aid in its structural elucidation through fragmentation analysis.

Part 4: The Biosynthesis of D-Mannoheptulose in Avocado

The unique abundance of D-Mannoheptulose in avocados points to a specialized metabolic pathway within the plant. Research suggests that its biosynthesis is closely linked to the pentose phosphate pathway and the Calvin cycle.

The proposed biosynthetic pathway for D-Mannoheptulose in Persea americana begins with intermediates from the Calvin cycle.[4][5] It is believed that an aldolase reaction combines a three-carbon metabolite (dihydroxyacetone phosphate) with a four-carbon metabolite (erythrose-4-phosphate) to form sedoheptulose-1,7-bisphosphate.[4] This is then thought to be isomerized to a phosphorylated form of D-mannoheptulose.[4][5] While the exact enzymes responsible for this final conversion in avocado are still under investigation, this pathway highlights the plant's unique ability to synthesize this seven-carbon sugar.[6]

Caption: Proposed Biosynthetic Pathway of D-Mannoheptulose in Avocado.

Data Presentation

Table 1: Concentration of D-Mannoheptulose in Various Avocado Cultivars

Avocado Cultivar	D-Mannoheptulose Concentration (mg/g dry weight)	Reference
'Hass'	1.0 - 24.0	[6]
'Fuerte'	Up to 38.0
'Bacon'	Up to 49.0

Note: Concentrations can vary depending on the ripeness and growing conditions of the fruit.

Conclusion

From its initial discovery in the early 20th century to its ongoing study in modern laboratories, D-Mannoheptulose remains a subject of scientific curiosity. The historical methods for its isolation, while laborious, laid the foundation for the development of more sophisticated techniques that now allow for its efficient purification and detailed characterization. This in-depth guide provides a comprehensive overview of this journey, offering valuable insights for researchers and scientists interested in the unique biochemistry of this seven-carbon sugar and its potential applications.

References

• Tesfay, S. Z., Bertling, I., & Bower, J. P. (2012). D-mannoheptulose and perseitol in ‘Hass’ avocado: Metabolism in seed and mesocarp tissue. South African Journal of Botany, 79, 159-165.
• Liu, X., Sievert, J., Arpaia, M. L., & Madore, M. A. (2002). Postulated physiological roles of the seven-carbon sugars, mannoheptulose, and perseitol in avocado. Journal of the American Society for Horticultural Science, 127(1), 108-114.
• La Forge, F. B. (1917). d-Mannoketoheptose, a new sugar from the avocado. Journal of Biological Chemistry, 28(2), 511-522.
• Cowan, A. K. (2004). Metabolic control of avocado fruit growth: 3-hydroxy-3-methylglutaryl coenzyme a reductase, active oxygen species and the role of C7 sugars. Physiologia Plantarum, 122(3), 291-302.
• Kappler-Tanudyaya, N., Schmitt, H., Tippkötter, N., Meyer, L., Lenzen, S., & Ulber, R. (2007). Combination of biotransformation and chromatography for the isolation and purification of mannoheptulose. Biotechnology journal, 2(6), 692-699.
• Montgomery, E. M., & Hudson, C. S. (1939). The Synthesis of D-Mannoheptulose, and the Preparation of Some of its Derivatives. Journal of the American Chemical Society, 61(7), 1654-1658.
• Shaw, P. E., Wilson, C. W., & Knight, R. J. (1980). High-performance liquid chromatographic analysis of D-manno-heptulose, perseitol, glucose, and fructose in avocado cultivars. Journal of Agricultural and Food Chemistry, 28(2), 379-382.

• PubChem. (n.d.). Mannoheptulose. National Center for Biotechnology Information. Retrieved from [Link]

• Human Metabolome Database. (n.d.). D-Mannoheptulose. Retrieved from [Link]

• Avocadosource.com. (n.d.). Metabolism of d-mannoheptulose. Excretion of the sugar after eating avocado. Retrieved from [Link]

• Blatherwick, N. R., Larson, H. W., & Sawyer, S. D. (1940). Metabolism of d-mannoheptulose. Excretion of the sugar after eating avocado. Journal of Biological Chemistry, 133(3), 643-650.

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Natural sources and abundance of D-Mannoheptulose in plants

An In-depth Technical Guide on the Natural Sources and Abundance of D-Mannoheptulose in Plants for Researchers and Drug Development Professionals

Introduction

D-mannoheptulose is a naturally occurring seven-carbon ketose sugar (a heptose) that has garnered significant interest within the scientific and pharmaceutical communities. Unlike the ubiquitous six-carbon sugars such as glucose and fructose that are central to cellular metabolism, D-mannoheptulose is considered a rare sugar. Its primary pharmacological interest lies in its ability to act as a competitive and non-competitive inhibitor of hexokinase, the enzyme that catalyzes the first step of glycolysis—the phosphorylation of glucose. This inhibitory action on a fundamental metabolic pathway underpins its potential applications in drug development, particularly in areas related to metabolic regulation and oncology. This guide provides a comprehensive overview of the natural botanical sources of D-mannoheptulose, its abundance in various plant tissues, its biosynthetic pathway, and the methodologies for its extraction and quantification.

Natural Sources and Abundance of D-Mannoheptulose

While seven-carbon sugars are relatively common in the plant kingdom, high concentrations of D-mannoheptulose are confined to a select number of species. The avocado (Persea americana) stands out as the most significant and well-documented source of this heptose.

Persea americana (Avocado): A Primary Source

The avocado tree is unique in its carbohydrate metabolism, utilizing seven-carbon sugars, D-mannoheptulose and its corresponding sugar alcohol, perseitol, as major products of photosynthesis and as primary forms of transportable and storage sugars. In contrast, most other plants rely on sucrose for these functions. These C7 sugars are found in substantial quantities in virtually all tissues of the avocado tree, including the leaves, phloem sap, fruit, and seeds, often accounting for over 10% of the tissue's dry weight.

The concentration of D-mannoheptulose in avocado tissues can vary depending on the cultivar, the stage of fruit development, and the specific tissue being analyzed. Unripe avocados, in particular, contain high concentrations, which tend to decrease as the fruit ripens.

Plant Species	Tissue	D-Mannoheptulose Concentration (mg/g Dry Weight)	Reference(s)
Persea americana (Avocado)	Fruit Mesocarp	0.4 - 49	[1]
Persea americana (Avocado)	Seed	Variable, with perseitol often being predominant	[1]
Persea americana (Avocado)	Leaves	Significant, as a primary site of synthesis	[1]

Other Reported Botanical Sources

While avocado is the most concentrated known source, D-mannoheptulose has been identified in several other plant species. However, the quantitative data on its abundance in these plants is notably scarce in the current scientific literature, representing a significant gap in research.

• Medicago sativa (Alfalfa): This perennial flowering plant is frequently cited as a source of D-mannoheptulose.[2][3]

• Ficus carica (Fig): The common fig is another species reported to contain D-mannoheptulose.[2][3]

• Primula spp. (Primrose): Various species of primrose are known to produce seven-carbon sugars. While detailed studies have quantified the related C7 compounds volemitol and sedoheptulose in species like Primula x polyantha (with volemitol concentrations up to 50 mg/g fresh weight in leaves), specific data on D-mannoheptulose concentrations are lacking.[4][5]

• Papaver somniferum (Opium Poppy): D-mannoheptulose has also been reported to be present in the opium poppy.[6]

The lack of quantitative data for these species presents an opportunity for further phytochemical investigation, which could uncover alternative or more sustainable sources of this rare sugar.

Biosynthesis of D-Mannoheptulose in Plants

The biosynthetic pathway of D-mannoheptulose has been elucidated primarily through studies on avocado leaves, where it is a direct product of photosynthesis. The pathway is intrinsically linked to the Calvin cycle.

The key steps are as follows:

• Condensation: The pathway initiates with the condensation of two intermediates from the Calvin cycle: dihydroxyacetone phosphate (DHAP), a three-carbon ketose, and erythrose-4-phosphate (E4P), a four-carbon aldose.

• Formation of Sedoheptulose-1,7-bisphosphate: This condensation reaction, catalyzed by an aldolase enzyme, forms sedoheptulose-1,7-bisphosphate.

• Isomerization: Subsequently, sedoheptulose-1,7-bisphosphate is isomerized to a phosphorylated derivative of D-mannoheptulose, likely mannoheptulose-7-phosphate.

• Dephosphorylation: The final step involves the removal of the phosphate group by a phosphatase to yield free D-mannoheptulose.

This biosynthetic route highlights a diversion of carbon from the central photosynthetic cycle to produce this specialized seven-carbon sugar.

Caption: Biosynthetic pathway of D-Mannoheptulose in avocado leaves.

Methodologies for Extraction, Purification, and Quantification

The isolation and analysis of D-mannoheptulose from plant tissues require a systematic approach to ensure efficiency and purity. The methodologies are well-established for avocado and can be adapted for other plant sources.

Experimental Protocol: Extraction and Purification

This protocol provides a generalized procedure for the extraction and purification of D-mannoheptulose from plant material.

1. Sample Preparation:

• Harvest fresh plant material (e.g., unripe avocado mesocarp).
• Immediately freeze the tissue in liquid nitrogen to quench metabolic activity.
• Lyophilize (freeze-dry) the material to a constant weight and then grind it into a fine powder.

2. Extraction of Soluble Sugars:

• Suspend the powdered plant tissue in 80% (v/v) ethanol.
• Incubate at an elevated temperature (e.g., 70-80°C) for a specified period (e.g., 1 hour) to facilitate the extraction of soluble carbohydrates.
• Centrifuge the mixture to pellet the insoluble material.
• Collect the supernatant, which contains the soluble sugars. Repeat the extraction process on the pellet multiple times to ensure complete recovery.

3. Purification via Biotransformation and Chromatography:

• Rationale: Plant extracts contain a mixture of sugars (e.g., glucose, fructose, sucrose) that can interfere with the isolation of D-mannoheptulose. A biotransformation step using yeast (Saccharomyces cerevisiae) can be employed to selectively ferment these common sugars, leaving the non-fermentable D-mannoheptulose in the solution.
• Procedure:
• Combine the pooled supernatants and evaporate the ethanol.
• Re-dissolve the sugar extract in water and incubate with baker's yeast.
• After fermentation is complete, remove the yeast cells by centrifugation.
• The resulting supernatant is an enriched solution of D-mannoheptulose.
• Chromatographic Purification:
• Further purification can be achieved using preparative chromatography, such as column chromatography with an appropriate resin (e.g., ion-exchange or size-exclusion), to separate D-mannoheptulose from other remaining compounds.

Analytical Quantification

High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the quantification of D-mannoheptulose.

• System: An HPLC system equipped with a refractive index (RI) detector or a pulsed amperometric detector (PAD) is suitable for carbohydrate analysis.

• Column: A specialized carbohydrate analysis column (e.g., an amino-based column) is used for the separation of different sugars.

• Mobile Phase: An isocratic mobile phase, typically a mixture of acetonitrile and water, is used to elute the sugars.

• Quantification: The concentration of D-mannoheptulose in the sample is determined by comparing the peak area from the sample chromatogram to a standard curve generated from known concentrations of a pure D-mannoheptulose standard.

Caption: General workflow for the extraction and analysis of D-Mannoheptulose.

Conclusion

D-mannoheptulose represents a promising natural product for drug development, owing to its unique hexokinase-inhibiting properties. This guide has detailed its primary botanical source, the avocado (Persea americana), where it is found in high abundance. While other plants such as alfalfa, fig, and primrose are reported to contain D-mannoheptulose, a notable lack of quantitative data highlights a clear area for future research. The elucidation of its biosynthetic pathway in avocado provides a foundation for potential biotechnological production methods. Furthermore, the established protocols for extraction, purification, and quantification offer a robust framework for researchers to isolate and study this rare sugar. Further exploration into the broader distribution and abundance of D-mannoheptulose in the plant kingdom could unveil new, sustainable sources, thereby facilitating its journey from a botanical curiosity to a valuable therapeutic agent.

References

• Häfliger, B., Kindhauser, E., & Keller, F. (1999). Metabolism of d-Glycero-d-Manno-Heptitol, Volemitol, in Polyanthus. Discovery of a Novel Ketose Reductase. Plant Physiology, 119(1), 191–198. Available from: [Link]

• Kappler-Tanudyaya, N., Schmitt, H., Tippkötter, N., Meyer, L., Lenzen, S., & Ulber, R. (2007). Combination of biotransformation and chromatography for the isolation and purification of mannoheptulose. Biotechnology Journal, 2(6), 692-699. Available from: [Link]

• Liu, X., Sievert, J., Arpaia, M. L., & Madore, M. A. (2002). Postulated physiological roles of the seven-carbon sugars, mannoheptulose, and perseitol in avocado. Journal of the American Society for Horticultural Science, 127(1), 108-114. Available from: [Link]

• Tesfay, S. Z., Bertling, I., & Bower, J. P. (2012). D-mannoheptulose and perseitol in 'Hass' avocado: Metabolism in seed and mesocarp tissue. South African Journal of Botany, 79, 221. Available from: [Link]

• Wang, L. L., et al. (2018). An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. Nutrients, 10(11), 1583. Available from: [Link]

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D-Mannoheptulose as a Competitive Inhibitor of Hexokinase: A Technical Guide for Researchers and Drug Development Professionals

Abstract

D-Mannoheptulose, a seven-carbon monosaccharide naturally present in avocados and other plants, has emerged as a significant tool in metabolic research and a potential therapeutic agent.[1] Its primary mechanism of action lies in the competitive inhibition of hexokinase, the gateway enzyme of glycolysis. By impeding the initial, rate-limiting step of glucose metabolism, D-Mannoheptulose offers a unique opportunity to modulate cellular energetics and signaling pathways. This technical guide provides an in-depth exploration of the biochemical underpinnings of D-Mannoheptulose's inhibitory action, its downstream cellular consequences, and detailed methodologies for its study. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating glycolysis inhibition for various applications, including oncology and metabolic diseases.

The Central Role of Hexokinase in Cellular Metabolism

Hexokinase is a family of enzymes responsible for catalyzing the phosphorylation of hexoses, primarily D-glucose, to their corresponding 6-phosphate esters. This ATP-dependent reaction is the first irreversible step in glycolysis, committing glucose to cellular metabolism. The product, glucose-6-phosphate (G6P), is a pivotal metabolite that can enter several interconnected pathways, including glycolysis for ATP production, the pentose phosphate pathway for nucleotide and NADPH synthesis, and glycogen synthesis for energy storage.

There are four main isoforms of hexokinase in mammals (Hexokinase I, II, III, and IV or glucokinase), each with distinct tissue distributions, kinetic properties, and regulatory mechanisms.[2] Notably, many cancer cells exhibit a heightened reliance on glycolysis for energy production, a phenomenon known as the Warburg effect, and often overexpress hexokinase, particularly Hexokinase II.[3] This makes hexokinase a compelling target for therapeutic intervention.

Caption: Central Role of Hexokinase and Glucose-6-Phosphate.

Mechanism of D-Mannoheptulose as a Competitive Inhibitor

D-Mannoheptulose acts as a competitive inhibitor of hexokinase, meaning it directly competes with glucose for binding to the enzyme's active site.[4] Its seven-carbon structure mimics that of glucose, allowing it to occupy the active site. However, due to its structural differences, D-Mannoheptulose cannot be phosphorylated by hexokinase, thus blocking the enzyme's catalytic activity.[5] This inhibition is reversible, and its efficacy is dependent on the relative concentrations of D-Mannoheptulose and glucose.

The inhibition of hexokinase by D-Mannoheptulose has been shown to be a mixed type of inhibition, with predominantly non-competitive and competitive characteristics in liver and parotid homogenates, respectively.[6]

Caption: Competitive Inhibition of Hexokinase by D-Mannoheptulose.

Quantitative Inhibition Parameters

The potency of D-Mannoheptulose as a hexokinase inhibitor is quantified by its inhibition constant (Ki) and half-maximal inhibitory concentration (IC50). These values can vary depending on the hexokinase isoform, the specific cell line, and the experimental conditions.

Parameter	Enzyme/Cell Line	Value	Reference
Ki	Glucokinases and Hexokinases (general)	0.25 mM	[3]
Km	Bovine Heart Hexokinase	~0.2 mM	[5]
IC50	Normal Human Mammary Epithelial Cells (HMECs)	975.1 µg/mL	[7]
IC50	MCF-7 Breast Cancer Cells	263.3 µg/mL	[7]

Cellular Consequences of Hexokinase Inhibition

The inhibition of hexokinase by D-Mannoheptulose triggers a cascade of downstream effects, primarily stemming from the disruption of glycolysis.

Inhibition of Insulin Secretion

In pancreatic β-cells, glucose metabolism is intricately linked to insulin secretion. The process, known as glucose-stimulated insulin secretion (GSIS), is initiated by the uptake and metabolism of glucose, leading to an increase in the ATP/ADP ratio. This change in the cellular energy state closes ATP-sensitive potassium (KATP) channels, leading to membrane depolarization, calcium influx, and ultimately, the exocytosis of insulin-containing granules.

D-Mannoheptulose potently inhibits GSIS by blocking the initial step of glycolysis.[8][9] This prevents the rise in the ATP/ADP ratio, keeping the KATP channels open and the β-cell membrane hyperpolarized, thereby inhibiting insulin release.

Caption: D-Mannoheptulose's Inhibition of Insulin Secretion.

Effects on Cancer Cell Proliferation and Viability

Given the reliance of many cancer cells on glycolysis, inhibiting hexokinase with D-Mannoheptulose has been investigated as an anti-cancer strategy. Studies have shown that D-Mannoheptulose can inhibit the proliferation of breast cancer cells and induce apoptosis.[10] This is attributed to the depletion of ATP and essential metabolic intermediates required for rapid cell growth.

Modulation of Glucagon-Like Peptide-1 (GLP-1) Secretion

Interestingly, dietary D-Mannoheptulose has been observed to increase fasting serum levels of Glucagon-like peptide-1 (GLP-1) in dogs.[11][12] GLP-1 is an incretin hormone that enhances insulin secretion, suppresses glucagon release, and promotes satiety. The exact mechanism by which D-Mannoheptulose stimulates GLP-1 secretion is not fully understood but is thought to be an indirect effect.

Experimental Protocols for Studying D-Mannoheptulose

To facilitate research into the effects of D-Mannoheptulose, this section provides detailed, step-by-step protocols for key in vitro assays.

Hexokinase Activity Assay (Coupled Enzyme Spectrophotometric Method)

This assay measures hexokinase activity by coupling the production of G6P to the reduction of NADP+ by glucose-6-phosphate dehydrogenase (G6PDH), which can be monitored spectrophotometrically at 340 nm.

Materials:

• Purified Hexokinase

• D-Mannoheptulose

• D-Glucose

• ATP

• NADP+

• Glucose-6-Phosphate Dehydrogenase (G6PDH)

• Assay Buffer (e.g., Tris-HCl with MgCl2)

• 96-well UV-transparent microplate

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagents: Prepare stock solutions of all reagents in assay buffer.

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing assay buffer, ATP, NADP+, and G6PDH.

• Set up Assay Plate:

  • Blank: Add reaction mixture and assay buffer.

  • Control (No Inhibitor): Add reaction mixture, hexokinase, and D-glucose.

  • Inhibitor: Add reaction mixture, hexokinase, D-glucose, and varying concentrations of D-Mannoheptulose.

• Initiate Reaction: Add D-glucose to the control and inhibitor wells to start the reaction.

• Measure Absorbance: Immediately place the plate in the microplate reader and measure the absorbance at 340 nm at regular intervals (e.g., every minute) for a set period (e.g., 10-15 minutes).

• Calculate Activity: Determine the rate of NADPH production (change in absorbance over time). The percentage of inhibition can be calculated by comparing the rates of the inhibitor wells to the control wells.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells of interest

• D-Mannoheptulose

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• Microplate reader capable of reading absorbance at ~570 nm

Procedure:

• Seed Cells: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat with D-Mannoheptulose: Replace the medium with fresh medium containing varying concentrations of D-Mannoheptulose. Include untreated control wells.

• Incubate: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add MTT Reagent: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilize Formazan: Remove the MTT-containing medium and add the solubilization solution to dissolve the purple formazan crystals.

• Measure Absorbance: Measure the absorbance of the wells at ~570 nm using a microplate reader.

• Analyze Data: Calculate the percentage of cell viability relative to the untreated control.

Glucose Uptake Assay (2-NBDG Assay)

This assay utilizes a fluorescently labeled glucose analog, 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), to measure glucose uptake in living cells.

Materials:

• Cells of interest

• D-Mannoheptulose

• 2-NBDG

• Glucose-free cell culture medium

• Phosphate-buffered saline (PBS)

• 96-well black, clear-bottom cell culture plate

• Fluorescence microscope, flow cytometer, or fluorescence plate reader

Procedure:

• Seed Cells: Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• Pre-treatment with D-Mannoheptulose: Replace the medium with glucose-free medium containing D-Mannoheptulose and incubate for a predetermined time (e.g., 30-60 minutes).

• Add 2-NBDG: Add 2-NBDG to each well to a final concentration of 50-100 µM and incubate for 15-30 minutes at 37°C.

• Wash Cells: Remove the 2-NBDG-containing medium and wash the cells three times with ice-cold PBS to remove extracellular fluorescence.

• Measure Fluorescence: Measure the intracellular fluorescence using a fluorescence microscope, flow cytometer, or fluorescence plate reader (excitation/emission ~485/535 nm).

• Analyze Data: Quantify the fluorescence intensity and compare the D-Mannoheptulose-treated cells to the untreated controls to determine the inhibition of glucose uptake.

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The Role of D-Mannoheptulose in Blocking Insulin Secretion: A Technical Guide for Researchers

Abstract

D-Mannoheptulose, a seven-carbon monosaccharide naturally present in avocados and other plants, serves as a potent and specific inhibitor of insulin secretion.[1] Its mechanism of action lies in the competitive inhibition of glucokinase, the primary glucose sensor in pancreatic β-cells, thereby disrupting the metabolic signaling cascade that leads to insulin release.[2][3][4] This unique property makes D-Mannoheptulose an invaluable tool for researchers in diabetology, metabolic diseases, and cell biology, enabling the precise dissection of the glucose-stimulated insulin secretion (GSIS) pathway. This technical guide provides an in-depth exploration of the biochemical mechanisms underpinning D-Mannoheptulose's inhibitory effects, detailed experimental protocols for its application, and a discussion of its utility in metabolic research and drug development.

Introduction: The Significance of D-Mannoheptulose in Metabolic Research

D-Mannoheptulose is a heptose that acts as a competitive inhibitor of glucokinases and hexokinases.[5] By preventing the phosphorylation of glucose to glucose-6-phosphate, it effectively blocks the initial and rate-limiting step of glycolysis.[1][3] This targeted inhibition has profound implications for cellular energy metabolism, particularly in pancreatic β-cells where glycolysis is tightly coupled to insulin secretion.[6][7] The ability to acutely and reversibly block this pathway with D-Mannoheptulose allows researchers to investigate the intricate steps of insulin exocytosis, model certain aspects of β-cell dysfunction, and explore potential therapeutic strategies for metabolic disorders.[8]

Chemical and Physical Properties of D-Mannoheptulose:

Property	Value	Source
Chemical Formula	C₇H₁₄O₇	[5][9]
Molar Mass	210.18 g/mol	[9]
CAS Number	3615-44-9	[5]
Appearance	Crystalline solid	[5]
Solubility	Soluble in water, DMSO, and PBS (pH 7.2)	[5]

The Molecular Ballet of Glucose-Stimulated Insulin Secretion (GSIS)

To comprehend the inhibitory action of D-Mannoheptulose, it is imperative to first understand the canonical pathway of GSIS in pancreatic β-cells. This intricate process can be conceptualized as a series of interconnected events, beginning with glucose transport and culminating in the exocytosis of insulin-containing granules.

The Triggering Pathway of GSIS:

• Glucose Transport: Glucose enters the β-cell via glucose transporters, primarily GLUT1 in humans and GLUT2 in rodents.[10][11]

• Glycolysis and ATP Production: Intracellular glucose is rapidly phosphorylated by glucokinase (hexokinase IV) to glucose-6-phosphate, committing it to the glycolytic pathway.[6][7] Subsequent metabolism of glucose-derived pyruvate in the mitochondria through the Krebs cycle and oxidative phosphorylation leads to a significant increase in the intracellular ATP:ADP ratio.[6][12]

• K-ATP Channel Closure: The elevated ATP:ADP ratio directly triggers the closure of ATP-sensitive potassium (K-ATP) channels in the β-cell membrane.[13][14][15] These channels are crucial in maintaining the resting membrane potential.

• Membrane Depolarization: Closure of K-ATP channels reduces the efflux of positively charged potassium ions, leading to depolarization of the cell membrane.[12][16]

• Calcium Influx: The change in membrane potential activates voltage-dependent calcium channels (VDCCs), causing a rapid influx of extracellular calcium ions (Ca²⁺) into the cytoplasm.[12][13]

• Insulin Granule Exocytosis: The resulting rise in intracellular Ca²⁺ concentration is the primary trigger for the fusion of insulin-containing secretory granules with the plasma membrane and the subsequent release of insulin into the bloodstream.[12]

Figure 1: The Glucose-Stimulated Insulin Secretion (GSIS) Pathway.

Mechanism of Action: D-Mannoheptulose as a Glycolytic Brake

D-Mannoheptulose exerts its inhibitory effect at the very beginning of the GSIS cascade. As a competitive inhibitor of glucokinase, it directly competes with glucose for binding to the enzyme's active site.[3][5] While D-Mannoheptulose can bind to glucokinase, its seven-carbon structure prevents it from being phosphorylated. This competitive binding effectively reduces the rate of glucose phosphorylation, thereby diminishing the flux of glucose through the glycolytic pathway.[3]

The consequences of this inhibition are a direct reversal of the GSIS signaling cascade:

• Reduced ATP Production: With glycolysis attenuated, the rate of ATP synthesis in the mitochondria decreases, preventing the rise in the ATP:ADP ratio that is characteristic of a glucose-stimulated state.[1]

• K-ATP Channels Remain Open: In the absence of a high ATP:ADP ratio, K-ATP channels remain in their open conformation, allowing for the continued efflux of potassium ions.[1]

• Membrane Hyperpolarization/Resting Potential: The open K-ATP channels maintain the β-cell membrane at its hyperpolarized resting potential.

• VDCCs Remain Closed: Without membrane depolarization, the voltage-dependent calcium channels do not open, preventing the influx of extracellular calcium.

• Inhibition of Insulin Exocytosis: The lack of a calcium signal abrogates the trigger for insulin granule fusion with the cell membrane, thus blocking insulin secretion.[1]

Figure 2: Competitive Inhibition of Glucokinase by D-Mannoheptulose.

Experimental Application: A Protocol for In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay Using Isolated Pancreatic Islets

This protocol provides a framework for assessing the inhibitory effect of D-Mannoheptulose on GSIS from isolated rodent pancreatic islets.

4.1. Materials and Reagents:

• Collagenase P

• Hank's Balanced Salt Solution (HBSS)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Krebs-Ringer Bicarbonate Buffer (KRBH) supplemented with 0.1% BSA

• D-Glucose

• D-Mannoheptulose

• Insulin ELISA kit

• Sterile filters (0.22 µm)

• Petri dishes, centrifuge tubes, and other standard laboratory consumables

4.2. Experimental Workflow:

Figure 3: Workflow for a static GSIS assay with isolated islets.

4.3. Step-by-Step Methodology:

• Islet Isolation: Isolate pancreatic islets from rodents (e.g., mice or rats) using a standard collagenase digestion method followed by density gradient centrifugation for purification.

• Islet Culture: Culture the isolated islets overnight in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin to allow for recovery.

• Pre-incubation: Hand-pick islets of similar size and place them in groups of 5-10 islets per well of a 24-well plate. Pre-incubate the islets for 1-2 hours at 37°C in KRBH buffer containing a low glucose concentration (e.g., 2.8 mM) to establish a basal insulin secretion rate.

• Incubation: Carefully remove the pre-incubation buffer and replace it with fresh KRBH buffer containing the following experimental conditions:

  • Basal: Low glucose (2.8 mM)

  • Stimulated: High glucose (e.g., 16.7 mM)

  • Inhibited: High glucose (16.7 mM) + D-Mannoheptulose (e.g., 10-20 mM) Incubate for 1-2 hours at 37°C.

• Supernatant Collection: After incubation, collect the supernatant from each well for subsequent insulin measurement.

• Insulin Quantification: Measure the insulin concentration in the collected supernatants using a commercially available insulin ELISA kit, following the manufacturer's instructions.

• Data Analysis: Normalize the insulin secretion data to the number of islets per well or to the total protein content of the islets. Compare the insulin secretion levels between the different experimental groups. A significant reduction in insulin secretion in the "Inhibited" group compared to the "Stimulated" group demonstrates the efficacy of D-Mannoheptulose.

Quantitative Insights and Considerations

The inhibitory potency of D-Mannoheptulose can be quantified, although it is important to note that the effective concentrations may vary depending on the experimental system and the prevailing glucose concentration due to its competitive nature.

Key Quantitative Data:

Parameter	Value	Organism/System	Source
Ki for Glucokinase/Hexokinase	0.25 mM	Diverse organisms	[5]
Effective in vitro concentration	10-20 mM	Rat pancreatic islets	[17][18]
In vivo administration	20% w/v subcutaneous injection	Rats	[2]

It is crucial to consider that D-Mannoheptulose inhibits all hexokinase isoenzymes, not just glucokinase.[2] Therefore, when interpreting results from experiments using tissues or cells other than pancreatic β-cells, the broader effects on glycolysis should be taken into account.

Conclusion and Future Perspectives

D-Mannoheptulose remains an indispensable pharmacological tool for elucidating the molecular mechanisms of insulin secretion. Its specific action on the initial step of glucose metabolism provides a clean and effective method for interrogating the GSIS pathway. For researchers in diabetes, obesity, and metabolic syndrome, D-Mannoheptulose offers a robust means to study β-cell physiology and pathophysiology. Furthermore, in the context of drug development, understanding the consequences of glucokinase inhibition with compounds like D-Mannoheptulose can inform the design of novel therapeutic agents that modulate insulin secretion. As our understanding of metabolic signaling pathways continues to evolve, the utility of D-Mannoheptulose as a precise and reliable inhibitor is assured to persist.

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• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose. International Journal of Molecular Medicine, 6(2), 171-175. Retrieved from [Link]

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• Courtois, P., Sener, A., & Malaisse, W. J. (2001). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International Journal of Molecular Medicine, 7(4), 359-363. Retrieved from [Link]

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• A Review of Methods for Measuring β-Cell Function: Design Considerations from the Restoring Insulin Secretion (RISE) Consortium. (2018). Diabetes, Obesity and Metabolism, 20(Suppl 2), 14-23. Retrieved from [Link]

• Effect of intravenous infusion of D-mannoheptulose on blood glucose and insulin levels in man. (1970). Journal of Endocrinology, 47(1), 137-138. Retrieved from [Link]

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A Technical Guide to Investigating the Anti-Aging Potential of D-Mannoheptulose

Abstract

This technical guide provides a comprehensive framework for the preliminary investigation of D-Mannoheptulose (MH) as a potential anti-aging therapeutic. Grounded in its established role as a natural hexokinase inhibitor, this document outlines a multi-tiered experimental approach, from foundational in vitro characterization to in vivo lifespan and healthspan assessments. We detail the scientific rationale behind each experimental choice, provide validated, step-by-step protocols, and offer a roadmap for elucidating the mechanistic underpinnings of MH's putative geroprotective effects. This guide is intended for researchers, scientists, and drug development professionals dedicated to the discovery and validation of novel anti-aging interventions.

Introduction: The Rationale for Investigating D-Mannoheptulose in Aging

The quest for interventions that promote healthy aging is a cornerstone of modern biomedical research. One promising strategy is the concept of calorie restriction mimetics (CRMs), compounds that recapitulate the metabolic and signaling benefits of reduced caloric intake without the need for dietary limitations. D-Mannoheptulose, a naturally occurring seven-carbon sugar found in avocados and other plants, has emerged as a compelling CRM candidate.[1][2]

The primary and well-characterized mechanism of action for D-Mannoheptulose is the competitive inhibition of hexokinase, the enzyme that catalyzes the first committed step of glycolysis.[3][4][5] By impeding the phosphorylation of glucose, MH effectively curtails glycolytic flux, leading to a reduction in cellular ATP production from this pathway.[6] This inhibition of glycolysis mimics a state of cellular energy restriction, a condition known to activate key longevity-associated signaling pathways.

Preliminary evidence suggests that an avocado extract enriched in mannoheptulose can modulate signaling pathways implicated in aging, such as increasing the levels of phosphorylated AMP-activated protein kinase (pAMPK) and Sirtuin 1 (SIRT1). Furthermore, studies in mice on a high-fat diet have demonstrated that an MH-enriched avocado extract can prevent many of the negative metabolic consequences, including attenuating the activation of the mechanistic target of rapamycin (mTOR) pathway.[3]

This guide provides a structured, evidence-based approach to systematically investigate the anti-aging potential of D-Mannoheptulose, moving from cellular models to whole-organism studies.

Foundational In Vitro Investigations: Cellular Senescence and Key Signaling Pathways

The initial phase of investigation focuses on cellular models to ascertain the direct effects of D-Mannoheptulose on cellular senescence and to elucidate its impact on the primary signaling networks that govern aging.

Assessment of D-Mannoheptulose's Effect on Cellular Senescence

Cellular senescence, a state of irreversible cell cycle arrest, is a hallmark of aging and contributes to age-related tissue dysfunction. Investigating whether MH can prevent or reverse senescence is a critical first step.

• Cell Culture: Human diploid fibroblasts (e.g., IMR-90 or WI-38) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Induction of Senescence:

  • Replicative Senescence: Cells are serially passaged until they reach replicative exhaustion, characterized by a cessation of proliferation.

  • Stress-Induced Premature Senescence (SIPS): Early passage cells are treated with a sublethal dose of a DNA-damaging agent (e.g., 100 µM etoposide for 48 hours) or subjected to oxidative stress (e.g., 150 µM H₂O₂ for 2 hours).

• D-Mannoheptulose Treatment:

  • For prevention studies, cells are co-treated with the senescence-inducing agent and various concentrations of MH (e.g., 10, 50, 100 µM).

  • For reversal studies, senescent cells are treated with MH for a defined period (e.g., 7-14 days).

  • D-Mannoheptulose can be prepared as a stock solution in phosphate-buffered saline (PBS).[7]

• Evaluation of Senescence Markers:

  • Senescence-Associated β-Galactosidase (SA-β-gal) Staining: A hallmark of senescent cells. Cells are fixed and stained with a solution containing X-gal at pH 6.0. The percentage of blue-stained cells is quantified.

  • p16INK4a and p21WAF1/Cip1 Immunofluorescence: Expression of these cyclin-dependent kinase inhibitors is a key indicator of cell cycle arrest. Cells are fixed, permeabilized, and incubated with primary antibodies against p16INK4a and p21WAF1/Cip1, followed by fluorescently labeled secondary antibodies.

  • Proliferation Assay (EdU Incorporation): To confirm cell cycle arrest, cells are incubated with 5-ethynyl-2'-deoxyuridine (EdU), a nucleoside analog of thymidine, which is incorporated into newly synthesized DNA.

A significant reduction in the percentage of SA-β-gal positive cells and decreased expression of p16INK4a and p21WAF1/Cip1 in MH-treated groups compared to controls would suggest a senomorphic or senolytic potential.

Mechanistic Deep Dive: Impact on Longevity-Associated Signaling Pathways

The anti-aging effects of many interventions are mediated through the modulation of key signaling pathways. The following experiments are designed to determine if and how D-Mannoheptulose interacts with the AMPK, mTOR, and Sirtuin pathways.

AMPK is a crucial energy sensor that is activated in response to a low cellular energy state (high AMP:ATP ratio). Its activation is generally associated with increased lifespan.

• Cell Culture and Treatment: Human primary cells (e.g., fibroblasts or endothelial cells) are cultured to 70-80% confluency and then treated with various concentrations of D-Mannoheptulose (e.g., 10, 50, 100 µM) for different time points (e.g., 1, 6, 24 hours).

• Western Blot Analysis: Cell lysates are collected and subjected to SDS-PAGE and Western blotting. Membranes are probed with primary antibodies against:

  • Phospho-AMPKα (Thr172) - the activated form of AMPK.

  • Total AMPKα - as a loading control.

  • Phospho-ACC (Ser79) - a downstream target of AMPK, as a marker of AMPK activity.

  • Total ACC - as a loading control.

• ATP/AMP Ratio Measurement: Cellular ATP and AMP levels are quantified using commercially available luminescence-based kits to determine the AMP:ATP ratio.

By inhibiting glycolysis, D-Mannoheptulose is expected to decrease ATP production, thereby increasing the AMP:ATP ratio. This change in the cellular energy state is hypothesized to lead to the activation of AMPK via phosphorylation at Threonine 172 by upstream kinases such as LKB1.[8][9]

AMPK-mediated inhibition of the mTORC1 pathway.

Sirtuins are a family of NAD+-dependent deacetylases that play critical roles in regulating metabolism, DNA repair, and longevity. SIRT1, in particular, is a key mediator of the beneficial effects of calorie restriction.

• Cell Culture and Treatment: Cells are treated with D-Mannoheptulose as previously described.

• SIRT1 Activity Assay: A fluorometric SIRT1 activity assay kit (e.g., Abcam ab156065 or Cosmo Bio MBL-CY-1151V2) can be used. [10][11]These assays typically utilize a substrate peptide that becomes fluorescent upon deacetylation by SIRT1.

• NAD+/NADH Ratio Measurement: Cellular levels of NAD+ and NADH are quantified using commercially available colorimetric or fluorometric kits. An increased NAD+/NADH ratio is expected to enhance sirtuin activity.

• Western Blot Analysis: The acetylation status of known SIRT1 substrates, such as p53 (at lysine 382) and PGC-1α, can be assessed by Western blotting.

The inhibition of glycolysis by D-Mannoheptulose may lead to an increase in the cellular NAD+/NADH ratio, which would in turn enhance the activity of NAD+-dependent sirtuins like SIRT1.

In Vivo Investigations: Lifespan and Healthspan Studies

Following promising in vitro results, the investigation should progress to in vivo models to assess the effects of D-Mannoheptulose on organismal lifespan and healthspan.

Caenorhabditis elegans Lifespan and Healthspan Assays

C. elegans is a powerful model organism for aging research due to its short lifespan, genetic tractability, and conserved aging pathways.

• Worm Maintenance: Wild-type (N2) C. elegans are maintained on Nematode Growth Medium (NGM) plates seeded with E. coli OP50 bacteria. [9]2. D-Mannoheptulose Administration: D-Mannoheptulose is incorporated into the NGM agar at various concentrations (e.g., 1, 5, 10 mM) before pouring the plates. [12]3. Lifespan Assay:

  • Age-synchronized L1 larvae are placed on the MH-containing or control plates.

  • To prevent progeny from confounding the results, FUDR (5-fluoro-2'-deoxyuridine) can be added to the plates, or the worms can be transferred to fresh plates every other day.

  • The number of living and dead worms is scored daily or every other day. Worms that do not respond to gentle prodding with a platinum wire are considered dead.

• Healthspan Assays:

  • Pharyngeal Pumping: The rate of pharyngeal contractions is measured as an indicator of feeding behavior and neuromuscular function.

  • Motility: The number of body bends per minute is quantified to assess age-related decline in movement.

  • Stress Resistance: The survival of worms exposed to thermal stress (e.g., 35°C) or oxidative stress (e.g., paraquat) is measured.

Rodent Models of Aging

Rodent models, particularly mice, are essential for preclinical evaluation of anti-aging interventions due to their physiological and genetic similarity to humans.

• Animal Model: Genetically heterogeneous mice (e.g., UM-HET3) are recommended for longevity studies to better mimic the human population. [6]2. D-Mannoheptulose Administration: MH can be administered orally, either mixed into the diet or provided in the drinking water. [13]Dosages from previous studies in dogs (ranging from 8 mg/kg to 1 g/kg) can serve as a starting point for dose-finding studies in mice. [14]A study in mice on a high-fat diet used an avocado extract containing MH. [14]3. Lifespan Study:

  • Mice are randomly assigned to control and MH-treated groups.

  • Survival is monitored throughout the animals' lives, and the age at death is recorded. Kaplan-Meier survival curves are generated to compare the lifespan of the different groups. [13]4. Healthspan Assessments: A battery of physiological and behavioral tests should be performed at different ages to assess healthspan:

  • Metabolic Health: Glucose tolerance tests, insulin tolerance tests, and measurement of blood lipids.

  • Physical Function: Grip strength, rotarod performance, and voluntary wheel running.

  • Cognitive Function: Morris water maze or other tests of learning and memory.

  • Frailty Index: A composite measure of age-related decline in multiple physiological systems.

Bioavailability and Safety Considerations

A critical aspect of any preclinical investigation is the assessment of the compound's pharmacokinetic properties and safety profile.

• Bioavailability: Studies in rabbits have shown that mannoheptulose is well utilized. [15]However, more detailed pharmacokinetic studies in rodents are necessary to determine its absorption, distribution, metabolism, and excretion (ADME) profile.

• Toxicity: Existing data suggests that D-Mannoheptulose has a good safety profile, with no significant cytotoxic effects on normal cells. [16]A formal safety data sheet also indicates no major hazards. [17]However, comprehensive toxicology studies, including acute and chronic toxicity assessments, should be conducted in rodent models to establish a safe dosage range for long-term administration.

Data Presentation and Analysis

All quantitative data should be presented in a clear and concise manner to facilitate interpretation and comparison between experimental groups.

Table 1: Example of In Vitro Senescence Data Summary

Treatment Group	% SA-β-gal Positive Cells	p16INK4a Expression (Fold Change)	p21WAF1/Cip1 Expression (Fold Change)
Young Control	5.2 ± 1.1	1.0	1.0
Senescent Control	85.6 ± 4.3	8.2 ± 0.9	6.5 ± 0.7
Senescent + MH (10 µM)	62.1 ± 3.8	5.9 ± 0.6	4.8 ± 0.5
Senescent + MH (50 µM)	41.3 ± 2.9	3.4 ± 0.4	2.9 ± 0.3
Senescent + MH (100 µM)	25.8 ± 2.1	2.1 ± 0.3	1.8 ± 0.2

Table 2: Example of C. elegans Lifespan Data Summary

Treatment Group	Mean Lifespan (days)	Maximum Lifespan (days)	% Increase in Mean Lifespan
Control	18.5 ± 0.8	25	-
MH (1 mM)	20.3 ± 0.9	27	9.7%
MH (5 mM)	22.1 ± 1.1	30	19.5%
MH (10 mM)	24.6 ± 1.2	33	33.0%

Conclusion and Future Directions

This technical guide provides a rigorous and systematic framework for the initial exploration of D-Mannoheptulose as a potential anti-aging compound. The proposed experiments are designed to build a strong foundation of evidence, starting from its effects on cellular senescence and key longevity pathways and progressing to its impact on lifespan and healthspan in whole organisms.

Positive results from these preliminary investigations would warrant further, more in-depth studies, including:

• Advanced Mechanistic Studies: Utilizing transcriptomic, proteomic, and metabolomic approaches to gain a global understanding of the cellular changes induced by MH.

• Combination Therapies: Investigating potential synergistic effects of MH with other known anti-aging compounds.

• Disease Models: Assessing the efficacy of MH in rodent models of age-related diseases, such as neurodegenerative disorders or cardiovascular disease.

The exploration of D-Mannoheptulose represents a promising avenue in the field of geroscience. By following the structured approach outlined in this guide, researchers can effectively contribute to the validation of this natural compound as a potential intervention to promote healthy aging.

References

• Al-Ziaydi, A.G., et al. (2025). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian J Clin Biochem, 40(3), 412-421. [Link]

• Strong, R., et al. (2016). Longer lifespan in male mice treated with a weakly estrogenic agonist, an antioxidant, an α-glucosidase inhibitor or a Nrf2-inducer. Aging Cell, 15(5), 872-884. [Link]

• Davenport, G. M., et al. (2021). An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. Nutrients, 14(1), 155. [Link]

• Spindler, S. R. (2024). A Standardized Protocol for Mouse Longevity Studies in Preclinical Drug Development. Aging and disease, 15(4), 1205–1217. [Link]

• Wikipedia. Mannoheptulose. [Link]

• Lee, S. S., Lee, R. Y., & Fraser, A. G. (2006). Dietary deprivation extends lifespan in Caenorhabditis elegans. Aging cell, 5(6), 537–541. [Link]

• The University of Arizona. IN PURSUIT OF SYNERGISTIC LIFESPAN EXTENSION IN C. ELEGANS. [Link]

• Spindler, S. R., et al. (2014). Lifespan effects of simple and complex nutraceutical combinations fed isocalorically to mice. AGE, 36(2), 617-626. [Link]

• Martins, R., et al. (2019). Plant and fungal products that extend lifespan in Caenorhabditis elegans. Biogerontology, 20(2), 115-153. [Link]

• Zhang, Y., et al. (2004). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International journal of molecular medicine, 14(1), 107–112. [Link]

• Admasu, T. D., et al. (2024). Comprehensive evaluation of lifespan-extending molecules in C. elegans. bioRxiv. [Link]

• Pezzuto, P., et al. (2021). AMPK Phosphorylation Is Controlled by Glucose Transport Rate in a PKA-Independent Manner. International Journal of Molecular Sciences, 22(17), 9483. [Link]

• Jhanwar-Uniyal, M., et al. (2019). Diverse signaling mechanisms of mTOR complexes: mTORC1 and mTORC2 in forming a formidable relationship. Advances in biological regulation, 72, 51–62. [Link]

• Roe, J. H., & Hudson, C. S. (1937). The utilization of d-mannoheptulose (d-mannoketoheptose) by adult rabbits. Journal of Biological Chemistry, 121(2), 443-451. [Link]

• Kim, J., et al. (2016). AMPK activators: mechanisms of action and physiological activities. Experimental & molecular medicine, 48(4), e224. [Link]

• ResearchGate. Any suggestions for a good SIRT1 activity assay?. [Link]

• Gonzalez, A., & Hall, M. N. (2017). The mTORC2 signaling network: targets and cross-talks. The FEBS journal, 284(8), 1273–1286. [Link]

• Elabscience. Sirtuin 1 (SIRT-1) Activity Assay Kit (E-BC-F056). [Link]

• Van Scoyk, A. N., et al. (2023). Bioluminescence Assay of Lysine Deacylase Sirtuin Activity. bioRxiv. [Link]

• Tian, Y. Compound treatment assay for C. elegans. [Link]

• Desjardins, E. M., & Steinberg, G. R. (2018). Unraveling the Actions of AMP-activated Protein Kinase in Metabolic Diseases: Systemic to Molecular Insights. Endocrine reviews, 39(6), 674–693. [Link]

• Weichhart, T. (2018). mTORC1 and mTORC2 as regulators of cell metabolism in immunity. FEBS letters, 592(15), 2589–2602. [Link]

• ResearchGate. The roles of mTORC1 and mTORC2 in regulating metabolic diseases, cancer, and aging. [Link]

• Saxton, R. A., & Sabatini, D. M. (2017). Regulation and metabolic functions of mTORC1 and mTORC2. Cold Spring Harbor perspectives in biology, 9(4), a025917. [Link]

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The Metabolic Interplay of D-Mannoheptulose: A Technical Guide to its Core Effects

This in-depth technical guide provides a comprehensive overview of the metabolic effects of D-Mannoheptulose (MH), a naturally occurring seven-carbon sugar. Designed for researchers, scientists, and drug development professionals, this document delves into the core mechanisms of MH action, its profound impact on cellular metabolism, and the experimental methodologies used to elucidate these effects. Our focus is on providing not just a recitation of facts, but a causal understanding of the biochemical pathways and experimental designs that are central to the study of this intriguing monosaccharide.

Introduction: The Unique Profile of a Heptose Sugar

D-Mannoheptulose, a ketoheptose found in significant quantities in avocados, has garnered considerable scientific interest due to its potent and specific inhibitory effects on glucose metabolism.[1][2][3] Unlike its six-carbon counterpart, glucose, MH is not readily metabolized for energy. Instead, it acts as a powerful modulator of key metabolic enzymes, making it an invaluable tool for studying glycolysis, insulin secretion, and the metabolic underpinnings of various physiological and pathological states, including diabetes and cancer.[1][4] This guide will explore the foundational biochemistry of MH's action and provide practical insights into its application in a research setting.

Core Mechanism of Action: Competitive Inhibition of Hexokinase

The primary and most well-characterized metabolic effect of D-Mannoheptulose is its competitive inhibition of hexokinase, the enzyme that catalyzes the first committed step of glycolysis: the phosphorylation of glucose to glucose-6-phosphate.[5] This inhibition extends to glucokinase (hexokinase IV), the isoform predominantly found in the liver and pancreatic β-cells.[5]

Causality of Inhibition: The structural similarity of D-Mannoheptulose to glucose allows it to bind to the active site of hexokinase. However, its seven-carbon structure prevents the efficient transfer of a phosphate group from ATP, effectively blocking the enzyme's catalytic activity. As a competitive inhibitor, the extent of inhibition is dependent on the relative concentrations of D-Mannoheptulose and glucose.[5]

Anomeric Specificity: Research has shown that the inhibitory action of D-Mannoheptulose is more pronounced against the β-anomer of D-glucose compared to the α-anomer for both hexokinase and glucokinase.[5] This specificity is a critical consideration in the design and interpretation of experiments investigating the metabolic effects of MH.

Quantitative Data on Hexokinase Inhibition

Enzyme/Cell Line	Substrate (D-Glucose)	D-Mannoheptulose Conc.	% Inhibition of Phosphorylation	Reference
Yeast Hexokinase	5 mM	25 mM	99.98%	[6]
Bovine Heart Hexokinase	5 mM	25 mM	96.07%	[6]
Human B-cell Glucokinase	10 mM	10 mM	~50% (estimated from graphical data)	[6]

Expert Insight: The potent inhibition of the initial step of glycolysis has profound downstream consequences. By preventing the formation of glucose-6-phosphate, D-Mannoheptulose effectively reduces the flux of glucose through the entire glycolytic pathway. This leads to a decrease in the production of pyruvate, lactate, and ATP from glucose.[7]

Impact on Pancreatic β-Cell Function and Insulin Secretion

One of the most significant physiological effects of D-Mannoheptulose is its inhibition of glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells.[8][9] This effect is a direct consequence of its inhibition of glucokinase.

Signaling Pathway of Glucose-Stimulated Insulin Secretion and its Inhibition by D-Mannoheptulose:

In pancreatic β-cells, glucose metabolism is tightly coupled to insulin secretion. The entry of glucose via GLUT transporters (primarily GLUT1 in human islets and GLUT2 in rodent islets) and its subsequent phosphorylation by glucokinase is the rate-limiting step in this process.[8] The resulting increase in the ATP/ADP ratio leads to the closure of ATP-sensitive potassium (K-ATP) channels, membrane depolarization, opening of voltage-gated calcium channels, and subsequent exocytosis of insulin-containing granules.

D-Mannoheptulose disrupts this finely tuned process at its very inception. By inhibiting glucokinase, it prevents the rise in the intracellular ATP/ADP ratio that is the critical trigger for insulin release.

Caption: A generalized workflow for investigating the anti-proliferative effects of D-Mannoheptulose.

Experimental Protocols: A Self-Validating System

The trustworthiness of research findings relies on robust and reproducible experimental protocols. The following methodologies are presented as self-validating systems, where each step is designed to ensure accuracy and minimize variability.

Hexokinase Inhibition Assay (Spectrophotometric Method)

This protocol provides a generalized procedure for determining the inhibitory effect of D-Mannoheptulose on hexokinase activity. It is based on a coupled enzyme assay where the product of the hexokinase reaction, glucose-6-phosphate, is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP+ to NADPH. The increase in NADPH is monitored by measuring the absorbance at 340 nm.

Materials:

• Purified hexokinase (e.g., from bovine heart or yeast)

• D-Mannoheptulose

• D-Glucose

• ATP

• NADP+

• Glucose-6-phosphate dehydrogenase (G6PDH)

• Magnesium Chloride (MgCl₂)

• Tris-HCl buffer (pH 7.5)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of Tris-HCl buffer (e.g., 1 M, pH 7.5).

  • Prepare stock solutions of D-Glucose, ATP, NADP+, MgCl₂, and D-Mannoheptulose in the Tris-HCl buffer. The final concentrations in the assay will need to be optimized based on the specific hexokinase being used.

  • Prepare a working solution of G6PDH in Tris-HCl buffer.

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • Tris-HCl buffer

    • MgCl₂

    • ATP

    • NADP+

    • G6PDH

    • D-Mannoheptulose (at various concentrations for the inhibition curve) or buffer for the control.

    • D-Glucose (to initiate the reaction).

  • The final volume in each well should be consistent (e.g., 200 µL).

• Initiate and Measure:

  • Add hexokinase to each well to start the reaction.

  • Immediately place the microplate in the spectrophotometer and measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes).

• Data Analysis:

  • Calculate the rate of NADPH formation (the change in absorbance over time).

  • Plot the reaction rate against the concentration of D-Mannoheptulose to determine the IC₅₀ value.

Cell Viability Assay (MTT Assay)

This protocol describes the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the effect of D-Mannoheptulose on the viability of cultured cells. [8] Materials:

• Cultured cells (e.g., breast cancer cell lines)

• Cell culture medium

• D-Mannoheptulose

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• Microplate reader capable of reading absorbance at ~570 nm

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treatment:

  • Remove the old medium and add fresh medium containing various concentrations of D-Mannoheptulose. Include untreated control wells.

  • Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT solution to each well (typically 10% of the total volume) and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization:

  • Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance of each well at a wavelength between 550 and 600 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Measurement of Intracellular ATP and Pyruvate

To directly assess the impact of D-Mannoheptulose on glycolysis, the intracellular levels of key metabolites like ATP and pyruvate can be measured. [8] Materials:

• Cultured cells

• D-Mannoheptulose

• Commercially available ATP and Pyruvate assay kits (colorimetric or fluorometric)

• Cell lysis buffer

• Microplate reader

Procedure:

• Cell Treatment:

  • Culture and treat cells with D-Mannoheptulose as described in the MTT assay protocol.

• Cell Lysis:

  • After treatment, wash the cells with cold PBS and lyse them according to the instructions provided with the assay kits. This typically involves adding a specific lysis buffer and scraping the cells.

• Metabolite Measurement:

  • Perform the ATP and pyruvate assays on the cell lysates according to the manufacturer's protocols. These assays generally involve enzymatic reactions that produce a colored or fluorescent product that is proportional to the amount of ATP or pyruvate present.

• Data Normalization and Analysis:

  • Measure the protein concentration of each cell lysate to normalize the ATP and pyruvate levels.

  • Compare the normalized metabolite levels in the treated cells to those in the untreated control cells.

Concluding Remarks and Future Directions

D-Mannoheptulose stands out as a highly specific and potent tool for the investigation of metabolic pathways. Its ability to competitively inhibit hexokinase provides a unique window into the intricate regulation of glycolysis and its downstream effects on cellular function. The methodologies outlined in this guide provide a robust framework for researchers to explore the multifaceted roles of this intriguing heptose.

Future research will likely focus on further elucidating the therapeutic potential of D-Mannoheptulose and its derivatives in the context of metabolic diseases and cancer. A deeper understanding of its long-term effects in vivo, its pharmacokinetics, and its potential for synergistic interactions with other therapeutic agents will be crucial for translating the foundational knowledge of its metabolic effects into clinical applications.

References

• Al-Saffar, F. J., Ganab, A. A., & Al-Jameel, S. S. (2021). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Iraqi Journal of Veterinary Sciences, 35(2), 299-306.
• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International Journal of Molecular Medicine, 6(4), 453-456.
• Gorus, F. K., Malaisse, W. J., & Pipeleers, D. G. (1984). Selective uptake of D-mannoheptulose by pancreatic B-cells. Biochemical Journal, 223(2), 513-515.
• Khafipour, E., & Malaisse, W. J. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. Molecular and Cellular Biochemistry, 226(1-2), 77-81.
• Malaisse, W. J., & Sener, A. (1998). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. Diabetologia, 41(11), 1318-1324.
• Al-Saeedi, F., & El-Serafi, A. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells.
• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose. International journal of molecular medicine, 6(2), 171–175.
• Al-Oqaili, R. A., Al-Saffar, F. J., & Al-Jameel, S. S. (2021). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian Journal of Clinical Biochemistry, 36(4), 467-474.
• Blatherwick, N. R., and Medlar, E. M. (1937). Metabolism of d-mannoheptulose. Excretion of the sugar after eating avocado. Journal of Biological Chemistry, 120(3), 643-651.

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An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of D-Mannoheptulose

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction

D-Mannoheptulose, a naturally occurring seven-carbon ketose sugar, has garnered significant attention within the scientific community for its unique biological activities. Primarily found in avocados, this monosaccharide serves as a potent and specific competitive inhibitor of hexokinase, the enzyme that catalyzes the first committed step of glycolysis.[1][2][3] This inhibitory action has profound implications for cellular metabolism, making D-Mannoheptulose a valuable tool for research in areas such as diabetes, oncology, and metabolic disorders.[2][4][5] This technical guide provides a comprehensive exploration of the chemical structure and stereochemistry of D-Mannoheptulose, offering insights into its molecular architecture that underpins its biological function.

Chemical Identity and Properties

A thorough understanding of the fundamental chemical properties of D-Mannoheptulose is essential for its application in research and development.

Property	Value	Source
IUPAC Name	(3S,4S,5R,6R)-1,3,4,5,6,7-hexahydroxyheptan-2-one	PubChem
Molecular Formula	C₇H₁₄O₇	[6]
Molecular Weight	210.18 g/mol	[6]
CAS Number	3615-44-9	[6]
SMILES	C(CO)O)O)O">C@HO)O	PubChem
Appearance	White to off-white crystalline powder	[6]
Solubility	Soluble in water	-

The Stereochemical Landscape of D-Mannoheptulose

The precise three-dimensional arrangement of atoms in D-Mannoheptulose is critical to its biological activity, particularly its ability to fit into the active site of hexokinase.

Fischer Projection: The Linear Form

The open-chain structure of D-Mannoheptulose is best represented by a Fischer projection. This two-dimensional representation illustrates the stereochemistry at each of the four chiral centers (C3, C4, C5, and C6). The "D" designation indicates that the hydroxyl group on the chiral carbon furthest from the carbonyl group (C6) is on the right side in the Fischer projection.

Fischer Projection of D-Mannoheptulose

Cyclization and Haworth Projections: The Ring Forms

In aqueous solution, D-Mannoheptulose, like other monosaccharides, exists predominantly in cyclic forms. Intramolecular hemiacetal formation occurs when a hydroxyl group attacks the carbonyl carbon (C2). Due to the seven-carbon chain, both five-membered (furanose) and six-membered (pyranose) rings can form. The formation of a new chiral center at C2, the anomeric carbon, results in two diastereomers for each ring size: the α and β anomers.

The Haworth projection provides a simplified three-dimensional perspective of these cyclic structures.

The more stable pyranose ring is formed by the attack of the hydroxyl group at C7 on the C2 carbonyl.

Haworth Projections of D-Mannoheptulopyranose Anomers

The furanose ring is formed by the attack of the hydroxyl group at C6 on the C2 carbonyl.

Haworth Projections of D-Mannoheptulofuranose Anomers

Chair Conformations: The True 3D Structure

The six-membered pyranose ring is not planar but exists in a stable, low-energy chair conformation. In this conformation, substituents on the ring carbons can occupy either axial (perpendicular to the ring plane) or equatorial (in the plane of the ring) positions. The relative stability of the two possible chair conformations for each anomer is determined by the steric hindrance between bulky substituents. Generally, conformations with larger groups in the equatorial position are more stable.

Mechanism of Hexokinase Inhibition by D-Mannoheptulose

By competitively binding to hexokinase, D-Mannoheptulose prevents the phosphorylation of glucose to glucose-6-phosphate. [1]This leads to a reduction in the overall rate of glycolysis, resulting in decreased production of ATP. [4][5]In pancreatic β-cells, the resulting decrease in the ATP/ADP ratio leads to the opening of ATP-sensitive potassium channels, hyperpolarization of the cell membrane, and a subsequent reduction in insulin secretion. [7]

Quantitative Analysis of Inhibition

The inhibitory potency of D-Mannoheptulose against hexokinases has been quantified, with a reported inhibition constant (Ki) of 0.25 mM. [6]This value indicates a strong competitive interaction with the enzyme.

Experimental Protocols: Hexokinase Inhibition Assay

To assess the inhibitory effect of D-Mannoheptulose on hexokinase activity, a coupled spectrophotometric assay is commonly employed.

Objective: To determine the inhibitory kinetics of D-Mannoheptulose on hexokinase.

Principle: The production of glucose-6-phosphate (G6P) by hexokinase is coupled to the reduction of NADP⁺ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH). The increase in NADPH is monitored by measuring the absorbance at 340 nm.

Materials:

• D-Mannoheptulose

• Hexokinase (from baker's yeast or other sources)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• ATP

• NADP⁺

• Glucose

• Tris-HCl buffer (pH 7.5)

• MgCl₂

• 96-well microplate

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of D-Mannoheptulose in Tris-HCl buffer.

  • Prepare a series of glucose solutions of varying concentrations in Tris-HCl buffer.

  • Prepare working solutions of hexokinase and G6PDH in Tris-HCl buffer.

  • Prepare a reaction cocktail containing ATP, NADP⁺, and MgCl₂ in Tris-HCl buffer.

• Assay Setup:

  • To the wells of a 96-well microplate, add the Tris-HCl buffer.

  • Add the hexokinase and G6PDH solutions to each well.

  • Add varying concentrations of D-Mannoheptulose to the test wells.

  • Add the glucose solutions to the wells.

  • Initiate the reaction by adding the reaction cocktail to all wells.

• Data Acquisition:

  • Immediately place the microplate in the reader and measure the absorbance at 340 nm at regular time intervals (e.g., every 30 seconds) for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot for each condition.

  • Plot the data using a Lineweaver-Burk plot (1/V₀ vs. 1/[Glucose]) at different concentrations of D-Mannoheptulose to determine the type of inhibition and the Ki value.

Experimental Workflow for Hexokinase Inhibition Assay

Conclusion

D-Mannoheptulose presents a fascinating case study in the structure-function relationship of carbohydrates. Its unique seven-carbon keto-heptose structure, with a specific stereochemical arrangement, allows it to effectively mimic glucose in binding to hexokinase while preventing the subsequent phosphorylation step. This targeted inhibition of a key metabolic enzyme makes D-Mannoheptulose an invaluable molecular probe for dissecting the intricacies of glycolysis and its role in various physiological and pathological processes. For researchers in drug development, the detailed understanding of its chemical structure and mechanism of action provides a solid foundation for the design of novel therapeutics targeting metabolic pathways.

References

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• Al-Ziaydi, A.G., et al. (2021). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Journal of Contemporary Medical Sciences.

• Wikipedia. Mannoheptulose. [Link]

• Sener, A., et al. (2001). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets.
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• Malaisse, W.J., et al. (1998). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells.
• La-ongsri, P., et al. (1972). Effect of 2-Deoxy-D-Glucose and Mannoheptulose on the Insulin Response to Amino Acids in Rabbits. Diabetes.
• Al-Jobori, A.M., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells.
• Malaisse, W.J., et al. (1997).

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The Researcher's Guide to D-Mannoheptulose: A Handbook on Solubility and Stability in Laboratory Solvents

Introduction: Understanding D-Mannoheptulose

D-Mannoheptulose, a naturally occurring seven-carbon keto-sugar (heptose) predominantly found in avocados, has garnered significant attention within the scientific community.[1] Its primary mechanism of action involves the competitive inhibition of hexokinase and glucokinase, the key enzymes that initiate glycolysis by phosphorylating glucose.[2][3] This blockade of glucose phosphorylation makes D-Mannoheptulose a powerful tool for researchers in metabolism, endocrinology, and oncology. By modulating cellular energy pathways, it allows for the investigation of glucose-dependent processes, insulin secretion, and the metabolic vulnerabilities of cancer cells.[2][4]

Physicochemical Properties at a Glance

A foundational understanding of a compound's basic properties is paramount before its application in any experimental system.

• Chemical Name: D-manno-2-heptulose

• CAS Number: 3615-44-9

• Molecular Formula: C₇H₁₄O₇

• Molecular Weight: Approximately 210.2 g/mol [5]

• Appearance: White to off-white crystalline solid[1][5]

• Melting Point: 148-152°C[6][7]

Part 1: The Solubility Profile of D-Mannoheptulose

The choice of solvent is the first critical step in experimental design. It dictates the achievable concentration, the solution's compatibility with the experimental system (e.g., cell culture, in vivo administration), and can influence the compound's stability. D-Mannoheptulose, being a polar carbohydrate, exhibits a distinct solubility profile.

Quantitative Solubility Data

The following table summarizes the experimentally determined solubility of D-Mannoheptulose in common laboratory solvents. It is crucial to note that these values represent the approximate maximum concentration achievable at room temperature.

Solvent	Concentration (mg/mL)	Molar Equivalent (approx.)	Notes and Recommendations
DMSO (Dimethyl Sulfoxide)	20 mg/mL[1][5][8][9][10]	~95 mM	Excellent for high-concentration stock solutions. DMSO is a strong polar aprotic solvent capable of disrupting the crystal lattice of the sugar.[11] Use freshly opened, anhydrous DMSO to avoid solubility issues.[12]
DMF (Dimethylformamide)	20 mg/mL[1][5][8][9][10]	~95 mM	Similar to DMSO, DMF is a good choice for preparing concentrated stock solutions. Ensure proper ventilation and handling due to its toxicity.
PBS (Phosphate-Buffered Saline, pH 7.2)	10 mg/mL[5][8][9][10]	~47.5 mM	The preferred solvent for many biological assays and cell culture experiments where organic solvents are undesirable.
Water	10 mg/mL[1]	~47.5 mM	While readily soluble, there are reports of it being only "slightly soluble."[6][13] This discrepancy may arise from differences in purity or equilibration time. It is recommended to verify solubility for your specific lot.
Ethanol	1 mg/mL[1][5][8][9][10]	~4.75 mM	Low solubility. Not recommended for preparing stock solutions but may be used as a co-solvent in some formulations.
Methanol	Slightly Soluble[6][13]	-	Not a suitable primary solvent for achieving high concentrations.

Expert Insights on Solvent Selection

The choice of solvent is not merely about dissolution; it's about experimental validity. The causality behind solvent selection is a critical aspect of robust protocol design.

Caption: Decision workflow for selecting an appropriate solvent.

• For Cell Culture: Direct dissolution in aqueous buffers like PBS or cell culture media is ideal to avoid solvent-induced artifacts. However, achieving high concentrations may be difficult. A common and trustworthy strategy is to prepare a highly concentrated stock in DMSO (e.g., 20 mg/mL or ~95 mM) and then dilute it at least 1:1000 into the final culture medium. This ensures the final DMSO concentration is negligible (≤0.1%) and unlikely to cause cellular stress.

• For In Vivo Studies: Aqueous formulations using sterile PBS or saline are strongly preferred to ensure physiological compatibility. The solution should be prepared fresh and sterile-filtered before administration.

• For Analytical Standards: For applications like HPLC, where high concentrations are needed for calibration curves, DMSO is an excellent choice. Alternatively, dissolving the compound directly in the mobile phase can be effective.

Part 2: The Stability Profile of D-Mannoheptulose

D-Mannoheptulose, as a reducing sugar, is susceptible to degradation in solution. Understanding its stability is critical for ensuring that the concentration in your experiment remains constant over time.

Storage and General Stability

• Solid Form: When stored as a crystalline solid at -20°C and protected from moisture, D-Mannoheptulose is stable for at least 2 to 4 years.[1][5][8]

• Aqueous Solutions: It is strongly recommended that aqueous solutions be prepared fresh daily.[8] Long-term storage is not advised due to the potential for degradation and microbial growth.

• DMSO Stock Solutions: Concentrated stock solutions in anhydrous DMSO can be aliquoted and stored at -80°C for up to 6 months or at -20°C for 1 month, preferably under an inert gas like nitrogen or argon to prevent oxidation.[12] This practice of aliquoting is a self-validating system, as it prevents multiple freeze-thaw cycles which can introduce moisture and accelerate degradation.

Potential Degradation Pathways

While specific kinetic studies on D-Mannoheptulose are scarce, its chemical structure as a ketoheptose allows us to predict its primary degradation pathways based on established carbohydrate chemistry.

Caption: Potential degradation pathways for D-Mannoheptulose in solution.

• Isomerization: In neutral or alkaline solutions, reducing sugars can undergo tautomerization via an enediol intermediate to form other isomers.[14] For D-Mannoheptulose, this could lead to the formation of corresponding aldose sugars, altering the compound's purity and potentially its biological activity. This process is accelerated by heat.

• Caramelization: At high temperatures, particularly under neutral or slightly acidic conditions, sugars can dehydrate and polymerize to form brown-colored compounds. This is less of a concern under typical laboratory storage conditions but can be relevant during heat sterilization.

• Maillard Reaction: This is a highly significant pathway in any non-purified system, such as cell culture media containing amino acids. The ketone group of D-Mannoheptulose can react with primary amines (from amino acids, proteins) to form a complex series of products, ultimately leading to brown pigments (melanoidins).[15][16][17] This reaction not only degrades the parent compound but also consumes essential amino acids from the medium.

The rate of these degradation reactions is highly dependent on pH and temperature . Generally, stability is greatest at a slightly acidic pH (around 4-5).[14] Both highly acidic and, more significantly, alkaline conditions promote degradation.[12][18][19]

Part 3: Experimental Protocols for Solubility and Stability Assessment

To ensure the scientific integrity of your work, it is best practice to validate the solubility and stability of critical reagents like D-Mannoheptulose under your specific experimental conditions.

Protocol 1: Determination of Equilibrium Solubility

This protocol describes a standard method to determine the equilibrium solubility of D-Mannoheptulose in a solvent of choice.

Methodology:

• Preparation: Dispense a fixed volume (e.g., 1.0 mL) of the selected solvent into several vials (e.g., 2.0 mL HPLC vials).

• Addition of Solute: Add increasing, accurately weighed amounts of D-Mannoheptulose to each vial to create a range of concentrations, ensuring the highest concentrations are well above the expected solubility limit.

• Equilibration: Tightly cap the vials and place them on a rotator or shaker at a constant, controlled temperature (e.g., 25°C). The rationale for agitation is to maximize the surface area for dissolution and accelerate the approach to equilibrium. Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours).

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet all undissolved solid. This step is critical to ensure only the saturated supernatant is sampled.

• Sampling and Dilution: Carefully withdraw an aliquot of the clear supernatant from each vial containing excess solid. Immediately perform a precise serial dilution with the appropriate solvent to bring the concentration into the quantifiable range of your analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method, such as HPLC with a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD), which are suitable for non-chromophoric compounds like sugars.[1][7][20]

• Determination: The solubility is the concentration of D-Mannoheptulose measured in the saturated supernatant.

Protocol 2: Assessment of Solution Stability via HPLC

This protocol provides a framework for conducting a kinetic stability study of D-Mannoheptulose in a specific solvent and storage condition.

Methodology Workflow:

Caption: Experimental workflow for a kinetic stability study.

Detailed Steps:

• HPLC Method Validation: First, develop and validate a stability-indicating HPLC method. An amino or ligand-exchange column with a mobile phase of acetonitrile and water is common for sugar analysis.[1][3][20] The method must be able to resolve the D-Mannoheptulose peak from any potential degradants.

• Solution Preparation: Prepare a solution of D-Mannoheptulose in the solvent of interest (e.g., PBS, pH 7.2) at a known concentration (e.g., 1 mg/mL).

• Initial Analysis (T=0): Immediately after preparation, inject the solution into the HPLC system. The peak area at T=0 serves as the 100% reference.

• Incubation: Store the solution under the conditions you wish to test (e.g., refrigerated at 4°C, at room temperature 25°C, or accelerated at 37°C).

• Time-Point Analysis: At scheduled time points (e.g., 1, 2, 4, 8, 24, 48 hours), remove an aliquot and analyze it by HPLC.

• Data Interpretation: Calculate the percentage of D-Mannoheptulose remaining at each time point relative to the T=0 sample. A loss of >10% is often considered significant degradation. Plotting the natural log of the concentration versus time can be used to determine the degradation rate kinetics. Also, monitor the chromatogram for the appearance of new peaks, which would indicate the formation of degradation products.

Conclusion

D-Mannoheptulose is an invaluable tool for metabolic research, but its utility is directly tied to its correct preparation and handling. As a Senior Application Scientist, I emphasize a proactive approach: do not assume stability, but rather, build validation into your experimental workflow. By understanding the solubility constraints, being mindful of the potential degradation pathways, and preparing solutions with care—particularly making aqueous solutions fresh—researchers can ensure the reliability and reproducibility of their data. The protocols and insights provided in this guide serve as a foundation for achieving scientific integrity in the study of this fascinating heptose.

References

• National Bureau of Standards. (1950). Stability of dextrose solutions of varying pH. Journal of Research of the National Bureau of Standards, 44. [Link][14]

• Eggleston, G., & Vercellotti, J. (2000). Degradation of Sucrose, Glucose and Fructose in Concentrated Aqueous Solutions Under Constant pH Conditions at Elevated Temperature. Journal of Carbohydrate Chemistry. [Link][18]

• PubChem. (n.d.). D-Mannoheptulose-13C7. National Center for Biotechnology Information. [Link]

• Sandiego, M. J., et al. (2001). Effects of pH on Caramelization and Maillard Reaction Kinetics in Fructose-Lysine Model Systems. Journal of Food Science. [Link][19]

• Dali, N., et al. (2024). The Effect of Acidity Level (pH) and Palm Sugar Sucrose Levels on the Quality of Brown Sugar. Metana: Media Komunikasi Rekayasa Proses dan Teknologi Tepat Guna. [Link]

• PubChem. (n.d.). Mannoheptulose. National Center for Biotechnology Information. [Link]

• Waters Corporation. (n.d.). Your Essential Guide to Sugar Analysis with Liquid Chromatography. [Link][7]

• Agilent. (n.d.). Sugar Analysis: An aqueous alternative to the use of amino-bonded HPLC columns with acetonitrile eluents. [Link][20]

• Malaisse, W. J., et al. (2004). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. Endocrine. [Link][4]

• Wikipedia. (n.d.). Mannoheptulose. [Link]

• de Vaan, M. A. C., et al. (1987). Alkaline degradation of monosaccharides V: kinetics of the alkaline isomerization and degradation of monosaccharides. Recueil des Travaux Chimiques des Pays-Bas. [Link]

• LookChem. (n.d.). D-manno-2-Heptulose. [Link][13]

• Reshma, M.V., et al. (2015). Development and validation of HPLC method for determination of sugars in palm sap, palm syrup, sugarcane jaggery and palm jaggery. International Food Research Journal. [Link][1]

• Chemistry LibreTexts. (2023). Maillard Reactions in Foods. [Link][15]

• Shoveller, A. K., et al. (2017). Plasma Mannoheptulose Kinetics in Adult Domestic Short-Haired Felines. Journal of Nutrition and Food Sciences. [Link]

• Sandiego, M. J. (2019). The Maillard Reaction. In Food Chemistry: A Laboratory Manual. [Link][16]

• BioTechniques. (2018). The miracle of the Maillard reaction. [Link][17]

• van Putten, R. J., et al. (2017). Experimental and Modeling Studies on the Solubility of D-Arabinose, D-Fructose, D-Glucose, D-Mannose, Sucrose and D-Xylose in Methanol and Methanol–Water Mixtures. Journal of Chemical & Engineering Data. [Link]

• gChem Global. (n.d.). DMSO. [Link][11]

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The Interplay of D-Mannoheptulose and Perseitol: A Technical Guide for Researchers

Introduction: The Significance of C7 Sugars in Metabolism and Therapeutic Research

In the landscape of carbohydrate biochemistry, seven-carbon sugars, or heptoses, represent a fascinating and relatively underexplored class of molecules. Among these, D-Mannoheptulose, a ketose, and its corresponding sugar alcohol, perseitol, have garnered significant attention for their unique physiological activities and their central role in the metabolism of select plant species, most notably the avocado (Persea americana). This technical guide provides an in-depth exploration of the intricate relationship between D-Mannoheptulose and perseitol, from their biochemical interconversion to their profound implications for metabolic regulation and drug discovery. For researchers in metabolic diseases, oncology, and nutritional science, a comprehensive understanding of these C7 sugars offers a gateway to novel therapeutic strategies and innovative research methodologies.

D-Mannoheptulose is a potent competitive inhibitor of hexokinase, the enzyme that catalyzes the first committed step of glycolysis.[1][2] This inhibitory action has far-reaching consequences, impacting insulin secretion, glucose utilization, and cellular energy production.[3][4] Its sugar alcohol counterpart, perseitol, serves as a primary carbohydrate storage and transport molecule in avocados and is increasingly recognized as a specific biomarker for avocado consumption.[5][6] The enzymatic conversion between these two molecules is a key aspect of their physiological function, allowing for the dynamic regulation of metabolic processes.[7] This guide will dissect this relationship, providing the foundational knowledge and practical methodologies required to investigate these compelling compounds.

Biochemical Nexus: The Interconversion of D-Mannoheptulose and Perseitol

The biochemical relationship between D-Mannoheptulose and perseitol is a classic example of a keto-sugar and its corresponding polyol. The conversion is a reversible redox reaction, with D-Mannoheptulose being reduced to form perseitol, and perseitol being oxidized to yield D-Mannoheptulose. This interconversion is crucial for the physiological roles of these sugars, particularly in avocado tissues where they are found in high concentrations.[8]

Perseitol is widely considered the primary storage form of C7 carbon in avocados, particularly in the seeds, while D-Mannoheptulose functions as a transport sugar.[6][9] The interconversion between these forms is dependent on the plant's developmental stage and environmental conditions.[7] For instance, in the cotyledons of light-grown avocado seedlings, there is a greater capacity to convert D-Mannoheptulose to perseitol, favoring storage.[7] Conversely, etiolated seedlings show higher activity in converting perseitol back to D-Mannoheptulose, presumably to mobilize stored energy.[7]

The enzymatic machinery governing this conversion is thought to involve aldolase enzymes and potentially a novel NADPH-dependent ketose reductase.[7][10] While the complete biosynthetic pathway of these C7 sugars in plants is still under investigation, evidence suggests it originates from intermediates of the Calvin cycle.[8][11]

Diagram: The Reversible Conversion of D-Mannoheptulose to Perseitol

Caption: Reversible enzymatic conversion between D-Mannoheptulose and perseitol.

Physiological Impact and Therapeutic Potential of D-Mannoheptulose

The primary mechanism through which D-Mannoheptulose exerts its profound physiological effects is the competitive inhibition of hexokinase.[1][2] By blocking the phosphorylation of glucose to glucose-6-phosphate, D-Mannoheptulose effectively curtails the entry of glucose into the glycolytic pathway.[12] This has significant implications for various cellular processes and has positioned D-Mannoheptulose as a molecule of interest in several therapeutic areas.

Inhibition of Glycolysis and Insulin Secretion

In pancreatic β-cells, glucose metabolism is tightly coupled to insulin secretion. The increase in the ATP/ADP ratio resulting from glycolysis leads to the closure of ATP-sensitive potassium channels, membrane depolarization, calcium influx, and ultimately, insulin exocytosis. By inhibiting hexokinase, D-Mannoheptulose prevents the rise in ATP levels, thereby blocking glucose-stimulated insulin release.[3][13] This property has been utilized in research to induce a transient, reversible state of hyperglycemia in animal models to study the effects of insulin blockade.[14][15]

Anti-Cancer Properties

Many cancer cells exhibit a heightened reliance on glycolysis for energy production, a phenomenon known as the Warburg effect. Targeting this metabolic vulnerability is a promising strategy in oncology.[4] D-Mannoheptulose, as a glycolysis inhibitor, has demonstrated anti-proliferative effects in cancer cells.[3] For instance, it has been shown to enhance the oncolytic effects of the Newcastle disease virus in breast cancer cells by downregulating hexokinase and inhibiting glycolysis.[4]

Potential in Weight Management and Metabolic Health

The ability of D-Mannoheptulose to modulate glucose metabolism has also led to its investigation as a potential agent for weight management.[16] Studies in animal models have shown that avocado extracts enriched in mannoheptulose can prevent the negative effects of a high-fat diet, including weight gain and impaired insulin sensitivity.[16]

Physiological Effect of D-Mannoheptulose	Mechanism of Action	Potential Therapeutic Application	Supporting Evidence
Inhibition of Insulin Secretion	Competitive inhibition of hexokinase in pancreatic β-cells, preventing the rise in ATP required for insulin release.	Research tool for studying insulin action and metabolic regulation.	Blocks glucose-mediated insulin release from pancreatic islet cells.[12]
Anti-Cancer Activity	Inhibition of glycolysis in cancer cells that exhibit the Warburg effect, leading to reduced proliferation.	Adjuvant therapy in combination with other anti-cancer treatments.	Enhances oncolytic virus-mediated killing of breast cancer cells.[4]
Weight Management	Potential to increase energy expenditure and improve insulin sensitivity by modulating glucose metabolism.	Nutraceutical for preventing diet-induced obesity.	An avocado extract enriched in mannoheptulose prevented weight gain in mice on a high-fat diet.[16]

Experimental Protocols for the Study of D-Mannoheptulose and Perseitol

Advancing our understanding of these C7 sugars requires robust and reliable analytical and experimental methodologies. This section provides an overview of key protocols for their quantification and for assessing the biological activity of D-Mannoheptulose.

Quantification of D-Mannoheptulose and Perseitol using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the simultaneous quantification of D-Mannoheptulose and perseitol in biological matrices.[5]

Step-by-Step Methodology:

• Sample Preparation:

  • For plant tissues, homogenize in a suitable solvent (e.g., 80% ethanol) and centrifuge to remove solids.

  • For biological fluids (e.g., urine, plasma), perform a protein precipitation step (e.g., with acetonitrile) followed by centrifugation.

  • Take an aliquot of the supernatant and dilute with the initial mobile phase.

• Chromatographic Separation:

  • Utilize a hydrophilic interaction liquid chromatography (HILIC) column for optimal separation of these polar compounds.

  • Employ a gradient elution with a mobile phase consisting of acetonitrile and water, both with a small amount of an additive like ammonium formate to improve peak shape and ionization.

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in negative ion mode with electrospray ionization (ESI).

  • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for D-Mannoheptulose and perseitol, as well as for an appropriate internal standard.

Diagram: LC-MS/MS Workflow for C7 Sugar Quantification

Sources

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• 11. avocadosource.com [avocadosource.com]
• 12. caymanchem.com [caymanchem.com]
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• 14. journals.physiology.org [journals.physiology.org]
• 15. journals.physiology.org [journals.physiology.org]
• 16. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Probing Glycolysis: A Guide to In Vitro Inhibition Assays for D-Mannoheptulose

Introduction: Targeting Cellular Energetics

The relentless proliferation of cancer cells is intrinsically linked to their rewired metabolism, characterized by a heightened reliance on glycolysis for energy production, a phenomenon known as the Warburg effect.[1][2] This metabolic shift presents a compelling therapeutic window. By targeting key enzymes in the glycolytic pathway, we can selectively starve cancer cells of the ATP and biosynthetic precursors necessary for their growth and survival.[3][4] D-Mannoheptulose (MH), a naturally occurring seven-carbon sugar found in avocados, has emerged as a promising inhibitor of glycolysis.[1][5] It exerts its anti-proliferative effects by directly targeting hexokinase, the enzyme that catalyzes the first committed step of glycolysis: the phosphorylation of glucose to glucose-6-phosphate.[1][6] Inhibition of hexokinase effectively creates a bottleneck at the very entry point of the glycolytic pathway, leading to reduced ATP production, decreased pyruvate levels, and a less acidic tumor microenvironment.[7][8]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview and step-by-step protocols for a suite of in vitro assays designed to rigorously measure and validate the inhibitory effects of D-Mannoheptulose on glycolysis. These assays are designed to be self-validating, providing a multi-faceted approach to understanding the mechanism and efficacy of MH.

Mechanistic Overview: D-Mannoheptulose's Point of Attack

Caption: D-Mannoheptulose inhibits glycolysis by targeting Hexokinase.

A Multi-Parametric Approach to Quantifying Glycolytic Inhibition

To obtain a comprehensive understanding of D-Mannoheptulose's inhibitory effects, a combination of assays targeting different aspects of the glycolytic pathway is recommended. This multi-pronged strategy provides a robust and cross-validated dataset.

Assay Principle	Key Parameter Measured	Rationale for Inclusion
Glucose Uptake Assay	Rate of cellular glucose import	Measures the initial step of glucose metabolism. Inhibition of downstream steps can lead to feedback inhibition of glucose uptake.
Hexokinase Activity Assay	Enzymatic activity of Hexokinase	Directly assesses the inhibitory effect of D-Mannoheptulose on its primary molecular target.
Lactate Production Assay	Concentration of lactate in the extracellular medium	Lactate is the end-product of anaerobic glycolysis; its reduction is a direct indicator of decreased glycolytic flux.[11]
Extracellular Acidification Rate (ECAR)	Rate of proton efflux from cells	Provides a real-time, kinetic measurement of overall glycolytic activity, as lactate extrusion is coupled with proton release.[12]
ATP Production Assay	Intracellular ATP concentration	Measures the net energy output of glycolysis; a decrease signifies a bioenergetic crisis induced by the inhibitor.[13]

Experimental Protocols

Glucose Uptake Assay

Principle: This assay quantifies the rate at which cells take up glucose from the surrounding medium. A common method involves using a fluorescently labeled glucose analog, such as 2-NBDG (2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxyglucose), which is taken up by glucose transporters but not fully metabolized, leading to intracellular accumulation.[14] Alternatively, radiolabeled 2-deoxy-D-glucose ([³H]-2dG) can be used.[15]

Protocol: Fluorescent Glucose Analog Method (2-NBDG)

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that ensures they are in the exponential growth phase at the time of the assay.

• D-Mannoheptulose Treatment: The following day, replace the culture medium with fresh medium containing various concentrations of D-Mannoheptulose or a vehicle control. Incubate for the desired treatment duration (e.g., 24 hours).

• Glucose Starvation: Gently wash the cells twice with warm Krebs-Ringer-HEPES (KRH) buffer. Then, incubate the cells in glucose-free KRH buffer for 30-60 minutes to deplete intracellular glucose stores.

• 2-NBDG Incubation: Add KRH buffer containing 100 µM 2-NBDG to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Signal Termination: Remove the 2-NBDG solution and wash the cells three times with ice-cold KRH buffer to stop glucose uptake and remove extracellular fluorescence.

• Fluorescence Measurement: Add KRH buffer to each well and measure the intracellular fluorescence using a microplate reader with appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 535 nm emission for 2-NBDG).

• Data Analysis: Background fluorescence from wells without cells should be subtracted. Normalize the fluorescence intensity to the cell number or protein concentration in each well.

Hexokinase Activity Assay

Principle: This assay directly measures the enzymatic activity of hexokinase in cell lysates. A common method is a coupled enzyme assay where the product of the hexokinase reaction, glucose-6-phosphate (G6P), is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP+ to NADPH. The rate of NADPH production is monitored spectrophotometrically at 340 nm.[6]

Protocol: Coupled Enzyme Spectrophotometric Assay

• Cell Lysate Preparation: Culture and treat cells with D-Mannoheptulose as described previously. After treatment, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer. Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard method (e.g., BCA assay) for normalization.

• Reaction Mixture Preparation: Prepare a reaction mixture containing assay buffer, ATP, NADP+, G6PDH, and D-glucose.

• Assay Initiation: In a 96-well UV-transparent plate, add a standardized amount of cell lysate to each well. Initiate the reaction by adding the reaction mixture.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-warmed to 37°C and measure the absorbance at 340 nm every minute for 30-60 minutes.

• Data Analysis: Calculate the rate of NADPH production (change in absorbance per minute). Normalize the hexokinase activity to the protein concentration of the cell lysate.

Lactate Production Assay

Principle: This assay measures the concentration of lactate secreted into the cell culture medium, which is a direct indicator of the rate of glycolysis. Most commercially available kits utilize an enzymatic reaction where lactate is oxidized by lactate dehydrogenase (LDH) to pyruvate, with the concomitant reduction of a probe to produce a colorimetric or fluorescent signal.[16][17]

Protocol: Colorimetric Lactate Assay

• Sample Collection: Culture and treat cells with D-Mannoheptulose. At the end of the treatment period, collect the cell culture medium.

• Sample Preparation: If necessary, centrifuge the collected medium to remove any detached cells or debris.

• Standard Curve Preparation: Prepare a standard curve using the provided lactate standard to allow for the quantification of lactate concentration in the unknown samples.[18]

• Reaction Setup: In a 96-well plate, add the prepared standards and collected media samples.

• Reaction Initiation: Add the lactate assay reaction mixture, containing lactate dehydrogenase and a colorimetric probe, to each well.[18]

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the kit manufacturer (e.g., 450 nm).

• Data Analysis: Use the standard curve to determine the lactate concentration in each sample. Normalize the lactate concentration to the cell number or protein concentration of the corresponding well.

Extracellular Acidification Rate (ECAR) Assay

Principle: This assay provides a real-time, kinetic measurement of the rate at which cells acidify their surrounding environment. The primary source of this acidification in most cancer cells is the extrusion of protons along with lactate.[12][19] Instruments like the Agilent Seahorse XF Analyzer are used for this purpose.[20]

Caption: Workflow for measuring ECAR using a Seahorse XF Analyzer.

Protocol: Seahorse XF Glycolysis Stress Test

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• D-Mannoheptulose Pre-treatment: Treat the cells with various concentrations of D-Mannoheptulose for the desired duration.

• Assay Preparation: On the day of the assay, replace the culture medium with Seahorse XF Base Medium supplemented with glutamine and incubate in a non-CO₂ incubator at 37°C for 1 hour.

• Compound Loading: Load the injector ports of the Seahorse XF sensor cartridge with glucose, oligomycin (an ATP synthase inhibitor to force maximal glycolysis), and 2-deoxyglucose (2-DG, a glycolysis inhibitor to confirm the glycolytic origin of the ECAR).

• Assay Execution: Place the cell plate in the Seahorse XF Analyzer and run the Glycolysis Stress Test protocol. The instrument will measure the basal ECAR and the ECAR after the sequential injection of the loaded compounds.[21]

• Data Analysis: The Seahorse software calculates key parameters of glycolytic function, including basal glycolysis and glycolytic capacity. Compare these parameters between D-Mannoheptulose-treated and control cells.

Data Interpretation and Validation

A successful D-Mannoheptulose inhibition experiment will yield a consistent pattern of results across the different assays.

Expected Outcome with D-Mannoheptulose Treatment	Assay Corroboration
Decreased Glucose Uptake	Reduced fluorescence in the 2-NBDG assay.
Reduced Hexokinase Activity	Lower rate of NADPH production in the coupled enzyme assay.
Diminished Lactate Production	Lower lactate concentration in the culture medium.
Lowered Extracellular Acidification	Decreased basal ECAR and glycolytic capacity in the Seahorse assay.
Depleted Intracellular ATP	Reduced luminescence in an ATP assay.

By employing this multi-assay approach, researchers can confidently and comprehensively characterize the inhibitory effects of D-Mannoheptulose on glycolysis, providing a solid foundation for further preclinical and clinical development.

References

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• AIP Publishing. (2020). The Anti-Proliferative Activity of D-Mannoheptulose Against Breast Cancer Cell Line Through Glycolysis Inhibition. Available at: [Link]

• Al-Shammari, A. M., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Cancer Cell International, 20(1), 1-13. Available at: [Link]

• Weindruch, R., et al. (2020). Glycolytic inhibition: an effective strategy for developing calorie restriction mimetics. GeroScience, 42(6), 1595-1607. Available at: [Link]

• Malaisse, W. J., et al. (1998). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. Biochemical Pharmacology, 55(1), 97-101. Available at: [Link]

• National Institutes of Health. (2024). Inhibition of glycolysis enhances the efficacy of immunotherapy via PDK-mediated upregulation of PD-L1. Available at: [Link]

• ResearchGate. (2020). The anti-proliferative activity of D- mannoheptulose against breast cancer cell line through glycolysis inhibition. Available at: [Link]

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• ResearchGate. (2020). (PDF) Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Available at: [Link]

• PubMed. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Available at: [Link]

• Agilent. (n.d.). How Agilent Seahorse XF Analyzers Work. Available at: [Link]

• National Institutes of Health. (2017). Glucose Uptake Measurement and Response to Insulin Stimulation in In Vitro Cultured Human Primary Myotubes. Available at: [Link]

• Khan Academy. (n.d.). Glycolysis | Cellular respiration | Biology (article). Available at: [Link]

• National Institutes of Health. (2015). Measurement and Analysis of Extracellular Acid Production to Determine Glycolytic Rate. Available at: [Link]

• Wikipedia. (n.d.). Glycolysis. Available at: [Link]

• Cell Biolabs, Inc. (n.d.). Lactate Assay Kit (Colorimetric). Available at: [Link]

• AIP Publishing. (2020). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Available at: [Link]

• Redox and Bioenergetics Shared Resource. (n.d.). Seahorse Analyzers. Available at: [Link]

• Oncotarget. (2015). A comparative analysis of inhibitors of the glycolysis pathway in breast and ovarian cancer cell line models. Available at: [Link]

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• YouTube. (2009). How the Seahorse XF Works. Available at: [Link]

• ResearchGate. (n.d.). Use of the Extracellular Acidification Rate (ECAR) profile to calculate.... Available at: [Link]

• JoVE. (2025). In Vitro Glucose Depletion Assay: A Fluorescence-Based Method to Quantify Cellular Glucose Uptake via Extracellular Glucose Depletion Measurement. Available at: [Link]

• SickKids Research Institute. (n.d.). Improving Quantification of Cellular Glycolytic Rate Using Agilent Seahorse XF Technology. Available at: [Link]

• AIR Unimi. (n.d.). Inhibition of Angiogenesis using Glycolysis Inhibitors: an in vitro study. Available at: [Link]

• DOJINDO. (n.d.). Lactate Assay Kit-WST L256 manual. Available at: [Link]

• PubMed. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Available at: [Link]

• TeachMePhysiology. (2024). Glycolysis - Reactions - Phases - Regulation. Available at: [Link]

• Agilent. (n.d.). The Agilent Seahorse XF ATP Real-Time rate assay measures and quantifies the rate of ATP product. Available at: [Link]

• Microbiology Info.com. (2022). Glycolysis Explained in 10 Easy Steps (With Diagrams). Available at: [Link]

• Agilent. (n.d.). Seahorse XF Cell Mito Stress Test Kit User Guide. Available at: [Link]

• Touro Scholar. (2016). Determining Maximum Glycolytic Capacity Using Extracellular Flux Measurements. Available at: [Link]

• National Institutes of Health. (2020). Spatially Resolved Measurement of Dynamic Glucose Uptake in Live Ex Vivo Tissues. Available at: [Link]

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Introduction: The Significance of D-Mannoheptulose Quantification

An In-Depth Technical Guide to the Quantification of D-Mannoheptulose in Biological Samples

D-Mannoheptulose is a naturally occurring seven-carbon monosaccharide (a heptose) found in significant concentrations in certain plants, most notably the avocado (Persea americana).[1][2][3] Unlike common hexoses such as glucose, D-Mannoheptulose plays a unique role in metabolism. Its primary mechanism of action is the competitive inhibition of hexokinase, the first and rate-limiting enzyme in the glycolytic pathway.[4][5] This inhibition of glucose phosphorylation has profound physiological effects, including the temporary suppression of glucose-induced insulin secretion from pancreatic β-cells.[1][4]

This unique biochemical activity has positioned D-Mannoheptulose as a molecule of interest for researchers in various fields. In metabolic research, it serves as a tool to study glucose metabolism and insulin signaling. For drug development professionals, its potential applications in managing conditions related to glucose metabolism are being explored. Furthermore, in animal nutrition, its inclusion in diets has been shown to alter energy metabolism and satiety-related hormones.[3]

Accurate and precise quantification of D-Mannoheptulose in complex biological matrices such as blood, plasma, serum, and tissue extracts is paramount for these studies. However, the analysis is challenging due to its structural similarity to other sugars, the vast excess of endogenous glucose, and its typically low physiological concentrations. This guide provides a detailed overview of the principal analytical techniques, complete with step-by-step protocols, to empower researchers to reliably measure D-Mannoheptulose in their experimental models.

PART 1: Sample Preparation: The Foundation of Accurate Analysis

The quality of any quantitative analysis is fundamentally dependent on the initial sample preparation. The primary goals are to remove interfering substances, such as proteins and lipids, and to concentrate the analyte of interest. For biological fluids like blood or serum, protein precipitation is the most common and critical first step.

Protocol 1: General Sample Preparation via Protein Precipitation

This protocol is a foundational method for preparing serum or plasma for subsequent analysis by chromatography.

Rationale: High concentrations of proteins in biological samples can interfere with analysis by fouling analytical columns and ion sources in mass spectrometers. Organic solvents like acetonitrile or acids like perchloric acid are effective at denaturing and precipitating these proteins, leaving small molecules like D-Mannoheptulose in the supernatant for analysis.[6][7]

Materials and Reagents:

• Whole blood, serum, or plasma

• Anticoagulant (e.g., EDTA or heparin) for whole blood collection

• Ice-cold 0.6 M Perchloric Acid or Acetonitrile (HPLC or MS-grade)

• Microcentrifuge tubes (1.5 mL)

• Refrigerated microcentrifuge

• Syringe filters (0.22 µm)

Step-by-Step Methodology:

• Sample Collection: Collect whole blood in tubes containing an appropriate anticoagulant. To obtain plasma, centrifuge the blood at 2,000 x g for 15 minutes at 4°C. To obtain serum, allow the blood to clot at room temperature for 30 minutes before centrifuging.

• Protein Precipitation:

  • Transfer 200 µL of serum or plasma to a 1.5 mL microcentrifuge tube.

  • Add 400 µL of ice-cold acetonitrile (a 2:1 ratio of solvent to sample).

  • Alternatively, for the perchloric acid method, add an equal volume (200 µL) of ice-cold 0.6 M perchloric acid.[6]

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Incubation: Incubate the tubes on ice for 10-15 minutes to allow for full precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C. This will pellet the precipitated proteins.[6]

• Supernatant Collection: Carefully aspirate the clear supernatant, which contains D-Mannoheptulose and other small molecules, and transfer it to a new clean tube. Be cautious not to disturb the protein pellet.

• Filtration (Optional but Recommended): For HPLC or LC-MS analysis, filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Storage: The sample is now ready for analysis. If not analyzed immediately, store the extract at -80°C.

Workflow Diagram: Biological Sample Preparation

Caption: Workflow for preparing biological fluids for D-Mannoheptulose analysis.

PART 2: Chromatographic Quantification Techniques

Chromatographic methods offer high specificity and sensitivity, making them the gold standard for quantifying small molecules in complex matrices.

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC, particularly when coupled with mass spectrometry (LC-MS), is a powerful tool for sugar analysis. Hydrophilic Interaction Liquid Chromatography (HILIC) is especially well-suited for retaining and separating highly polar compounds like D-Mannoheptulose.

Principle: HILIC utilizes a polar stationary phase (e.g., amide or silica) and a mobile phase with a high concentration of a non-polar organic solvent (e.g., acetonitrile) and a smaller amount of aqueous solvent. D-Mannoheptulose partitions into the aqueous layer on the surface of the stationary phase and is eluted as the concentration of the aqueous solvent is increased. Detection can be achieved using an Evaporative Light Scattering Detector (ELSD), a Refractive Index (RI) detector, or more commonly, a mass spectrometer for enhanced specificity and sensitivity.

Protocol 2: HILIC-LC-MS/MS for D-Mannoheptulose Quantification

Materials and Reagents:

• Prepared sample extract (from Protocol 1)

• D-Mannoheptulose analytical standard (≥99.0% purity)[8]

• Acetonitrile (MS-grade)

• Water (MS-grade)

• Ammonium Acetate or Formic Acid (MS-grade mobile phase modifier)

• HILIC analytical column (e.g., Waters ACQUITY UPLC BEH Amide column)

• HPLC or UPLC system coupled to a tandem mass spectrometer (MS/MS)

Step-by-Step Methodology:

• Preparation of Standards: Prepare a stock solution of D-Mannoheptulose in water (e.g., 1 mg/mL). From this stock, create a series of calibration standards by serial dilution in a blank matrix (e.g., solvent or a D-Mannoheptulose-free biological sample extract) to cover the expected concentration range.

• LC Conditions:

  • Column: HILIC Amide Column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: Water with 10 mM Ammonium Acetate

  • Mobile Phase B: Acetonitrile with 10 mM Ammonium Acetate

  • Flow Rate: 0.3 mL/min

  • Gradient: Start at 85% B, hold for 1 min, decrease to 50% B over 5 min, hold for 2 min, then return to 85% B and re-equilibrate for 3 min.

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Ion Source Parameters: Optimize capillary voltage, source temperature, and gas flows according to the instrument manufacturer's guidelines.

  • MRM Transitions: Use a D-Mannoheptulose standard to determine the precursor ion ([M-H]⁻, m/z 209.08) and identify at least two stable, high-intensity product ions for Multiple Reaction Monitoring (MRM). This provides high specificity.

• Data Acquisition and Analysis:

  • Inject the calibration standards to generate a standard curve (peak area vs. concentration).

  • Inject the prepared biological samples.

  • Integrate the peak area for the D-Mannoheptulose MRM transition in each sample.

  • Quantify the concentration of D-Mannoheptulose in the samples by interpolating their peak areas from the standard curve.

Workflow Diagram: HILIC-LC-MS/MS Analysis

Caption: Workflow for quantifying D-Mannoheptulose using HILIC-LC-MS/MS.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile and thermally stable compounds. Since sugars like D-Mannoheptulose are non-volatile, a chemical derivatization step is required to make them suitable for GC analysis.

Principle: The hydroxyl groups of D-Mannoheptulose are first reacted with an oximation reagent (e.g., methoxyamine hydrochloride) to prevent the formation of multiple ring isomers in the hot GC inlet. This is followed by a silylation step (e.g., using MSTFA) to replace the remaining active hydrogens with trimethylsilyl (TMS) groups. This two-step derivatization yields a volatile and thermally stable molecule that can be separated by GC and detected by MS.[9][10]

Protocol 3: GC-MS for D-Mannoheptulose Quantification

Materials and Reagents:

• Prepared sample extract (from Protocol 1, must be completely dry)

• D-Mannoheptulose analytical standard

• Pyridine (anhydrous)

• Methoxyamine hydrochloride

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Step-by-Step Methodology:

• Sample Drying: Aliquot a known volume of the sample extract (from Protocol 1) into a GC vial and evaporate to complete dryness under a stream of nitrogen or using a vacuum concentrator. It is critical that no water remains, as it will interfere with the derivatization reaction.

• Oximation:

  • Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried sample.

  • Vortex thoroughly and incubate at 60°C for 60 minutes.

• Silylation:

  • After the vial has cooled to room temperature, add 80 µL of MSTFA (+1% TMCS).

  • Vortex and incubate at 60°C for another 30 minutes.

• GC-MS Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 2 min, ramp to 300°C at 5°C/min, and hold for 5 min.

  • MS Conditions: Electron Ionization (EI) at 70 eV. Scan range of m/z 50-600.

• Data Acquisition and Analysis:

  • Derivatize and inject a series of D-Mannoheptulose standards to create a calibration curve.

  • Identify the retention time and characteristic mass spectrum of the derivatized D-Mannoheptulose.

  • Analyze the derivatized samples.

  • Quantify using the peak area of a characteristic ion (e.g., m/z 217 or 319 for TMS-derivatized sugars) against the calibration curve.

Workflow Diagram: GC-MS Derivatization and Analysis

Caption: Workflow for D-Mannoheptulose analysis via GC-MS, including derivatization.

PART 3: Enzymatic Assay Approach

Enzymatic assays can offer a simpler, higher-throughput alternative to chromatography, though they may lack the same level of specificity.

Principle: A direct enzymatic assay for D-Mannoheptulose is not commercially available. However, a coupled-enzyme spectrophotometric assay can be designed. The principle is similar to assays for D-mannose.[11][12][13] The method involves a series of enzymatic reactions that ultimately lead to the production of a chromophore (like NADH or NADPH), which can be measured by absorbance. A key challenge is the high background of glucose. Therefore, a glucose-removal step is essential.[13][14]

Protocol 4: Coupled Enzymatic Assay (Conceptual Framework)

Rationale: This protocol first eliminates the highly abundant glucose. Then, a series of enzymes are used to convert D-Mannoheptulose into a product that generates a measurable signal (NADPH). Since D-Mannoheptulose is a hexokinase inhibitor, a standard hexokinase-based assay is not straightforward. This conceptual protocol would require specific enzymes capable of acting on D-Mannoheptulose or its phosphorylated form. The principle remains a valid approach pending the availability of suitable enzymes.

Step-by-Step Methodology:

• Glucose Depletion:

  • Incubate the sample with glucokinase and ATP to convert all glucose to glucose-6-phosphate.[11]

  • Alternatively, use glucose oxidase and catalase to convert glucose to gluconic acid and water.[13]

  • Remove charged products (glucose-6-phosphate, ATP) using a simple anion-exchange spin column.[11][15]

• D-Mannoheptulose Conversion (Hypothetical Steps):

  • Step A (Phosphorylation): Incubate the glucose-free sample with a suitable kinase (e.g., a specific heptokinase or a non-specific fructokinase) and ATP to produce D-Mannoheptulose-phosphate.

  • Step B (Isomerization): Use a specific isomerase to convert the D-Mannoheptulose-phosphate to a different sugar-phosphate (e.g., an aldose-phosphate).

  • Step C (Dehydrogenation): Use a specific dehydrogenase to oxidize the product from Step B, with the concurrent reduction of NADP⁺ to NADPH.

• Detection:

  • Measure the increase in absorbance at 340 nm, which is directly proportional to the amount of NADPH produced.

• Quantification:

  • Run a standard curve with known concentrations of D-Mannoheptulose through the same procedure.

  • Calculate the concentration in the unknown samples based on the standard curve.

Workflow Diagram: Coupled Enzymatic Assay Principle

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Application Notes & Protocols: Investigating Breast Cancer Metabolism with D-Mannoheptulose

Introduction: Targeting the Sweet Tooth of Cancer

Cancer cells, particularly those in aggressive breast tumors, exhibit a profound metabolic shift known as the Warburg effect, characterized by a heightened rate of glycolysis even in the presence of oxygen.[1] This metabolic reprogramming is not merely a byproduct of malignant transformation but a critical engine that fuels rapid cell growth, proliferation, and survival.[2][3] This dependence on glycolysis presents a strategic vulnerability for therapeutic intervention. D-Mannoheptulose (MH), a naturally occurring 7-carbon sugar found in avocados, has emerged as a potent tool for exploiting this vulnerability.[4]

MH functions as a specific inhibitor of Hexokinase (HK), the first rate-limiting enzyme in the glycolytic pathway.[1][2] By competitively blocking the phosphorylation of glucose, MH effectively cuts off the primary fuel supply to cancer cells, leading to an energy crisis and subsequent cell death.[2][5] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of D-Mannoheptulose in breast cancer cell line studies. We will delve into the mechanistic underpinnings, provide detailed protocols for key assays, and offer insights into experimental design and data interpretation.

Mechanism of Action: How D-Mannoheptulose Starves Cancer Cells

The primary mechanism of D-Mannoheptulose is its competitive inhibition of Hexokinase (HK), particularly HK2, which is often overexpressed in tumor cells.[1] This action initiates a cascade of metabolic consequences that are selectively detrimental to glycolysis-dependent cancer cells.

• Hexokinase Inhibition: MH directly competes with glucose for the active site of HK, preventing the phosphorylation of glucose to glucose-6-phosphate. This is the committed step for entry into the glycolytic pathway.[2][4]

• Glycolysis Shutdown: By blocking the initial step, the entire glycolytic flux is suppressed.

• Depletion of Downstream Metabolites: This leads to a significant reduction in the intracellular concentrations of key metabolites, including pyruvate.[5][6]

• ATP Production Crisis: As tumor cells heavily rely on glycolysis for ATP generation, HK inhibition results in a sharp decrease in cellular ATP levels, triggering an energy crisis.[5][6]

• Induction of Apoptosis: The profound metabolic stress and energy depletion ultimately push the cancer cells to undergo programmed cell death, or apoptosis.[2][6][7]

This targeted action has shown significant cytotoxicity against various breast cancer cell lines while exhibiting minimal effects on normal cells, which are less reliant on aerobic glycolysis and have more robust metabolic flexibility.[1][2][5]

Caption: D-Mannoheptulose (MH) inhibits Hexokinase, blocking glycolysis and leading to ATP depletion and apoptosis.

Experimental Design Considerations

The success of in vitro studies using D-Mannoheptulose hinges on a well-conceived experimental design. As a Senior Application Scientist, I emphasize that the "why" behind your choices is as critical as the protocol itself.

Cell Line Selection

• Breast Cancer Lines: Choose cell lines representative of different breast cancer subtypes.

  • MCF-7: An estrogen receptor (ER)-positive, progesterone receptor (PR)-positive, and HER2-negative cell line. It is a well-characterized luminal A subtype model and has been shown to be sensitive to MH.[1][2]

  • AMJ13: An ER/PR-negative cell line, representing a more aggressive subtype. Studies have demonstrated its sensitivity to MH's anti-proliferative effects.[1][5]

  • Triple-Negative Breast Cancer (TNBC) lines (e.g., MDA-MB-231): These are highly glycolytic and would be a logical choice to explore the efficacy of MH, although specific literature in the initial search was more focused on MCF-7 and AMJ13.

• Normal/Control Cell Lines: It is crucial to demonstrate selectivity.

  • HMECs (Human Mammary Epithelial Cells): A non-tumorigenic control that shows significantly lower sensitivity to MH, highlighting the cancer-specific effect.[2][6]

  • REF (Rat Embryo Fibroblast): Another normal cell line used in studies to confirm the low toxicity of MH to non-cancerous cells.[1][5]

D-Mannoheptulose Concentration and IC50 Determination

The effective concentration of MH can vary between cell lines. Therefore, the first step in any study is to determine the half-maximal inhibitory concentration (IC50).

• Rationale: An IC50 value establishes the potency of MH for a specific cell line and guides the selection of concentrations for subsequent mechanistic assays (e.g., using concentrations at, below, and above the IC50).

• Typical Range: For cytotoxicity assays, a broad range of MH concentrations is recommended, for example, from 10 µg/ml to over 1000 µg/ml.[1][5]

• Incubation Time: A 72-hour incubation period is commonly used to observe the full cytotoxic effects of metabolic inhibition.[5][7]

Table 1: Reported IC50 Values for D-Mannoheptulose (72h Treatment)

Cell Line	Type	Reported IC50 (µg/ml)	Source
MCF-7	Breast Cancer	122.6 - 263.3	[1][2]
AMJ13	Breast Cancer	124.7	[1]
HMEC	Normal Mammary Epithelial	975.1	[2]

| REF | Normal Embryo Fibroblast | 486.9 |[1] |

Causality: The significantly higher IC50 values in normal cell lines (HMEC, REF) compared to breast cancer cell lines (MCF-7, AMJ13) validate the principle that MH's cytotoxicity is largely dependent on the cell's reliance on glycolysis, a hallmark of the Warburg effect.[1][2]

Detailed Experimental Protocols

These protocols are designed to be self-validating, with clear steps and endpoints. Adherence to aseptic cell culture techniques is paramount.[8]

Protocol 1: Cell Culture and Maintenance

• Culture Media:

  • MCF-7 and HMEC cells are typically cultured in MEM (Minimum Essential Medium).[2][6]

  • AMJ13 and REF cells are cultured in RPMI-1640 medium.[1]

• Supplementation: All media should be supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[9]

• Incubation: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.[9]

• Passaging: Subculture cells when they reach 80-90% confluency. Use standard dissociation reagents like Trypsin-EDTA for adherent cells.[8]

Protocol 2: Preparation of D-Mannoheptulose Solutions

• Stock Solution: Prepare a high-concentration stock solution of D-Mannoheptulose (e.g., 10 mg/ml). Dissolve the powder in sterile Phosphate Buffered Saline (PBS) or cell culture medium.[6]

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Storage: Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C for long-term use.[4]

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and prepare serial dilutions in the appropriate complete cell culture medium to achieve the final desired concentrations.

Protocol 3: Cytotoxicity and IC50 Determination via MTT Assay

This protocol measures cell viability by assessing the metabolic activity of mitochondria.

• Cell Seeding: Seed 1 x 10⁴ cells per well in a 96-well microplate and incubate for 24 hours to allow for attachment.[1]

• Treatment: Remove the medium and add 100 µl of fresh medium containing various concentrations of MH (e.g., a serial dilution from 1680 µg/ml down to 13 µg/ml).[1] Include untreated wells as a control.

• Incubation: Incubate the plate for 72 hours at 37°C with 5% CO2.[5]

• MTT Addition: Add 10 µl of MTT reagent (5 mg/ml in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µl of Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the log of the MH concentration and use non-linear regression analysis to determine the IC50 value.

Caption: A typical workflow for determining the IC50 of D-Mannoheptulose using an MTT assay.

Protocol 4: Measurement of Glycolysis Inhibition

To confirm that MH is acting via its intended mechanism, measure key glycolytic markers.

• Cell Preparation: Seed cells in 6-well plates and treat with a specific concentration of MH (e.g., the IC50 concentration) for 72 hours.[10]

• Cell Lysis: After incubation, wash cells with ice-cold PBS and lyse them using an appropriate cell lysis buffer on ice for 40 minutes.[9] Centrifuge the lysate to pellet debris and collect the supernatant.[9]

• Hexokinase (HK) Activity Assay: Measure HK activity in the cell lysate using a commercially available colorimetric assay kit, following the manufacturer’s instructions. The assay typically measures the rate of NADPH production, which is coupled to HK activity and can be read at 340 nm.[9]

• Pyruvate Assay: Use a colorimetric pyruvate assay kit to measure the concentration of pyruvate in the cell lysate.[5][9] This assay usually involves a reaction that generates a colored product detectable at ~636 nm.[9]

• ATP Assay: Quantify the intracellular ATP concentration using a luminescence-based ATP assay kit. This highly sensitive assay measures the light produced from the luciferase-catalyzed reaction of luciferin and ATP.

Expected Outcome: Treatment with D-Mannoheptulose should result in a statistically significant decrease in HK activity, pyruvate concentration, and total intracellular ATP levels in breast cancer cells compared to untreated controls.[5][6]

Conclusion and Future Directions

D-Mannoheptulose serves as a powerful and specific tool for probing the metabolic dependencies of breast cancer cells. Its ability to selectively target the heightened glycolysis of tumor cells makes it an invaluable compound for in vitro research.[2][5] The protocols outlined here provide a robust framework for assessing its cytotoxic effects and confirming its mechanism of action. Future studies could explore the synergistic potential of MH with conventional chemotherapies or other metabolic inhibitors, potentially opening new avenues for combination therapies that simultaneously target multiple facets of cancer cell biology.[1][11]

References

• Al-Ziaydi, A.G., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian Journal of Clinical Biochemistry. [Link]

• Abd, F.A., et al. (2020). The Anti-Proliferative Activity of D-Mannoheptulose Against Breast Cancer Cell Line Through Glycolysis Inhibition. AIP Conference Proceedings. [Link]

• Al-Ziaydi, A.G., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. PubMed. [Link]

• Al-Saffar, F.J., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Cancer Cell International. [Link]

• Abd, F.A., et al. (2020). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. AIP Publishing. [Link]

• Abd, F.A., et al. (2020). The anti-proliferative activity of D- mannoheptulose against breast cancer cell line through glycolysis inhibition | Request PDF. ResearchGate. [Link]

• Al-Saffar, F.J., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PubMed. [Link]

• Al-Ziaydi, A.G., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis | Request PDF. ResearchGate. [Link]

• Insights into Metabolic Reprogramming in Tumor Evolution and Therapy. MDPI. [Link]

• Abd, F.A., et al. (2020). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. AIP Conference Proceedings. [Link]

• Malaisse, W.J., et al. (1998). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. International Journal of Molecular Medicine. [Link]

• Fundamental Role of Pentose Phosphate Pathway within the Endoplasmic Reticulum in Glutamine Addiction of Triple-Negative Breast Cancer Cells. MDPI. [Link]

• Abd, F.A., et al. (2020). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. AIP Conference Proceedings. [Link]

• Reagents and Materials: Protocol. MMPC.org. [Link]

• The Pentose Phosphate Pathway Dynamics in Cancer and Its Dependency on Intracellular pH. PMC - NIH. [Link]

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• How to inhibit breast cancer and breast cancer metastasis with Akt inhibitors: Lessons learned from studies in mice. ProBiologists. [Link]

• The pentose phosphate pathway and cancer. PMC - NIH. [Link]

• Roles of AKT signal in breast cancer. IMR Press. [Link]

• Akt Isoforms: A Family Affair in Breast Cancer. MDPI. [Link]

• Targeting the ROS/PI3K/AKT/HIF‐1α/HK2 axis of breast cancer cells: Combined administration of Polydatin and 2‐Deoxy‐d‐glucose. PMC - NIH. [Link]

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D-Mannoheptulose: A Comprehensive Guide to In vivo Study Design in Murine and Canine Models

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Application Notes and Protocols for Preclinical Research

Introduction: The Therapeutic Potential of D-Mannoheptulose

D-Mannoheptulose, a seven-carbon monosaccharide naturally present in avocados, has attracted considerable scientific attention due to its distinct metabolic properties.[1] Unlike more common sugars, D-Mannoheptulose functions as a competitive inhibitor of hexokinase, the enzyme that catalyzes the first, rate-limiting step of glycolysis.[1][2] This inhibitory action temporarily slows the phosphorylation of glucose, thereby modulating the glycolytic rate. This mechanism of action is the foundation for its potential therapeutic applications in fields such as oncology, where cancer cells frequently display elevated rates of glycolysis (a phenomenon known as the Warburg effect), and in the management of metabolic disorders like diabetes.[1][3][4]

This document provides an extensive framework for the design and implementation of in vivo studies to assess the pharmacokinetics, pharmacodynamics, and efficacy of D-Mannoheptulose in two widely used animal models: mice and dogs. The protocols and recommendations outlined here are based on established scientific methodologies and are intended to furnish researchers with a solid foundation for their preclinical investigations.

Mechanism of Action: Hexokinase Inhibition

The principal effect of D-Mannoheptulose is derived from its ability to compete with glucose for the active site of hexokinase.[2] This inhibition is reversible and its extent is dependent on the concentration of D-Mannoheptulose. By impeding the conversion of glucose to glucose-6-phosphate, D-Mannoheptulose can influence downstream metabolic pathways, including the pentose phosphate pathway and triglyceride synthesis. A thorough understanding of this mechanism is essential for the design of meaningful pharmacodynamic endpoints in in vivo research.

Figure 1: D-Mannoheptulose competitively inhibits hexokinase, reducing the rate of glucose phosphorylation and subsequent entry into glycolysis.

Preclinical Study Design in Mice: A Model for Efficacy and Mechanistic Studies

Mice serve as a crucial model for the initial evaluation of efficacy and for conducting mechanistic studies of D-Mannoheptulose. This is due to their genetic tractability, comparatively low cost, and well-documented physiological characteristics.[5]

Preliminary Dose-Ranging and Tolerability Studies

Prior to initiating extensive efficacy trials, it is crucial to determine a safe and effective dose range for D-Mannoheptulose in mice.

Objective: To ascertain the maximum tolerated dose (MTD) and to delineate a dose range for subsequent efficacy investigations.

Protocol:

• Animal Model: Employ a standard inbred mouse strain (e.g., C57BL/6 or BALB/c), typically 6-8 weeks of age.

• Group Size: For initial dose-ranging, a minimum of 3-5 mice per group is advised.

• Dose Escalation:

  • Initiate with a low dose (e.g., 50 mg/kg) and incrementally increase the dose in subsequent cohorts (e.g., 100, 250, 500, 1000 mg/kg).

  • Administer D-Mannoheptulose via oral gavage (PO) or intraperitoneal (IP) injection. Oral administration is generally favored due to its clinical relevance.

• Monitoring:

  • Closely observe the animals for any clinical indications of toxicity (e.g., weight loss, lethargy, ruffled fur) for a minimum of 7-14 days.

  • Record body weight daily for the first week, followed by twice-weekly measurements.

  • Conduct a gross necropsy to identify any visible abnormalities in the organs.

Parameter	Frequency	Purpose
Clinical Observations	Daily	To assess overall health and detect signs of toxicity.
Body Weight	Daily for the first week, then twice weekly.	To monitor for weight loss, a key indicator of toxicity.
Blood Glucose	At baseline and various time points post-dose.	To evaluate the pharmacodynamic effect on glucose levels.[6]
Hematology & Chemistry	At the termination of the study.	To assess for systemic toxicity.
Gross Necropsy	At the termination of the study.	To identify any organ-level abnormalities.

Pharmacokinetic (PK) Studies

A comprehensive understanding of the absorption, distribution, metabolism, and excretion (ADME) of D-Mannoheptulose is essential for the formulation of effective dosing schedules.

Objective: To ascertain key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Protocol:

• Animal Model: C57BL/6 mice, aged 8-10 weeks.

• Dosing: Administer a single dose of D-Mannoheptulose (e.g., 100 mg/kg) via the intended clinical route (e.g., oral gavage).

• Sample Collection:

  • Collect blood samples (via the tail vein or retro-orbital sinus) at multiple time points (e.g., 0, 15, 30, 60, 120, 240, and 480 minutes) following administration.

  • If necessary, utilize a sparse sampling design to minimize blood loss per animal.

• Bioanalysis:

  • Develop and validate a sensitive analytical method (e.g., LC-MS/MS) for the quantification of D-Mannoheptulose concentrations in plasma.

• Data Analysis:

  • Employ appropriate software (e.g., Phoenix WinNonlin) to calculate the key PK parameters.

Figure 2: A streamlined workflow for determining the pharmacokinetic profile of D-Mannoheptulose in a murine model.

Efficacy Studies (Example: Oncology)

In the context of oncology, the ability of D-Mannoheptulose to inhibit glycolysis can be leveraged to target cancer cells.[7][8]

Objective: To assess the anti-tumor efficacy of D-Mannoheptulose in a mouse xenograft model.

Protocol:

• Animal Model: Immunocompromised mice (e.g., NOD/SCID or NSG) are necessary for xenograft studies.

• Tumor Implantation:

  • Subcutaneously implant human cancer cells (e.g., A549 lung cancer cells) into the flank of the mice.

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Treatment:

  • Randomize the mice into different treatment groups (e.g., vehicle control, D-Mannoheptulose at two distinct doses).

  • Administer the treatment daily or according to the schedule determined by the PK study.

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor body weight to evaluate for any signs of toxicity.

• Endpoint:

  • Collect the tumors for subsequent analysis (e.g., histology, western blotting for metabolic markers).

Preclinical Study Design in Dogs: A Model for Safety and Translational Studies

Dogs are a valuable large animal model for preclinical research due to their physiological similarities to humans, especially concerning metabolism and cardiovascular function.[9] They are frequently employed for safety and toxicology studies prior to advancing to human clinical trials.[9][10]

Dose-Ranging and Safety Pharmacology Studies

Objective: To establish a safe dose range and to evaluate the potential effects of D-Mannoheptulose on major physiological systems.

Protocol:

• Animal Model: Utilize purpose-bred beagle dogs, as they are a standard model for toxicology studies.[11]

• Study Design:

  • A crossover or parallel-group design can be implemented.

  • A typical study may consist of a vehicle control group and 2-3 dose levels of D-Mannoheptulose.[11]

• Administration: Oral administration in a gelatin capsule is a common and clinically relevant method.

• Safety Pharmacology Endpoints:

  • Cardiovascular: Monitor ECG, blood pressure, and heart rate using telemetry.

  • Respiratory: Assess respiratory rate and tidal volume.

  • Central Nervous System (CNS): Perform a functional observational battery (FOB) to detect any behavioral or neurological alterations.

• Clinical Pathology:

  • Collect blood and urine samples at baseline and at various time points post-dose for hematology, serum chemistry, and urinalysis.

System	Key Parameters	Methodology
Cardiovascular	ECG, Blood Pressure, Heart Rate	Telemetry
Respiratory	Respiratory Rate, Tidal Volume	Plethysmography
CNS	Behavioral and Neurological Changes	Functional Observational Battery (FOB)
Clinical Pathology	Hematology, Serum Chemistry, Urinalysis	Blood and Urine Analysis

Chronic Toxicology Studies

Objective: To assess the potential toxicity of D-Mannoheptulose following repeated administration over an extended duration (e.g., 28 or 90 days).

Protocol:

• Animal Model: Beagle dogs.

• Dosing: Administer D-Mannoheptulose daily for the entire duration of the study.

• Monitoring:

  • Daily clinical observations.

  • Weekly measurements of body weight and food consumption.

  • Ophthalmology examinations at baseline and at the end of the study.

  • Regular collection of blood and urine for clinical pathology.

• Terminal Procedures:

  • Collect a comprehensive set of tissues for histopathological examination.

References

• Benchchem. Biochemical mechanism of D-Mannoheptulose as a hexokinase inhibitor.
• MedchemExpress. D-Mannoheptulose | Hexokinase Inhibitor.

• Al-Shammari, A. M., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Cancer Cell International, 20(1), 420. [Link]

• PubMed. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. [Link]

• Al-Ziaydi, A. G., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian Journal of Clinical Biochemistry, 1-9. [Link]

• Simon, E., & Kraicer, P. F. (1966). Effects of D-mannoheptulose on blood glucose and alloxan sensitivity in mice. European Journal of Endocrinology, 53(4), 624-636. [Link]

• AIP Publishing. (2020). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. [Link]

• The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. [Link]

• Malaisse, W. J., et al. (2001). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. Molecular and Cellular Biochemistry, 225(1-2), 147-153. [Link]

• Smith, D., et al. (2004). An approach to minimise dog use in regulatory toxicology: production of a best practice guide to study design. Alternatives to Laboratory Animals, 32(Suppl 1B), 447-451. [Link]

• An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. [Link]

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• Malaisse, W. J., et al. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose. International Journal of Molecular Medicine, 6(2), 171-175. [Link]

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• Malaisse, W. J., et al. (2001). Environmental modulation of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in isolated rat pancreatic islets. Molecular and Cellular Biochemistry, 225(1-2), 139-146. [Link]

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Application Notes and Protocols for Assessing the Effects of D-Mannoheptulose on Cellular ATP and Pyruvate Levels

Authored by: A Senior Application Scientist

Introduction

D-Mannoheptulose, a seven-carbon monosaccharide naturally present in avocados, serves as a potent and specific inhibitor of hexokinase, the enzyme that catalyzes the first committed step of glycolysis.[1][2] By competitively binding to hexokinase, D-Mannoheptulose prevents the phosphorylation of glucose to glucose-6-phosphate, thereby disrupting the primary pathway for cellular energy production.[1][3][4] This inhibitory action leads to a subsequent reduction in downstream glycolytic intermediates, including pyruvate, and a decrease in adenosine triphosphate (ATP), the cell's main energy currency.[2][5] These characteristics make D-Mannoheptulose an invaluable tool for researchers studying cellular bioenergetics, cancer metabolism, and insulin secretion.[2][4]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust experiments for quantifying the effects of D-Mannoheptulose on intracellular ATP and pyruvate levels. The protocols herein are designed to ensure technical accuracy and reproducibility.

Part 1: Scientific Background and Mechanism of Action

The Role of Hexokinase in Glycolysis

Glycolysis is the metabolic pathway that converts glucose into pyruvate, generating ATP and NADH in the process. The first, and often rate-limiting, step is the phosphorylation of glucose to glucose-6-phosphate (G6P) by the enzyme hexokinase (HK). This reaction consumes one molecule of ATP and is irreversible under physiological conditions, effectively trapping glucose inside the cell and committing it to the glycolytic pathway.

D-Mannoheptulose as a Competitive Inhibitor

D-Mannoheptulose acts as a competitive inhibitor of hexokinase isoenzymes, including glucokinase (hexokinase IV).[1][6] Its seven-carbon structure allows it to bind to the active site of hexokinase, but it cannot be phosphorylated. This occupation of the active site prevents glucose from binding and being converted to G6P. The direct consequence of this inhibition is a bottleneck at the very start of glycolysis, leading to diminished flux through the entire pathway. This results in reduced production of pyruvate and, consequently, a lower net yield of ATP from both glycolysis and, subsequently, oxidative phosphorylation in the mitochondria.[2][5]

Figure 1: Mechanism of D-Mannoheptulose Action.

Part 2: Experimental Design and Workflow

A successful study requires careful planning, including cell line selection, dose-response determination, and appropriate controls.

General Experimental Workflow

The overall process involves culturing cells, treating them with varying concentrations of D-Mannoheptulose, harvesting the cells, preparing lysates, and finally, quantifying the intracellular levels of ATP and pyruvate using specific assay kits.

Figure 2: Overall Experimental Workflow.

Cell Culture and Treatment

• Cell Line Selection : Choose a cell line relevant to your research question. Many cancer cell lines, which exhibit high rates of glycolysis (the "Warburg effect"), are excellent models.[5] For example, breast cancer cell lines like MCF-7 have been used in previous studies.[2]

• Seeding Density : Plate cells in 96-well plates at a density that ensures they are in the exponential growth phase at the time of the experiment and do not exceed 80-90% confluency. A typical starting point is 10,000 to 20,000 cells per well.[7]

• D-Mannoheptulose Preparation : Prepare a sterile stock solution of D-Mannoheptulose in a suitable solvent (e.g., water or PBS). Further dilutions should be made in cell culture medium immediately before use.

• Treatment : Treat cells with a range of D-Mannoheptulose concentrations to determine a dose-response curve. Based on literature, concentrations can range from µg/mL to mM.[4][6] An incubation time of 24 to 72 hours is common, but should be optimized for your specific cell line and experimental goals.

• Controls :

  • Vehicle Control : Treat cells with the same volume of solvent used to dissolve the D-Mannoheptulose.

  • Untreated Control : Cells grown in standard culture medium.

Sample Preparation: A Critical Step

Metabolite levels can change rapidly post-harvest. Therefore, quenching metabolic activity and proper sample preparation are crucial for accurate measurements.[8]

• Harvesting :

  • For adherent cells, aspirate the media, and immediately wash the cells once or twice with ice-cold PBS to remove extracellular metabolites.[9]

  • For suspension cells, centrifuge the culture at a low speed (e.g., 1000 x g for 5 minutes at 4°C), discard the supernatant, and wash the cell pellet with ice-cold PBS.[10]

• Lysis and Extraction :

  • For ATP Assays : Lysis can typically be performed directly in the well by adding a lysis/reagent buffer provided in commercial kits. These reagents often contain detergents to lyse cells and inhibitors to prevent ATP degradation.[11][12]

  • For Pyruvate Assays : Pyruvate is less stable and requires deproteinization to prevent enzymatic degradation.[13] After washing, lyse the cells using a metaphosphoric acid (MPA) or a trichloroacetic acid (TCA) solution.[14][15][16] Centrifuge the lysate to pellet the precipitated proteins and collect the supernatant for the assay. The acidic extract should be neutralized before the assay.[14]

Part 3: Detailed Experimental Protocols

Protocol 1: Quantification of Intracellular ATP

This protocol is based on the widely used firefly luciferase-based assay, which provides high sensitivity.[11]

Principle : In the presence of ATP, firefly luciferase catalyzes the oxidation of D-luciferin, producing light. The intensity of the emitted light is directly proportional to the ATP concentration.[12]

Materials :

• White, opaque 96-well microplates (for luminescence)

• Commercial ATP determination kit (e.g., CellTiter-Glo®)

• Multichannel pipette

• Luminometer

Procedure :

• Cell Seeding and Treatment : Seed and treat cells with D-Mannoheptulose as described in Part 2. Include wells for a blank (medium only) and an ATP standard curve.

• Assay Plate Equilibration : Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[12]

• Reagent Preparation : Prepare the ATP assay reagent according to the manufacturer's instructions. This typically involves reconstituting a lyophilized substrate with a buffer.

• Cell Lysis and Luminescence Reaction : Add a volume of the ATP reagent equal to the volume of culture medium in each well (e.g., 100 µL). The reagent will lyse the cells and initiate the luminescent reaction.

• Incubation : Mix the contents by placing the plate on an orbital shaker for 2-5 minutes to induce cell lysis. Then, incubate the plate at room temperature for 10 minutes in the dark to stabilize the luminescent signal.[12]

• Measurement : Measure the luminescence using a plate-reading luminometer.

• Data Analysis :

  • Subtract the background luminescence (from the medium-only blank).

  • Prepare an ATP standard curve using known concentrations of ATP.

  • Calculate the ATP concentration in each sample from the standard curve.

  • Normalize the ATP levels to cell number (determined from a parallel plate using a viability assay like XTT or by cell counting) or total protein content (from a BCA or Bradford assay).[7]

Protocol 2: Quantification of Intracellular Pyruvate

This protocol describes a common colorimetric/fluorometric method. Bioluminescent assays (e.g., Pyruvate-Glo™) are also excellent, sensitive alternatives.[17][18]

Principle : Pyruvate oxidase catalyzes the oxidation of pyruvate, producing hydrogen peroxide (H₂O₂). The H₂O₂ then reacts with a probe in the presence of horseradish peroxidase (HRP) to generate a colored or fluorescent product, which is proportional to the pyruvate concentration.[19]

Materials :

• Clear 96-well microplates (for colorimetric assays) or black plates (for fluorescent assays)

• Commercial pyruvate assay kit

• Deproteinization solution (e.g., 0.5 M metaphosphoric acid) and neutralization solution (e.g., potassium carbonate)[14]

• Microplate reader (spectrophotometer or fluorometer)

Procedure :

• Cell Seeding and Treatment : Seed and treat cells in parallel with the ATP assay plate.

• Sample Preparation (Deproteinization) : a. After washing the cells with ice-cold PBS, add a deproteinizing agent (e.g., 0.5 mL of 0.25 M MPA) to the cell pellet. Vortex and incubate on ice for 5 minutes.[14] b. Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet the proteins.[14] c. Transfer the supernatant to a clean tube and neutralize the acid by adding a small volume of potassium carbonate.[14] d. Centrifuge again to remove any precipitated salts and use the clear supernatant for the assay.

• Standard Curve Preparation : Prepare a standard curve using the provided pyruvate standard according to the kit manufacturer's protocol.

• Reaction Setup : Add the deproteinized, neutralized samples and standards to the wells of the 96-well plate.

• Assay Reaction : Prepare and add the reaction mix (containing pyruvate oxidase, HRP, and the probe) to each well.

• Incubation : Incubate the plate at room temperature or 37°C (as per the kit's instructions) for 30-60 minutes, protected from light.

• Measurement : Measure the absorbance or fluorescence using a microplate reader at the specified wavelength.

• Data Analysis :

  • Subtract the background reading from all measurements.

  • Calculate the pyruvate concentration in the samples using the standard curve.

  • Normalize the results to cell number or protein content as done for the ATP assay.

Part 4: Data Interpretation and Troubleshooting

Expected Results

Treatment of glycolytically active cells with D-Mannoheptulose is expected to cause a dose-dependent decrease in both intracellular pyruvate and ATP levels. The magnitude of this effect will depend on the cell type, its metabolic phenotype, and the concentration and duration of the treatment.

Treatment Condition	Relative Pyruvate Level (%)	Relative ATP Level (%)
Vehicle Control	100 ± 8	100 ± 10
D-Mannoheptulose (Low Dose)	75 ± 6	80 ± 9
D-Mannoheptulose (High Dose)	40 ± 5	55 ± 7
Table 1: Representative data illustrating the expected outcome of D-Mannoheptulose treatment on cellular pyruvate and ATP.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Signal (Both Assays)	Insufficient cell number.	Increase cell seeding density. Ensure cells are healthy and in log-phase growth.[20]
Reagents degraded or improperly stored.	Check expiration dates. Store and handle reagents as per the datasheet. Prepare fresh reaction mixes.[21]
Incorrect wavelength/filter settings on the reader.	Verify the instrument settings match the assay requirements.[21]
High Background Signal	Contamination of reagents or samples.	Use fresh, sterile reagents and tips. Ensure proper washing of cells to remove extracellular metabolites.
(Pyruvate Assay) Sample not properly deproteinized.	Ensure complete protein precipitation and removal. Endogenous enzyme activity can interfere.[13]
Poor Standard Curve Linearity	Pipetting errors.	Use calibrated pipettes. Prepare standards carefully with serial dilutions. Prepare a master mix for the reaction cocktail to reduce well-to-well variability.[20][21]
Standard degradation.	Prepare fresh standards for each experiment.
High Well-to-Well Variability	Inconsistent cell numbers per well.	Ensure a homogenous single-cell suspension before seeding. Check for edge effects on the plate.
Incomplete mixing of reagents in wells.	Mix gently but thoroughly after adding reagents, avoiding bubbles.[22]

References

• BenchChem. (n.d.). Biochemical mechanism of D-Mannoheptulose as a hexokinase inhibitor.
• Al-Sadeq, D. W., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PMC - NIH.
• Cayman Chemical. (n.d.). D-Mannoheptulose (NSC 226836, CAS Number: 3615-44-9).
• MedchemExpress. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
• Benchchem. (n.d.). Illuminating Cellular Metabolism: Techniques for Assessing Intracellular Pyruvate Levels.
• Sener, A., et al. (n.d.). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. PubMed.
• Fred Hutchinson Cancer Center. (2025). Cellular Bioenergetics.
• Biological Data Transport. (2025). Metabolism Assay Kits: Comprehensive Tools for Studying Cellular Bioenergetics and Metabolic Pathways.
• AAT Bioquest. (2023). How do I detect intracellular ATP levels?
• UNIBS. (2024). Cellular Bioenergetics Laboratory.
• University of Oxford, The McCullagh Group. (n.d.). Live cell metabolism.
• Beth Israel Deaconess Medical Center. (n.d.). Real Time Metabolism Assays.
• Cayman Chemical. (n.d.). Pyruvate Assay Kit.
• Creative Bioarray. (n.d.). ATP Cell Viability Assay.
• ScienCell Research Laboratories. (n.d.). Pyruvate Assay (PYR).
• Singh, R., et al. (2018). A high-throughput approach for measuring intracellular ATP levels to access compound-mediated cellular toxicity. Drug Target Review.
• Saha, S., et al. (2024). Protocol for analyzing energy metabolic pathway dependency in human liver cancer cell lines. STAR Protocols.
• De Marchi, E., & Pinton, P. (n.d.). Measurement of ATP concentrations in mitochondria of living cells using luminescence and fluorescence approaches. University of Ferrara.
• Al-ziaydi, A. G., et al. (2022). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Iraqi Journal of Pharmaceutical Sciences.
• Promega Corporation. (n.d.). Pyruvate-Glo™ Assay.
• MetwareBio. (n.d.). Metabolomics Sample Preparation FAQ.
• Promega Corporation. (n.d.). Pyruvate-Glo™ Assay Technical Manual TM709.
• Wu, H., & Li, L. (n.d.). Considerations of Sample Preparation for Metabolomics Investigation. Metabolites.
• McGill University. (n.d.). General recommendations for metabolomics analysis: sample preparation, handling and pr.
• BioAssay Systems. (n.d.). Troubleshooting.
• Wu, H., & Li, L. (2012). Considerations of Sample Preparation for Metabolomics Investigation. ResearchGate.
• Yuan, M., et al. (2012). Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. PMC - PubMed Central.
• Sandiego. (n.d.). MDH Assay Enzyme Hints & Tips.
• Abcam. (n.d.). TROUBLESHOOTING GUIDE FOR ENZYMATIC ASSAY KITS.
• ResearchGate. (2016). Troubleshooting Promega Enzymatic activity kit: ADPGlo, detection reagent proprietary kit?
• ResearchGate. (2021). 'Homemade' pyruvate assay not working, any ideas?

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. med.qu.edu.iq [med.qu.edu.iq]
• 6. Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protocol for analyzing energy metabolic pathway dependency in human liver cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mcgill.ca [mcgill.ca]
• 10. Metabolomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
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• 15. Considerations of Sample Preparation for Metabolomics Investigation | Springer Nature Experiments [experiments.springernature.com]
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• 22. home.sandiego.edu [home.sandiego.edu]

Technical Notes & Optimization

Overcoming low efficacy of D-Mannoheptulose in cell culture experiments

Technical Support Center: D-Mannoheptulose

A Guide to Overcoming Low Efficacy in Cell Culture Experiments

Welcome to the technical support center for D-Mannoheptulose (DMH). This guide is designed for researchers, scientists, and drug development professionals who are utilizing DMH to probe the intricacies of cellular metabolism. We understand that unexpected results, such as low or variable efficacy, can be a significant roadblock in your research. This document provides in-depth troubleshooting, scientifically-grounded protocols, and answers to frequently asked questions to help you achieve consistent and reliable results in your cell culture experiments.

Understanding the Core Challenge: The Nuances of D-Mannoheptulose

D-Mannoheptulose is a seven-carbon monosaccharide, well-regarded for its role as a competitive inhibitor of hexokinase (HK), the enzyme that catalyzes the first committed step of glycolysis.[1][2][3] By blocking the phosphorylation of glucose to glucose-6-phosphate, DMH serves as a powerful tool to study cellular reliance on glycolysis, particularly in fields like cancer biology and metabolic disorders.[1][4][5]

However, its efficacy in in vitro settings can be surprisingly variable. The primary reasons for observing low efficacy often trace back to a few key areas:

• Cellular Uptake: The transport of DMH into the cell is a critical, and often overlooked, variable.

• Experimental Conditions: Factors such as glucose concentration in the media can directly compete with DMH's inhibitory action.

• Compound Viability: Issues with the preparation and storage of DMH can lead to a loss of potency.

• Assay Sensitivity: The method used to measure glycolytic inhibition may not be sensitive enough to detect subtle changes.

This guide will systematically address each of these potential pitfalls.

Troubleshooting Guide & FAQs

Here we address common issues encountered during experiments with D-Mannoheptulose in a question-and-answer format.

Question 1: I'm not seeing the expected level of glycolytic inhibition. Is my D-Mannoheptulose working?

This is the most frequent issue and can stem from several factors. Let's break down the possibilities.

• Cellular Uptake is Key: The primary gatekeeper for DMH efficacy is its transport into the cell. DMH is predominantly transported by the glucose transporter GLUT2.[6][7][8] If your cell line expresses low levels of GLUT2, you will likely observe reduced efficacy.

  • Self-Validation: Confirm the GLUT2 expression status of your cell line through qPCR, western blot, or by consulting literature.

  • Workaround: For cells with low GLUT2 expression, consider using D-Mannoheptulose hexaacetate. This esterified form of DMH can more readily cross the cell membrane, where it is then hydrolyzed to active DMH by intracellular esterases.[8][9][10] Studies have shown that D-mannoheptulose hexaacetate can effectively inhibit glucose metabolism in cells that are resistant to the unesterified form.[8][10]

• Competitive Inhibition by Glucose: DMH acts as a competitive inhibitor of hexokinase, meaning it competes directly with glucose for the enzyme's active site.[1] High concentrations of glucose in your cell culture medium will necessitate higher concentrations of DMH to achieve effective inhibition.

  • Recommendation: Review the glucose concentration in your basal medium (e.g., standard DMEM contains 25 mM glucose). Consider using a lower glucose medium or titrating your DMH concentration upwards to find the optimal inhibitory concentration for your specific conditions. The inhibitory effect of DMH is more pronounced at higher glucose concentrations in some cell types, potentially due to counter-transport mechanisms that increase DMH uptake.[11][12]

• Inappropriate Concentration Range: The effective concentration of DMH can vary significantly between cell lines.

  • Recommendation: Perform a dose-response curve to determine the IC50 for your specific cell line. Published studies have used a wide range of concentrations, from µg/mL to mM levels.[4][13] For example, in breast cancer cell lines, IC50 values have been reported to be around 263.3 µg/mL for MCF-7 cells after 72 hours of treatment.[13]

Question 2: How should I prepare and store my D-Mannoheptulose stock solution to ensure its stability?

Proper handling of DMH is crucial for maintaining its activity.

• Solubility: D-Mannoheptulose has good solubility in aqueous solutions like water and PBS (up to 10 mg/mL), and higher solubility in organic solvents like DMSO (up to 20 mg/mL).[2][14]

• Stock Solution Preparation: For cell culture use, preparing a concentrated stock solution in sterile PBS or DMSO is recommended. If using DMSO, be mindful of the final concentration in your culture medium, as high levels of DMSO can be toxic to cells.

• Storage: Store stock solutions at -20°C or -80°C.[2][13] It is stable for at least 2 years when stored at -20°C.[2] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into single-use volumes.

Here is a summary of solubility and storage information:

Solvent	Solubility	Storage of Stock Solution
Water	10 mg/mL	-20°C (aliquoted)
PBS (pH 7.2)	10 mg/mL[14]	-20°C (aliquoted)
DMSO	20 mg/mL[2][14]	-20°C for 1 month, -80°C for 6 months[13]
DMF	20 mg/mL[14]	-20°C
Ethanol	1 mg/mL[2][14]	-20°C

Question 3: How can I accurately measure the effect of D-Mannoheptulose on glycolysis?

The method you use to quantify glycolytic activity can significantly impact your results.

• Lactate Production: A common and reliable method is to measure the amount of lactate secreted into the cell culture medium, as this is a direct product of glycolysis.[15] Several commercial kits are available for this purpose.

• Extracellular Acidification Rate (ECAR): Real-time metabolic analysis using instruments like the Seahorse XF Analyzer can measure the ECAR, which is largely attributed to lactate production.[15][16][17] This method allows for a dynamic view of glycolytic function and can reveal parameters like glycolytic capacity and reserve.

• Glucose Uptake Assays: Using fluorescent or radiolabeled glucose analogs (e.g., 2-NBDG or 2-deoxy-D-[3H]-glucose) can measure the initial step of glucose transport into the cell. However, this does not directly measure the overall glycolytic flux.

Visualizing the Science

To better understand the underlying principles of D-Mannoheptulose's function and the troubleshooting process, we have provided the following diagrams.

Caption: Mechanism of D-Mannoheptulose Action.

Caption: Troubleshooting Workflow for Low DMH Efficacy.

Key Experimental Protocols

To ensure reproducibility and accuracy, we provide the following detailed protocols for common procedures involving D-Mannoheptulose.

Protocol 1: Preparation of D-Mannoheptulose Stock Solution

• Objective: To prepare a sterile, concentrated stock solution of DMH for use in cell culture.

• Materials:

  • D-Mannoheptulose powder (≥98% purity)

  • Sterile, nuclease-free Dimethyl Sulfoxide (DMSO) or Phosphate-Buffered Saline (PBS)

  • Sterile, conical tubes (1.5 mL or 15 mL)

  • Calibrated analytical balance

  • Sterile syringe filters (0.22 µm)

• Procedure (for a 100 mM stock in DMSO):

  • Calculate the required mass of DMH (Molecular Weight: 210.18 g/mol ). For 1 mL of a 100 mM solution: 0.1 mol/L * 0.001 L * 210.18 g/mol = 0.02102 g or 21.02 mg.

  • Under sterile conditions (e.g., in a laminar flow hood), accurately weigh 21.02 mg of DMH powder and transfer it to a sterile conical tube.

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles.

  • Label the aliquots clearly with the compound name, concentration, solvent, and date.

  • Store at -80°C for long-term stability (up to 6 months).

Protocol 2: Assessing Glycolytic Inhibition via Lactate Production

• Objective: To quantify the effect of DMH on the rate of glycolysis by measuring lactate secretion.

• Materials:

  • Cells of interest plated in a multi-well plate (e.g., 24-well or 96-well)

  • Complete cell culture medium

  • DMH stock solution (from Protocol 1)

  • Commercial colorimetric lactate assay kit

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells at a density that will result in 70-80% confluency at the time of the assay. Allow cells to adhere and grow overnight.

  • Treatment: Prepare serial dilutions of DMH in complete culture medium from your stock solution. Include a vehicle control (medium with the same final concentration of DMSO or PBS as the highest DMH dose).

  • Remove the old medium from the cells and replace it with the DMH-containing or vehicle control medium.

  • Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours). This should be optimized for your cell line and experimental goals.

  • Sample Collection: At the end of the incubation period, carefully collect a sample of the cell culture supernatant from each well. Be careful not to disturb the cell monolayer.

  • Lactate Measurement: Perform the lactate assay on the collected supernatants according to the manufacturer's instructions. This typically involves mixing the supernatant with a reaction buffer and measuring the absorbance at a specific wavelength.

  • Data Analysis:

    • Generate a standard curve using the lactate standards provided in the kit.

    • Calculate the lactate concentration in each of your samples based on the standard curve.

    • Normalize the lactate concentration to the cell number or total protein content in each well to account for any anti-proliferative effects of DMH.

    • Plot the normalized lactate production against the DMH concentration to determine the dose-dependent inhibition of glycolysis.

Concluding Remarks

D-Mannoheptulose remains a valuable tool for metabolic research. By understanding its mechanism of action and the common pitfalls associated with its use in cell culture, researchers can design more robust experiments and obtain clearer, more reliable data. The key to success lies in a systematic approach: validating cell line characteristics, optimizing compound concentration and handling, and employing sensitive and appropriate assays. We trust this guide will serve as a valuable resource in your efforts to unravel the complexities of cellular metabolism.

References

• Biochemical mechanism of D-Mannoheptulose as a hexokinase inhibitor. Benchchem.
• D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. PubMed.
• Uptake of D-mannoheptulose by rat erythrocytes, hepatocytes and parotid cells. PubMed.
• D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. ResearchGate.
• D-Mannoheptulose | Hexokinase Inhibitor. MedchemExpress.com.
• Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. PubMed.
• D-mannoheptulose phosphorylation by hexokinase isoenzymes. PubMed.
• Assessment by D-[(3)H]mannoheptulose uptake of B-cell density in isolated pancreatic islets from Goto-Kakizaki rats. PubMed.
• Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. PubMed.
• Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PMC - NIH.
• D-Mannoheptulose (NSC 226836, CAS Number: 3615-44-9). Cayman Chemical.
• Glycolysis Assay Kit, MAK439, 100 Tests. Sigma-Aldrich.
• D-Mannoheptulose | CAS 3615-44-9. AdipoGen Life Sciences.
• D-Mannoheptulose | CAS#:3615-44-9. Chemsrc.
• Measuring Glycolytic Function in Cells. Agilent.
• Techniques to Monitor Glycolysis. PMC - NIH.
• Measuring energy metabolism in cultured cells, including human pluripotent stem cells and differentiated cells. PMC - PubMed Central.
• Optimizing d-mannose and glyceraldehyde concentrations as glucose preservatives without clinically affecting biochemical test results. NIH.
• D-Mannoheptulose | CAS 3615-44-9. SCBT.
• Quantitative assessments of glycolysis from single cells. PMC - NIH.
• Buy D-Mannoheptulose from HANGZHOU LEAP CHEM CO., LTD. ECHEMI.
• Glycolytic inhibition: an effective strategy for developing calorie restriction mimetics. NIH.
• Anti-cancer agents counteracting tumor glycolysis. PMC - PubMed Central - NIH.
• Inhibition of Glycolysis and Glutaminolysis: An Emerging Drug Discovery Approach to Combat Cancer. PMC - NIH.
• Combination of biotransformation and chromatography for the isolation and purification of mannoheptulose. PubMed.
• The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Journal of Applied Pharmaceutical Science.
• Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. PubMed.
• Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. PubMed.
• Metabolism of d-mannoheptulose. Excretion of the sugar after eating avocado. Avocadosource.com.
• Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells. PubMed.
• Optimizing the stability and solubility of cell culture media ingredients. Evonik Health Care.
• Effects of D-mannoheptulose on blood glucose and alloxan sensitivity in mice. PubMed.
• Environmental modulation of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in isolated rat pancreatic islets. PubMed.
• Structural formulae of mannoheptulose, sedoheptulose, and the related acyclic heptitols, perseitol and volemitol. ResearchGate.
• Release Kinetics Study of Poorly Water-Soluble Drugs from Nanoparticles: Are We Doing It Right?. PMC - NIH.
• The response of chickens to D-mannoheptulose: feeding behavior and blood glucose. PubMed.

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• 5. Glycolytic inhibition: an effective strategy for developing calorie restriction mimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Strategies to Improve Cellular Uptake of D-Mannoheptulose

Welcome to the technical support center for D-Mannoheptulose research. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for experiments involving the cellular uptake of D-Mannoheptulose.

I. Frequently Asked Questions (FAQs)

What is the primary mechanism of D-Mannoheptulose cellular uptake?

D-Mannoheptulose, a seven-carbon sugar and a potent hexokinase inhibitor, primarily enters cells through facilitated diffusion mediated by glucose transporters (GLUTs).[1] The specific GLUT isoform involved can vary depending on the cell type. In pancreatic islet cells and hepatocytes, GLUT2 is the main transporter responsible for D-Mannoheptulose uptake.[2][3][4][5] However, in human pancreatic islets, GLUT1, the major monosaccharide carrier, also plays a significant role in its transport.[2][6] The uptake process is a characteristic carrier-mediated event: it is time-dependent, temperature-sensitive, and can be inhibited by compounds like cytochalasin B that block glucose transporters.[7][8]

Why am I observing low or no uptake of D-Mannoheptulose in my cell line?

Low uptake of D-Mannoheptulose is often linked to the expression levels of specific glucose transporters in the cell type being studied. Uptake is notably efficient in primary cells like hepatocytes and pancreatic islet cells, which express high levels of GLUT2.[4][7] Conversely, cell types such as erythrocytes, parotid cells, and certain cancer cell lines (e.g., RINm5F and INS-1) exhibit poor uptake of D-Mannoheptulose.[2][3][4][7] This disparity is often attributed to lower expression of the appropriate GLUT transporters, particularly GLUT2.[3] It's also been observed that the inhibitory effect of D-Mannoheptulose on glucose metabolism in INS-1 cells decreases with an increasing number of cell passages, suggesting that transporter expression may decline with prolonged cell culture.[3]

Can the presence of glucose in the culture medium affect D-Mannoheptulose uptake?

Yes, the presence of glucose can paradoxically enhance the uptake of D-Mannoheptulose in certain contexts, a phenomenon likely attributable to counter-transport mechanisms.[5][9] When cells are exposed to high concentrations of glucose, the GLUT transporters are actively cycling. This may increase the transport of D-Mannoheptulose into the cell.[5] Therefore, the glucose concentration in your experimental buffer is a critical parameter to consider and optimize.

Are there chemical modifications of D-Mannoheptulose that can improve its cellular uptake?

A highly effective strategy to overcome poor uptake of D-Mannoheptulose is to use its more lipophilic hexaacetate ester, D-Mannoheptulose hexaacetate.[3][10] This modified form can more readily diffuse across the cell membrane. Once inside the cell, endogenous esterases hydrolyze the acetate groups, releasing the active D-Mannoheptulose.[7] This prodrug approach has been successfully used to achieve significant intracellular concentrations of D-Mannoheptulose in cell types that are otherwise resistant to the parent compound.[3][4][7][10]

II. Troubleshooting Guide: Low Cellular Uptake of D-Mannoheptulose

This guide provides a systematic approach to diagnosing and resolving issues of low D-Mannoheptulose uptake in your experiments.

Problem: You are observing lower than expected intracellular concentrations of D-Mannoheptulose.

Below is a troubleshooting workflow to help you identify the potential cause and implement a solution.

Caption: Troubleshooting workflow for low D-Mannoheptulose uptake.

Detailed Troubleshooting Steps:

Step	Action	Rationale and Scientific Explanation
1. Verify Cell Type and GLUT Expression	Review the literature for known GLUT1 and GLUT2 expression levels in your cell model.	D-Mannoheptulose uptake is highly dependent on the presence of these transporters.[3][4] Cell lines with low or absent expression will inherently exhibit poor uptake.
2. Optimize Assay Conditions	Perform a time-course and dose-response experiment. Ensure the incubation temperature is at 37°C.	As a carrier-mediated process, uptake is saturable and time- and temperature-dependent.[7] Optimal conditions need to be empirically determined for your specific cell system.
3. Evaluate Media Composition	If using a glucose-free buffer, test the effect of adding D-glucose.	The presence of D-glucose can enhance D-Mannoheptulose uptake, possibly through a counter-transport mechanism.[5][9]
4. Validate Uptake Measurement Method	Ensure your detection method is sensitive enough.	If using non-radiolabeled methods, be aware of potential artifacts. For instance, some fluorescent glucose analogs may enter cells through transporter-independent mechanisms.[11] Cross-validation with a different method may be necessary.
5. Consider the Prodrug Strategy	If your cells have inherently low GLUT transporter expression, use D-Mannoheptulose hexaacetate.	This lipophilic ester bypasses the need for GLUT-mediated transport by diffusing across the cell membrane.[3][4][7][10]

III. Protocols and Methodologies

Protocol 1: Radiolabeled D-Mannoheptulose Uptake Assay

This protocol is a standard method for quantifying the uptake of D-Mannoheptulose using a radiolabeled tracer.

Materials:

• Cells of interest cultured in appropriate plates (e.g., 24-well plates)

• D-[3H]mannoheptulose

• Unlabeled D-Mannoheptulose

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 0.1% BSA

• Ice-cold Phosphate Buffered Saline (PBS)

• Cell lysis buffer (e.g., 0.1 M NaOH)

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Cell Preparation: Plate cells to achieve 80-90% confluency on the day of the experiment.

• Starvation (Optional): Gently wash the cells twice with warm PBS and incubate in serum-free medium for 2-4 hours.

• Initiate Uptake:

  • Aspirate the medium and wash the cells twice with warm KRB buffer.

  • Add KRB buffer containing D-[3H]mannoheptulose (final concentration typically 0.1-1.0 µCi/mL) and unlabeled D-Mannoheptulose to the desired final concentration.

  • For non-specific uptake control, add a high concentration of an inhibitor like cytochalasin B (final concentration ~20 µM) to a subset of wells 15 minutes prior to adding the radiolabeled substrate.[8]

• Incubation: Incubate the plate at 37°C for the desired time (e.g., 5-60 minutes).

• Terminate Uptake:

  • To stop the uptake, aspirate the radioactive medium.

  • Immediately wash the cells three times with ice-cold PBS to remove extracellular tracer.

• Cell Lysis: Add cell lysis buffer to each well and incubate for 30 minutes at room temperature with gentle shaking to ensure complete lysis.

• Quantification:

  • Transfer the lysate to a scintillation vial.

  • Add scintillation cocktail and mix thoroughly.

  • Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

  • Determine the protein concentration of the lysate from parallel wells to normalize the uptake data (e.g., CPM/mg protein).

Protocol 2: Improving Uptake with D-Mannoheptulose Hexaacetate

This protocol describes the use of the hexaacetate prodrug to bypass transporter-mediated uptake.

Materials:

• D-Mannoheptulose hexaacetate

• Vehicle control (e.g., DMSO)

• Standard cell culture medium

• Method for detecting the biological effect of intracellular D-Mannoheptulose (e.g., hexokinase activity assay, glucose metabolism assay)

Procedure:

• Preparation of Stock Solution: Dissolve D-Mannoheptulose hexaacetate in DMSO to create a concentrated stock solution.

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Dilute the D-Mannoheptulose hexaacetate stock solution in the culture medium to the desired final concentration. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.1%).

  • Treat a parallel set of cells with the vehicle control.

• Incubation: Incubate the cells for a sufficient period to allow for membrane permeation and intracellular hydrolysis. This time may need to be optimized (e.g., 1-24 hours).

• Assessing the Effect: After incubation, proceed with your downstream assay to measure the biological effect of the intracellularly released D-Mannoheptulose. For example, you could measure the inhibition of glucose metabolism by providing radiolabeled glucose and measuring its conversion to CO2 or incorporation into glycogen.[3][10]

Caption: Mechanisms of D-Mannoheptulose cellular uptake.

IV. References

• Sener, A., et al. (2001). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. International Journal of Molecular Medicine, 6(6), 617-20. [Link]

• Malaisse, W. J., et al. (2001). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. ResearchGate. [Link]

• Sener, A., et al. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. Biochemical Pharmacology, 61(7), 845-9. [Link]

• Sener, A., et al. (1999). Uptake of D-mannoheptulose by rat erythrocytes, hepatocytes and parotid cells. Endocrine, 11(2), 195-9. [Link]

• Sener, A., et al. (2000). Uptake of D-mannoheptulose by normal and tumoral pancreatic islet cells. Biochemical Pharmacology, 60(3), 395-401. [Link]

• Malaisse, W. J., et al. (1999). Impairment by cytochalasin B of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets. Cell Biology International, 23(4), 309-12. [Link]

• Malaisse, W. J., et al. (2000). Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells. International Journal of Molecular Medicine, 6(1), 75-8. [Link]

• Kumar, S. B., et al. (2022). In Vitro Glucose Depletion Assay: A Fluorescence-Based Method to Quantify Cellular Glucose Uptake via Extracellular Glucose Depletion Measurement. Journal of Visualized Experiments. [Link]

• Gasnier, F., et al. (2017). Glucose Uptake Measurement and Response to Insulin Stimulation in In Vitro Cultured Human Primary Myotubes. Journal of Visualized Experiments. [Link]

• Landahl, S., et al. (2023). Structural formulae of mannoheptulose, sedoheptulose, and the related acyclic heptitols, perseitol and volemitol. ResearchGate. [Link]

• Malaisse, W. J., et al. (1998). Environmental modulation of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in isolated rat pancreatic islets. Medical Science Research, 26(9), 629-631. [Link]

• Sener, A., et al. (2002). Uptake of 1-deoxy-1-[125I]iodo-D-mannoheptulose by different cell types: in vitro and in vivo experiments. Nuclear Medicine and Biology, 29(6), 673-9. [Link]

• Looyenga, B. D., et al. (2021). Cellular binding and uptake of fluorescent glucose analogs 2-NBDG and 6-NBDG occurs independent of membrane glucose transporters. Biochimie, 190, 1-11. [Link]

• Zhang, T., et al. (2018). Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. Expert Opinion on Drug Delivery, 15(11), 1081-1093. [Link]

• Sener, A., et al. (1998). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. Biochemical Pharmacology, 56(10), 1325-9. [Link]

• Signosis. (n.d.). Cellular Metabolism Assay Kits. Signosis. [Link]

• Han, J. H., et al. (2015). Effect of the Artificial Sweetener, Acesulfame Potassium, a Sweet Taste Receptor Agonist, on Glucose Uptake in Small Intestinal Cell Lines. Journal of the Korean Society for Applied Biological Chemistry, 58(1), 103-108. [Link]

• Wikipedia. (2024). SGLT2 inhibitor. Wikipedia. [Link]

• Chen, L., et al. (2022). Discovery of New Glucose Uptake Inhibitors as Potential Anticancer Agents by Non-Radioactive Cell-Based Assays. International Journal of Molecular Sciences, 23(22), 14382. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uptake of D-mannoheptulose by rat erythrocytes, hepatocytes and parotid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Uptake of D-mannoheptulose by normal and tumoral pancreatic islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Impairment by cytochalasin B of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Environmental modulation of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in isolated rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cellular binding and uptake of fluorescent glucose analogs 2-NBDG and 6-NBDG occurs independent of membrane glucose transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Utilizing D-Mannoheptulose Hexaacetate for Enhanced Cellular Delivery and Glycolysis Inhibition

Welcome to the technical support center for D-Mannoheptulose Hexaacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) for the effective use of this potent, cell-permeable hexokinase inhibitor.

Introduction: Why Use the Hexaacetate Form?

D-Mannoheptulose is a natural heptose that acts as a competitive inhibitor of hexokinase, the first and a key regulatory enzyme in the glycolytic pathway. By blocking the phosphorylation of glucose to glucose-6-phosphate, it effectively shuts down glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg effect).

However, the cellular uptake of D-Mannoheptulose can be limited in certain cell types, as it is thought to rely on specific glucose transporters like GLUT2. To overcome this, D-Mannoheptulose Hexaacetate was developed. The addition of six acetate groups to the molecule increases its lipophilicity, allowing it to passively diffuse across the cell membrane. Once inside the cell, endogenous esterases cleave the acetate groups, releasing the active D-Mannoheptulose. This modification significantly enhances its bioavailability and efficacy in a broader range of cell types.[1]

Mechanism of Action: A Visual Guide

The following diagram illustrates the mechanism by which D-Mannoheptulose Hexaacetate enters the cell and inhibits glycolysis.

Sources

• 1. Effects of D-mannoheptulose and its hexaacetate ester on hormonal secretion from the perfused pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing D-Mannoheptulose for In Vivo Metabolic Studies

Welcome to the technical support center for the effective use of D-Mannoheptulose in your in vivo metabolic research. This guide is designed to provide researchers, scientists, and drug development professionals with expert insights and practical solutions to common challenges encountered during experimental design and execution. Here, we delve into the causality behind experimental choices, ensuring your protocols are robust and your results are reliable.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about D-Mannoheptulose to build a strong foundation for your experimental work.

1. What is the primary mechanism of action for D-Mannoheptulose?

D-Mannoheptulose, a seven-carbon monosaccharide naturally found in avocados, functions as a competitive inhibitor of hexokinase isoenzymes, including glucokinase (hexokinase IV).[1][2][3][4] Its structure allows it to bind to the active site of hexokinase, but it cannot be phosphorylated. This competitive inhibition blocks the conversion of glucose to glucose-6-phosphate, the first and rate-limiting step of glycolysis.[1][3] Consequently, D-Mannoheptulose effectively reduces glycolytic flux, impacting downstream metabolic pathways and cellular energy production.[1]

2. How does D-Mannoheptulose enter the target cells?

The entry of D-Mannoheptulose into cells is believed to be mediated by glucose transporters, with evidence pointing towards a significant role for GLUT2.[5][6][7] This is supported by findings that cell types expressing GLUT2, such as pancreatic islet cells and hepatocytes, are more sensitive to its effects.[6][8] The transport can be impaired by cytochalasin B, a known inhibitor of glucose transport.[6]

3. What are the expected metabolic consequences of administering D-Mannoheptulose in vivo?

By inhibiting glucokinase, D-Mannoheptulose primarily leads to a reduction in glucose phosphorylation. This results in decreased glucose utilization and can block glucose-stimulated insulin release from pancreatic β-cells.[2][3][5] In animal models, administration of D-Mannoheptulose can cause a transient hyperglycemia due to the reduced glucose uptake and metabolism by key tissues like the liver and pancreas.[9][10] It has also been shown to affect fat catabolism and can influence the secretion of other pancreatic hormones like somatostatin and glucagon.[2][11]

4. Is D-Mannoheptulose stable in solution? How should I prepare it for in vivo administration?

D-Mannoheptulose is a white to off-white solid that is soluble in water.[4] For in vivo experiments, it is recommended to prepare fresh solutions on the day of use to ensure stability and prevent any potential degradation.[2] It can be dissolved in sterile saline (0.9% NaCl) for intraperitoneal (i.p.) or subcutaneous (s.c.) injections. The solution should be filtered through a 0.22 µm syringe filter to ensure sterility.[12] Stock solutions, if necessary, can be stored at -20°C for up to a month or -80°C for up to six months, preferably under a nitrogen atmosphere.[2]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments with D-Mannoheptulose.

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or no observable effect on blood glucose levels.	Suboptimal Dosage: The dose may be too low to elicit a significant metabolic response.	Dose-Response Pilot Study: Conduct a pilot study with a range of doses (e.g., 500 mg/kg to 2 g/kg body weight) to determine the optimal concentration for your specific animal model and experimental conditions. A dose of 1 g/kg has been shown to cause transient hyperglycemia in dogs.[9]
Timing of Measurement: The timing of blood glucose measurement might not align with the peak effect of D-Mannoheptulose.	Time-Course Experiment: Perform a time-course experiment, measuring blood glucose at multiple time points post-administration (e.g., 15, 30, 60, 90, 120 minutes) to identify the window of maximum effect.
Nutritional Status of Animals: The metabolic state of the animal (fed vs. fasted) can significantly influence the outcome. D-mannoheptulose's effect can be more pronounced in fed animals.[10]	Standardize Nutritional State: Ensure all animals are in the same nutritional state before the experiment. Clearly report whether animals were fed or fasted.
Variability in insulin secretion inhibition.	Glucose Concentration: The inhibitory effect of D-Mannoheptulose on insulin secretion is highly dependent on the ambient glucose concentration. It is more effective at high glucose concentrations.[13][14]	Control Glucose Levels: When studying insulin secretion, it is crucial to perform experiments under controlled glucose conditions (e.g., during a glucose tolerance test) to observe the inhibitory effect.
Cellular Uptake: Insufficient uptake of D-Mannoheptulose into pancreatic β-cells can limit its inhibitory effect.[15]	Consider Esterified Analogs: For in vitro studies or specific applications where cell permeability is a concern, consider using D-Mannoheptulose hexaacetate, which has been shown to be more efficient at entering cells that are resistant to the unesterified form.[7][13]
Unexpected off-target effects.	Broad Hexokinase Inhibition: D-Mannoheptulose inhibits all hexokinase isoenzymes, not just glucokinase (hexokinase IV). This can affect glucose metabolism in various tissues.	Tissue-Specific Analysis: When interpreting results, consider the broad impact on glycolysis in different organs. If possible, perform tissue-specific metabolic analysis to understand the complete physiological response.
Interaction with Other Metabolic Pathways: Inhibition of glycolysis can lead to compensatory changes in other metabolic pathways, such as fatty acid oxidation.	Comprehensive Metabolic Profiling: Employ metabolomics or measure key metabolites from related pathways to get a holistic view of the metabolic adaptations occurring in response to D-Mannoheptulose treatment.

Experimental Protocols

Here are detailed protocols for common in vivo experiments involving D-Mannoheptulose.

Protocol 1: Intraperitoneal Glucose Tolerance Test (IPGTT) with D-Mannoheptulose in Mice

This protocol assesses the effect of D-Mannoheptulose on glucose tolerance.

Materials:

• D-Mannoheptulose

• D-Glucose

• Sterile 0.9% Saline

• Glucometer and test strips

• Animal scale

• Syringes and needles (27G or smaller)

• Tail restraint device

Procedure:

• Animal Preparation: Fast mice for 6 hours with free access to water.[12][16]

• D-Mannoheptulose Preparation: Prepare a fresh solution of D-Mannoheptulose in sterile 0.9% saline at the desired concentration (e.g., 100 mg/mL for a 1 g/kg dose in a 25g mouse receiving 0.25 mL). Filter through a 0.22 µm filter.

• D-Glucose Preparation: Prepare a 20% D-glucose solution (200 mg/mL) in sterile 0.9% saline.[12][16] Filter through a 0.22 µm filter.

• Baseline Blood Glucose: Weigh each mouse and take a baseline blood glucose reading (t= -30 min) from the tail vein.

• D-Mannoheptulose Administration: Administer the prepared D-Mannoheptulose solution via intraperitoneal (i.p.) injection at the desired dose (e.g., 1 g/kg body weight). For the control group, administer an equivalent volume of sterile saline.

• Acclimatization: Allow 30 minutes for the D-Mannoheptulose to take effect.

• Glucose Challenge: At t=0 min, administer the 20% D-glucose solution via i.p. injection at a dose of 2 g/kg body weight.[12][16]

• Blood Glucose Monitoring: Measure blood glucose from the tail vein at 15, 30, 60, 90, and 120 minutes post-glucose injection.

Protocol 2: Assessment of Insulin Secretion Inhibition in vivo

This protocol is designed to evaluate how D-Mannoheptulose affects glucose-stimulated insulin secretion.

Materials:

• Same as Protocol 1

• EDTA-coated microcentrifuge tubes for blood collection

• Centrifuge

• ELISA kit for insulin measurement

Procedure:

• Follow steps 1-7 from Protocol 1.

• Blood Sample Collection: At each time point for glucose measurement (0, 15, 30, 60, 90, and 120 minutes), collect a small volume of blood (approximately 50 µL) into an EDTA-coated tube.[12]

• Plasma Separation: Immediately after collection, centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Plasma Storage: Store the plasma samples at -80°C until analysis.

• Insulin Measurement: Quantify insulin levels in the plasma samples using a commercially available mouse insulin ELISA kit, following the manufacturer's instructions.

Visualizing the Mechanism and Workflow

To further clarify the concepts discussed, the following diagrams illustrate the key pathways and experimental procedures.

Diagram 1: D-Mannoheptulose Inhibition of Glycolysis

Caption: D-Mannoheptulose competitively inhibits hexokinase, blocking glucose phosphorylation.

Diagram 2: Experimental Workflow for IPGTT with D-Mannoheptulose

Caption: Workflow for an in vivo Intraperitoneal Glucose Tolerance Test (IPGTT).

References

• Malaisse, W. J., et al. (2000). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. International Journal of Molecular Medicine, 5(4), 385-8. [Link]

• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose. International Journal of Molecular Medicine, 6(2), 171-5. [Link]

• Sener, A., et al. (2002). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. Endocrine, 18(3), 253-8. [Link]

• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Impairment by cytochalasin B of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets. International Journal of Molecular Medicine, 5(4), 385-8. [Link]

• Milner, R. D., & Hales, C. N. (1972). Effect of 2-Deoxy-D-Glucose and Mannoheptulose on the Insulin Response to Amino Acids in Rabbits. Diabetes, 21(1), 1-5. [Link]

• Pick, A. J., et al. (2021). An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. Nutrients, 14(1), 155. [Link]

• Malaisse, W. J., et al. (2000). Environmental modulation of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in isolated rat pancreatic islets. International journal of molecular medicine, 6(6), 693-6. [Link]

• Zhang, Y., et al. (2004). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International Journal of Molecular Medicine, 14(1), 107-12. [Link]

• Malaisse, W. J., et al. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. Molecular and cellular biochemistry, 226(1-2), 77-81. [Link]

• Merrins, M. J., et al. (2020). Reducing Glucokinase Activity to Enhance Insulin Secretion: A Counterintuitive Theory to Preserve Cellular Function and Glucose Homeostasis. Frontiers in Endocrinology, 11, 398. [Link]

• Nunemaker, C. S., et al. (2018). Reducing Glucokinase Activity Restores Endogenous Pulsatility and Enhances Insulin Secretion in Islets From db/db Mice. Endocrinology, 159(11), 3741-3754. [Link]

• Malaisse, W. J., et al. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells. Endocrine, 14(3), 399-404. [Link]

• Wikipedia. Mannoheptulose. Wikipedia. [Link]

• McDonald, M. P., et al. (2022). Protocol for in vivo assessment of glucose metabolism in mouse models. STAR protocols, 3(4), 101783. [Link]

• Liu, X., et al. (2002). Postulated physiological roles of the seven-carbon sugars, mannoheptulose, and perseitol in avocado. Journal of the American Society for Horticultural Science, 127(1), 108-114. [Link]

• Hermansen, K. (1982). Pancreatic D-cell recognition of D-glucose: studies with D-glucose, D-glyceraldehyde, dihydroxyacetone, D-mannoheptulose, D-fructose, D-galactose, and D-ribose. Diabetes, 31(3), 203-7. [Link]

• McDonald, M. P., et al. (2022). Protocol for in vivo assessment of glucose metabolism in mouse models. ResearchGate. [Link]

• Sener, A., et al. (2002). Effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in rat hepatocytes. Endocrine, 18(3), 247-52. [Link]

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• Lunn, P. G., et al. (1991). An analytical method for the quantitation of mannitol and disaccharides in serum: a potentially useful technique in measuring small intestinal permeability in vivo. Clinical science (London, England : 1979), 80(6), 577-83. [Link]

• Zawalich, W. S., & Matschinsky, F. M. (1977). INHIBITION OF PANCREATIC B-CELL FUNCTION BY D-MANNOHEPTULOSE. Endocrinology, 100(5), 1-8. [Link]

• Agency for Toxic Substances and Disease Registry. (1997). Chapter 6: ANALYTICAL METHODS. Toxicological Profile for Chlorpyrifos. [Link]

• Pick, A. J., et al. (2021). An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. Nutrients, 14(1), 155. [Link]

• Courtois, P., et al. (2001). Uptake of 1-deoxy-1-[125I]iodo-D-mannoheptulose by different cell types: in vitro and in vivo experiments. International journal of molecular medicine, 7(4), 365-70. [Link]

• Tiede, K., et al. (2020). Analytical Methods for Nanomaterial Determination in Biological Matrices. Nanomaterials (Basel, Switzerland), 10(10), 1989. [Link]

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• 10. Effects of D-mannoheptulose on blood glucose and alloxan sensitivity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pancreatic D-cell recognition of D-glucose: studies with D-glucose, D-glyceraldehyde, dihydroxyacetone, D-mannoheptulose, D-fructose, D-galactose, and D-ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Protocol for in vivo assessment of glucose metabolism in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Environmental modulation of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in isolated rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Potential off-target effects of D-Mannoheptulose in research

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for D-Mannoheptulose (MH). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the experimental use of MH, with a specific focus on navigating its potential off-target effects. Our goal is to equip you with the foundational knowledge and practical troubleshooting strategies required to ensure the integrity and validity of your research findings.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the specificity, mechanism, and potential confounding variables associated with D-Mannoheptulose.

Q1: What is the established primary mechanism of action for D-Mannoheptulose?

A1: D-Mannoheptulose is a seven-carbon monosaccharide that acts as a potent competitive inhibitor of hexokinase (HK), the enzyme that catalyzes the first committed step of glycolysis—the phosphorylation of glucose to glucose-6-phosphate (G6P).[1][2] Its seven-carbon structure allows it to bind to the active site of hexokinase isoenzymes (including glucokinase/HK IV), but it cannot be phosphorylated, thus blocking the enzyme's activity.[1] This inhibition curtails glycolytic flux, leading to decreased production of downstream metabolites like pyruvate and a reduction in cellular ATP.[1][3]

Q2: How specific is D-Mannoheptulose for hexokinase?

A2: D-Mannoheptulose is considered a specific inhibitor of D-glucose phosphorylation by hexokinase isoenzymes.[4] It acts as a competitive inhibitor against glucose across various hexokinases and glucokinases.[5] However, its potency can differ between isoenzymes, and it has been shown to have a less pronounced inhibitory effect on the phosphorylation of α-D-glucose compared to β-D-glucose.[6] While its primary target is well-defined, the downstream consequences of blocking a central metabolic node like glycolysis can be widespread, affecting numerous cellular processes.

Q3: Does the method of cellular uptake for D-Mannoheptulose introduce experimental variability?

A3: Yes, this is a critical consideration. The cellular uptake of D-Mannoheptulose is not passive and appears to be mediated by glucose transporters (GLUTs).[7][8] Evidence suggests that GLUT2 is a primary transporter in some cell types, such as pancreatic B-cells and hepatocytes.[9][10] Consequently, the efficacy of MH can be highly dependent on the expression levels of the relevant GLUT transporters in your specific experimental model.[7] This dependency is a common source of variability and potential "off-target" outcomes, as cell lines with low GLUT expression may be resistant to MH's effects.[7][11]

Q4: Are there known effects of D-Mannoheptulose on pathways other than glycolysis?

A4: While the direct target is hexokinase, the metabolic ripple effects are significant. The most well-documented downstream effect is the inhibition of insulin secretion from pancreatic β-cells, which is a direct consequence of reduced glycolysis and ATP production.[12][13] Additionally, some studies have reported other hormonal effects, such as augmenting glucagon secretion and inhibiting somatostatin output under certain conditions.[14] These are generally considered secondary effects stemming from the primary inhibition of glucose metabolism within the complex environment of the pancreatic islet. Some sources also mention antioxidant properties, although this mechanism is less characterized.[4]

Troubleshooting Guide: Experimental Issues & Solutions

This guide provides solutions to specific problems that may arise during experiments involving D-Mannoheptulose.

Q1: I'm not observing the expected inhibition of glycolysis in my cell line after treatment with D-Mannoheptulose. What is going wrong?

A1: This is a common issue that often traces back to cellular uptake or specific metabolic phenotypes.

• Causality: The effect of MH is contingent on its entry into the cell. Cell lines that primarily express GLUT transporters with low affinity for MH (e.g., certain cancer cell lines with high passage numbers) may not internalize the inhibitor effectively, rendering it inert.[7][10]

• Troubleshooting Steps:

  • Verify Transporter Expression: Confirm the expression of GLUT1 and GLUT2 in your cell line via qPCR or Western blot. Low expression may explain the lack of response.

  • Use a Permeable Analog: Consider using D-mannoheptulose hexaacetate . This esterified form can cross the plasma membrane independently of GLUT transporters and is hydrolyzed intracellularly to active MH.[8][15] It is an excellent control to determine if uptake is the limiting factor.

  • Perform a Direct Enzyme Assay: Conduct an in vitro hexokinase activity assay using a lysate from your cells. This will confirm that the enzyme itself is sensitive to MH, isolating the problem to either cellular uptake or inhibitor stability.

  • Optimize Concentration: Run a dose-response curve to determine the IC50 in your specific cell model, as sensitivity can vary significantly.[4]

Q2: My cells are exhibiting significant toxicity and cell death, which seems more severe than expected from glycolysis inhibition alone. Is this an off-target effect?

A2: While severe ATP depletion is toxic, it's crucial to rule out other factors and confirm the mechanism.

• Causality: Many cancer cells are highly dependent on glycolysis (the Warburg effect), and blocking this pathway can trigger a catastrophic energy crisis leading to apoptosis.[16] However, it's essential to distinguish this on-target consequence from unrelated off-target cytotoxicity.

• Troubleshooting Steps:

  • Measure Cellular ATP: Directly quantify intracellular ATP levels following MH treatment. A strong correlation between ATP depletion and cell death supports a mechanism linked to glycolysis inhibition.[3][16]

  • Include Control Cell Lines: Test MH on a non-cancerous cell line or cells known to rely more on oxidative phosphorylation. These cells should exhibit less cytotoxicity if the effect is primarily due to glycolysis inhibition.[4][16]

  • Assess Mitochondrial Respiration: Use a metabolic analyzer (e.g., Seahorse XF) to measure the oxygen consumption rate (OCR). This helps determine if the cells can compensate for glycolysis inhibition by increasing oxidative phosphorylation or if MH has any confounding direct effects on mitochondrial function.

  • Run Vehicle Controls: Always include a control group treated with the vehicle (e.g., PBS, DMSO) used to dissolve the MH to rule out solvent toxicity.[16]

Q3: The inhibitory effect of D-Mannoheptulose in my experiments is highly dependent on the glucose concentration in the culture medium. Why does this happen?

A3: This is an expected outcome based on the competitive nature of the inhibitor.

• Causality: D-Mannoheptulose and glucose compete for the same active site on hexokinase.[1] According to the principles of competitive inhibition, the apparent efficacy of MH will decrease as the concentration of the substrate (glucose) increases. Furthermore, some evidence suggests that high extracellular glucose may enhance MH uptake via counter-transport mechanisms, making the interaction more complex.[9]

• Troubleshooting Steps:

  • Standardize Glucose Levels: Maintain and report a consistent glucose concentration in your culture medium for all related experiments to ensure reproducibility.

  • Characterize the Interaction: If relevant to your research question, test the effects of MH at both low (e.g., 1-5 mM) and high (e.g., 10-25 mM) glucose concentrations. This can reveal important aspects of the metabolic flexibility of your cells.

  • Kinetic Analysis: For in vitro enzyme assays, perform a full kinetic analysis (e.g., Lineweaver-Burk plot) to formally characterize the competitive inhibition and determine the inhibition constant (Ki).

Data Presentation: Quantitative Parameters

For robust experimental design, refer to the following quantitative data compiled from published research.

Table 1: Inhibitory Potency of D-Mannoheptulose

Parameter	Enzyme / Cell Line	Value	Reference
Ki	Glucokinases & Hexokinases (general)	0.25 mM	[1][5]
Km	Bovine Heart Hexokinase	~0.2 mM	[1]
IC50	Tumor Cell Glucokinase Activity	12.5 mM	[1]
IC50	MCF-7 Breast Cancer Cells	263.3 µg/mL	[4]
IC50	Normal HMECs	975.1 µg/mL	[4]

Table 2: Downstream Effects of D-Mannoheptulose on Intracellular Metabolites in Breast Cancer Cells

Treatment	Pyruvate Concentration (nmol/10⁶ cells)	ATP Concentration (nmol/10⁶ cells)	Reference
Control	1.8 ± 0.15	2.5 ± 0.2	[3]
D-Mannoheptulose (IC50)	0.6 ± 0.08	1.1 ± 0.12	[3]

Mandatory Visualizations

Diagram 1: D-Mannoheptulose Mechanism of Action

Caption: A workflow for diagnosing and solving a lack of experimental effect from D-Mannoheptulose.

Experimental Protocols

Protocol 1: In Vitro Hexokinase Activity Assay (Coupled Spectrophotometric)

This protocol validates the direct inhibitory effect of D-Mannoheptulose on hexokinase activity in a cell-free system. It is based on a coupled enzyme assay where G6P production is linked to NADPH generation, which can be measured by absorbance at 340 nm. [1] Materials:

• Purified hexokinase or cell lysate as enzyme source

• Glucose-6-phosphate dehydrogenase (G6PDH)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 0.5 mM DTT

• ATP solution (100 mM)

• NADP+ solution (20 mM)

• D-Glucose solution (100 mM)

• D-Mannoheptulose stock solution (e.g., 100 mM)

• 96-well UV-transparent plate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reaction Mixture: In each well, prepare a master mix containing:

  • Assay Buffer

  • 5 µL ATP (final concentration: 5 mM)

  • 5 µL NADP+ (final concentration: 1 mM)

  • 1 µL G6PDH (final concentration: ~1 unit/mL)

  • Variable volume of D-Mannoheptulose or vehicle control.

• Add Enzyme: Add the hexokinase source (purified enzyme or cell lysate) to each well. Bring the total volume to 90 µL with Assay Buffer.

• Initiate Reaction: Start the reaction by adding 10 µL of D-Glucose solution (final concentration: 10 mM).

• Measure Absorbance: Immediately place the plate in a spectrophotometer pre-warmed to 37°C. Measure the absorbance at 340 nm every minute for 15-30 minutes.

• Data Analysis: Calculate the rate of reaction (V) by determining the slope of the linear portion of the absorbance curve over time (ΔAbs/min). The rate is proportional to hexokinase activity. Compare the rates of MH-treated samples to the vehicle control to determine the percent inhibition.

Protocol 2: Assessing Cell Viability (MTT Assay)

This protocol determines whether D-Mannoheptulose induces cytotoxicity in your cell model.

Materials:

• Cells of interest seeded in a 96-well plate

• D-Mannoheptulose

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in a logarithmic growth phase at the end of the experiment (e.g., 5,000-10,000 cells/well). Incubate for 24 hours.

• Treatment: Remove the medium and add fresh medium containing various concentrations of D-Mannoheptulose. Include vehicle-only controls and untreated controls. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours). [4]3. MTT Addition: After incubation, add 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Crystal Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measure Absorbance: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values of treated wells to the vehicle control wells to calculate the percentage of cell viability. Plot viability against MH concentration to determine the IC50 value for cytotoxicity.

References

• BenchChem. (2025). Biochemical mechanism of D-Mannoheptulose as a hexokinase inhibitor.
• MedchemExpress. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
• Malaisse, W. J., et al. (n.d.).
• Al-Shammari, A. M., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells.
• Al-Shammari, A. M., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PubMed.
• Sener, A., et al. (n.d.).
• GoldBio. (n.d.). D-Mannoheptulose.
• Courtois, P., et al. (n.d.). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. PubMed.
• Cayman Chemical. (n.d.). D-Mannoheptulose.
• Rasschaert, J., et al. (n.d.).
• Malaisse, W. J., et al. (n.d.).
• Sener, A., & Malaisse, W. J. (n.d.).
• Malaisse, W. J., et al. (n.d.).
• Rasschaert, J., et al. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. Molecular and Cellular Biochemistry.
• Wikipedia. (n.d.). Mannoheptulose.
• BenchChem. (2025). Application Notes and Protocols for D-Mannoheptulose-13C Tracer Studies: A Guide to Quenching Metabolism.
• Rasschaert, J., et al. (2001).
• Al-Ziaydi, A. G., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian Journal of Clinical Biochemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. ovid.com [ovid.com]
• 12. D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mannoheptulose - Wikipedia [en.wikipedia.org]
• 14. Effects of D-mannoheptulose and its hexaacetate ester on hormonal secretion from the perfused pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting a D-Mannoheptulose-Based Hexokinase Inhibition Assay

Welcome to the technical support guide for D-Mannoheptulose-based hexokinase inhibition assays. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific enzyme assay. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your assays are robust and your results are reliable.

Introduction to the Assay

The D-Mannoheptulose-based hexokinase inhibition assay is a critical tool for studying glycolysis and its role in various diseases, including cancer.[1] D-Mannoheptulose, a seven-carbon sugar found in avocados, acts as a competitive inhibitor of hexokinase, the enzyme that catalyzes the first committed step of glycolysis: the phosphorylation of glucose to glucose-6-phosphate.[2][3][4][5] By blocking this step, D-Mannoheptulose provides a mechanism to probe the metabolic dependencies of cells and evaluate potential therapeutic strategies.

Most commonly, this assay employs a coupled enzyme system. The activity of hexokinase is measured indirectly by monitoring the production of NADPH, which absorbs light at 340 nm.[6][7][8][9][10]

Here's a breakdown of the reaction:

• Hexokinase (HK): Glucose + ATP → Glucose-6-Phosphate (G6P) + ADP

• Glucose-6-Phosphate Dehydrogenase (G6PDH): G6P + NADP⁺ → 6-Phosphogluconate + NADPH + H⁺

The rate of NADPH production is directly proportional to the hexokinase activity. When D-Mannoheptulose is introduced, it competes with glucose for the active site of hexokinase, leading to a decrease in the rate of NADPH formation.

Visualizing the Hexokinase Inhibition Assay Workflow

Caption: General workflow for a D-Mannoheptulose-based hexokinase inhibition assay.

Troubleshooting Guide: Question & Answer Format

This section addresses specific issues you might encounter during your experiments. Each answer provides a rationale and actionable steps.

Issue 1: High Background Signal in "No Hexokinase" Control Wells

Question: I'm observing a significant increase in absorbance at 340 nm in my control wells that do not contain hexokinase. What could be causing this?

Answer: This is a classic sign of contamination in one of your reagents. The most likely culprit is the Glucose-6-Phosphate Dehydrogenase (G6PDH) preparation being contaminated with hexokinase.

• Causality: Commercially available G6PDH can sometimes have trace amounts of hexokinase activity. This contaminating hexokinase will react with the glucose and ATP in your assay buffer, leading to the production of G6P, which is then converted by G6PDH to NADPH, generating a background signal.

• Troubleshooting Steps:

  • Verify Reagent Purity: Check the certificate of analysis for your G6PDH to see if the manufacturer provides information on hexokinase contamination.

  • Test Individual Components: Set up a series of control reactions to pinpoint the source of the background signal.

    • Assay Buffer + NADP⁺ + G6PDH (without glucose and ATP)

    • Assay Buffer + NADP⁺ + Glucose + ATP (without any enzymes)

    • Assay Buffer + NADP⁺ + G6PDH + Glucose + ATP (your "No Hexokinase" control)

  • Source a Different Lot or Supplier: If you confirm that your G6PDH is contaminated, try a new lot or a high-purity grade from a different supplier.

  • Background Subtraction: As a temporary workaround, you can measure the rate of the "No Hexokinase" control and subtract this from all other measurements. However, this is not ideal as it can introduce variability.

Issue 2: No or Very Low Hexokinase Activity

Question: My positive control wells (with hexokinase but no inhibitor) are showing little to no activity. What should I check?

Answer: This issue points to a problem with one of the core components of the assay system.

• Causality & Troubleshooting Steps:

  • Enzyme Inactivity:

    • Improper Storage: Hexokinase and G6PDH are sensitive to temperature. Ensure they have been stored at the correct temperature (typically -20°C or -80°C) and have not undergone multiple freeze-thaw cycles.

    • Enzyme Degradation: The enzymes may have lost activity over time. It's advisable to aliquot enzymes upon receipt to minimize freeze-thaw cycles.

  • Substrate Degradation:

    • ATP Instability: ATP solutions are prone to hydrolysis, especially if not stored at the correct pH and temperature. It is recommended to prepare fresh ATP solutions.

    • NADP⁺ Degradation: NADP⁺ can also degrade. Prepare fresh solutions and store them protected from light.

  • Incorrect Assay Buffer Conditions:

    • pH: Hexokinase has an optimal pH range (typically around 7.5-8.0).[11] An incorrect buffer pH can drastically reduce enzyme activity. Verify the pH of your buffer at the assay temperature.

    • Magnesium Concentration: Hexokinase requires Mg²⁺ as a cofactor. The true substrate for the enzyme is MgATP²⁻. Ensure your assay buffer contains an adequate concentration of MgCl₂ (typically 5-10 mM).

  • Spectrophotometer Settings:

    • Incorrect Wavelength: Double-check that your plate reader is set to measure absorbance at 340 nm.[8]

    • Temperature Control: Ensure the plate reader's temperature is set correctly, as enzyme activity is temperature-dependent.

Issue 3: Inconsistent or Non-Reproducible IC50 Values for D-Mannoheptulose

Question: I am getting highly variable IC50 values for D-Mannoheptulose between experiments. What could be the cause?

Answer: Inconsistent IC50 values often stem from subtle variations in experimental conditions or the inhibitor itself.

• Causality & Troubleshooting Steps:

  • D-Mannoheptulose Stability and Solubility:

    • Storage: D-Mannoheptulose should be stored as a dry powder at -20°C for long-term stability.[3][4]

    • Solubility: It is soluble in water and DMSO.[4][5] Ensure it is fully dissolved before making serial dilutions. It's best to prepare fresh stock solutions for each experiment.

  • Dependence on Substrate Concentration:

    • Competitive Inhibition: D-Mannoheptulose is a competitive inhibitor, meaning its apparent potency (IC50) is dependent on the concentration of the substrate, glucose.[2][12][13] If you are not using the exact same glucose concentration in every assay, your IC50 values will shift.

    • Recommendation: Use a glucose concentration that is at or below the Michaelis-Menten constant (Km) for hexokinase. This will make the assay more sensitive to competitive inhibitors.

  • Pre-incubation Time:

    • Equilibrium: It is crucial to pre-incubate the hexokinase with D-Mannoheptulose for a consistent period before initiating the reaction by adding glucose/ATP. This allows the inhibitor-enzyme binding to reach equilibrium. A typical pre-incubation time is 10-15 minutes.

  • Assay Linearity:

    • Substrate Depletion: Ensure you are measuring the initial reaction velocity. If the reaction proceeds for too long, substrate depletion can occur, leading to non-linear reaction progress curves and inaccurate rate calculations.[14]

    • Enzyme Concentration: Use an enzyme concentration that results in a linear increase in absorbance over the measurement period.

Visualizing the Inhibition Mechanism

Sources

• 1. Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. adipogen.com [adipogen.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Glucose Concentration assay (Hexokinase/G6PDH method) [protocols.io]
• 7. Hexokinase Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hexokinase Method - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. jit4you.com [jit4you.com]
• 11. Hexokinase - Assay | Worthington Biochemical [worthington-biochem.com]
• 12. courses.edx.org [courses.edx.org]
• 13. IC50 - Wikipedia [en.wikipedia.org]
• 14. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Impact of Glucose Concentration on D-Mannoheptulose Inhibitory Activity

Welcome to the technical support guide for researchers utilizing D-Mannoheptulose (MH) in their experiments. This resource is designed to provide in-depth, field-proven insights into the nuanced relationship between glucose concentration and the inhibitory activity of D-Mannoheptulose, a natural seven-carbon monosaccharide known for its potent inhibition of hexokinase enzymes.[1][2] Understanding this dynamic is critical for the robust design and accurate interpretation of experiments in metabolic research, diabetes studies, and oncology.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of D-Mannoheptulose's inhibitory action?

A1: D-Mannoheptulose acts as a competitive inhibitor of hexokinase isoenzymes, including glucokinase (hexokinase IV).[4][5] Its seven-carbon structure allows it to bind to the same active site on the hexokinase enzyme as glucose. However, unlike glucose, it cannot be efficiently phosphorylated to glucose-6-phosphate, the first committed step of glycolysis.[4][6] This competitive binding effectively blocks glucose from accessing the enzyme, thereby inhibiting the initiation of glycolysis.[1]

Q2: How does the concentration of glucose affect the inhibitory potency (e.g., IC50) of D-Mannoheptulose?

A2: Due to its competitive inhibition mechanism, the apparent inhibitory potency of D-Mannoheptulose is highly dependent on the concentration of glucose in the assay. As you increase the glucose concentration, you will need a proportionally higher concentration of D-Mannoheptulose to achieve the same level of hexokinase inhibition. Consequently, the IC50 value of D-Mannoheptulose will increase as the glucose concentration increases. This is a hallmark of competitive inhibition.

Q3: Can D-Mannoheptulose be metabolized by cells?

A3: While its primary role is that of an inhibitor, some studies indicate that D-Mannoheptulose can be phosphorylated by certain hexokinase isoenzymes, albeit at a very low rate compared to glucose.[7] For instance, bovine heart hexokinase can phosphorylate D-Mannoheptulose, and this process can be inhibited by glucose and glucose-6-phosphate.[7] However, for most experimental purposes, it is considered a non-metabolizable glucose analog.[3]

Q4: Why am I seeing less inhibition than expected in my cell-based assay at high glucose levels?

A4: This is a common and expected observation. There are two primary reasons:

• Competitive Kinetics: As explained in Q2, at high glucose concentrations (e.g., 16.7 mM to 25 mM, common in cell culture media), glucose molecules will outcompete D-Mannoheptulose for the hexokinase active site, reducing the inhibitor's effectiveness.[8]

• Cellular Uptake: The transport of D-Mannoheptulose into cells can be influenced by glucose transporters (GLUTs).[8][9] In some cell types, high extracellular glucose may compete with D-Mannoheptulose for transport, reducing its intracellular concentration and thus its access to hexokinase.[8]

Q5: Are all hexokinase isoenzymes inhibited equally by D-Mannoheptulose?

A5: D-Mannoheptulose inhibits various hexokinase isoenzymes, but the sensitivity can differ.[5][10] For example, it is a known inhibitor of both the low-Kₘ hexokinases (I, II, III) found in many tissues and the high-Kₘ glucokinase (hexokinase IV) prominent in pancreatic β-cells and liver cells.[4][11] The specific kinetics of inhibition (Ki value) can vary between these isoenzymes.

Troubleshooting Experimental Assays

This section addresses specific issues you may encounter when studying the inhibitory effects of D-Mannoheptulose.

Issue 1: High Variability in IC50 Values Across Experiments

Root Cause Analysis: The most common cause of IC50 variability is inconsistent glucose concentration in the assay buffer or cell culture medium. Because the inhibition is competitive, even small fluctuations in glucose levels between experimental runs will lead to significant shifts in the measured IC50.

Troubleshooting Steps:

• Standardize Glucose Concentration: Ensure the exact same concentration of glucose is used in all related experiments, including controls and inhibitor-treated groups. Prepare a large batch of assay buffer/medium to minimize batch-to-batch variation.

• Verify Media Composition: If using commercial cell culture media, be aware that formulations can differ. Use the same lot number where possible, or verify the glucose concentration provided by the manufacturer.

• Control for Cellular Glucose Consumption: In long-term cell-based assays, cells will consume glucose, lowering its concentration over time. This can lead to an apparent increase in D-Mannoheptulose potency over the incubation period.

  • Solution: For kinetic enzyme assays, use initial rate measurements where substrate concentration is not significantly depleted.[4] For longer cell viability assays, consider replenishing the media at set intervals.

Issue 2: No Observable Inhibition in a High-Glucose Cell Culture Model

Root Cause Analysis: In cell lines cultured in high-glucose media (e.g., DMEM with 25 mM glucose), the concentration of glucose is so high that it can completely overwhelm achievable concentrations of D-Mannoheptulose, masking its inhibitory effect.

Troubleshooting Steps:

• Titrate Glucose Levels: The most effective solution is to perform the experiment across a range of glucose concentrations. Test your cells in low glucose (e.g., 1-5 mM), physiological glucose (5-8 mM), and high glucose (10-25 mM) conditions. This will reveal the glucose-dependent nature of the inhibition.

• Increase Inhibitor Concentration: While a straightforward approach, this can be limited by the solubility and potential off-target effects of D-Mannoheptulose at very high concentrations.

• Use a Glucose-Free Assay System: For direct enzymatic assays (using purified enzyme or cell lysates), perform the experiment in a buffer where you can precisely control the concentrations of both glucose and D-Mannoheptulose to determine the inhibition constant (Ki).

Issue 3: Unexpected Results in Pancreatic Islet or β-Cell Experiments

Root Cause Analysis: Pancreatic β-cells are highly sensitive to glucose, and their metabolic and secretory responses to D-Mannoheptulose can be complex. Some studies have noted that at high glucose concentrations, the relative inhibitory action of D-Mannoheptulose on glucose metabolism is unexpectedly greater than at low concentrations.[8] This may be related to counter-transport mechanisms involving glucose and D-Mannoheptulose.[8]

Troubleshooting Steps:

• Consider Glucose Transporter Expression: The efficacy of D-Mannoheptulose can depend on the expression of specific glucose transporters, such as GLUT2, which influences its uptake into the cell.[12] Characterize the GLUT expression profile of your cell model.

• Measure Cellular Uptake: If feasible, use a radiolabeled version, such as D-[3H]mannoheptulose, to directly measure its uptake under different glucose conditions and confirm it is entering the cells effectively.[8]

• Analyze Anomeric Specificity: Research has shown that the inhibitory effect of D-Mannoheptulose can differ between the alpha- and beta-anomers of D-glucose.[10] This subtle factor could influence results depending on the equilibrium state of the glucose used in your media.

Data Presentation & Protocols

Table 1: Conceptual Impact of Glucose on D-Mannoheptulose IC50

This table illustrates the expected trend for the IC50 value of a competitive inhibitor like D-Mannoheptulose as the substrate (glucose) concentration is varied. Actual values must be determined empirically.

Glucose Concentration (mM)	Expected Apparent IC50 of D-Mannoheptulose (mM)	Rationale
1	Low	At low substrate levels, less inhibitor is needed to compete for the active site.
5	Medium	A moderate substrate concentration requires more inhibitor to achieve 50% inhibition.
25	High	At saturating substrate levels, a much higher inhibitor concentration is needed to effectively compete.

Protocol: Spectrophotometric Assay for Hexokinase Inhibition

This protocol provides a method for determining the inhibitory effect of D-Mannoheptulose on hexokinase activity in a cell-free system.[4] The assay couples the production of glucose-6-phosphate (G6P) to the reduction of NADP⁺ by G6P-dehydrogenase (G6PDH), which can be measured by an increase in absorbance at 340 nm.[13][14]

Materials:

• Purified Hexokinase (e.g., from yeast or bovine heart)

• D-Mannoheptulose

• D-Glucose

• ATP (Adenosine 5'-triphosphate)

• NADP⁺ (Nicotinamide adenine dinucleotide phosphate)

• G6PDH (Glucose-6-phosphate dehydrogenase)

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, with 10 mM MgCl₂

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of D-Glucose (e.g., 1 M), ATP (e.g., 100 mM), NADP⁺ (e.g., 50 mM), and D-Mannoheptulose (e.g., 200 mM) in assay buffer.

  • Prepare a working solution of G6PDH (e.g., 10 units/mL) in assay buffer.

  • Prepare a working solution of Hexokinase in assay buffer. The final concentration should be determined empirically to yield a linear reaction rate for at least 10 minutes.

• Assay Setup (per well):

  • Create a reaction master mix containing assay buffer, ATP, NADP⁺, and G6PDH at their final desired concentrations.

  • To each well, add:

    • The appropriate volume of D-Glucose stock to achieve the desired final concentration (e.g., 1 mM, 5 mM, 10 mM).

    • The appropriate volume of D-Mannoheptulose stock to test a range of inhibitor concentrations (e.g., 0-50 mM). Include a "no inhibitor" control.

    • Add the reaction master mix.

    • Adjust the final volume with assay buffer.

• Initiate Reaction:

  • Start the reaction by adding the hexokinase working solution to all wells.

• Data Acquisition:

  • Immediately place the microplate in a pre-warmed (e.g., 30°C or 37°C) spectrophotometer.

  • Measure the absorbance at 340 nm every 30-60 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each condition from the linear portion of the absorbance vs. time plot (ΔA340/min).

  • Plot the % inhibition (relative to the "no inhibitor" control) against the log of D-Mannoheptulose concentration.

  • Fit the data to a dose-response curve to determine the IC50 value for each glucose concentration.

Visualizations

Mechanism of Competitive Inhibition

The following diagram illustrates how D-Mannoheptulose (Inhibitor) competes with Glucose (Substrate) for the active site of the Hexokinase enzyme.

Caption: Workflow for determining glucose impact on inhibitor IC50.

References

• Zhang Y, Courtois P, Sener A, Malaisse WJ. Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase . Int J Mol Med. 2004 Jul;14(1):107-12. [Link]

• Courtois P, Sener A, Malaisse WJ. D-mannoheptulose phosphorylation by hexokinase isoenzymes . Int J Mol Med. 2001 Apr;7(4):359-63. [Link]

• Mannoheptulose . Wikipedia. [Link]

• Zhang Y, et al. Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase . Request PDF. ResearchGate. [Link]

• Al-Sadeq DW, et al. Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells . BMC Cancer. 2020 Aug 28;20(1):818. [Link]

• Terauchi Y, et al. Glucokinase Inactivation Paradoxically Ameliorates Glucose Intolerance by Increasing β-Cell Mass in db/db Mice . Diabetes. 2021 Feb 18;70(4):955-966. [Link]

• Louchami K, et al. D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets . Endocrine. 2005 Apr;26(3):233-8. [Link]

• Louchami K, et al. Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells . Int J Mol Med. 2004 Oct;14(4):671-6. [Link]

• Al-Sadeq, D.W., et al. (PDF) Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells . ResearchGate. [Link]

• Sener A, et al. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets . Mol Cell Biochem. 2002 May;234(1-2):113-8. [Link]

• Pickett-Maragh S, et al. An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice . Nutrients. 2022 Dec 27;15(1):113. [Link]

• How can I assess the activity of Hexokinase... . ResearchGate. [Link]

• Malaisse WJ, et al. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells . Mol Cell Biochem. 2001 Oct;226(1-2):77-81. [Link]

• Sonagra AD, Zubair M, Motiani A. Hexokinase Method . StatPearls. [Link]

• Hexokinase Enzyme Activity, Blood . Mayo Clinic Laboratories. [Link]

• Courtois P, Sener A, Malaisse WJ. Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism... . Int J Mol Med. 2000 Aug;6(2):171-5. [Link]

• Sener A, et al. Effect of D-mannoheptulose upon the cationic and secretory responses to alpha-D-glucose pentaacetate in perifused rat pancreatic islets . Biochem Pharmacol. 2002 Jul 1;64(1):161-7. [Link]

Sources

• 1. goldbio.com [goldbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Mannoheptulose - Wikipedia [en.wikipedia.org]
• 7. D-mannoheptulose phosphorylation by hexokinase isoenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Hexokinase - Assay | Worthington Biochemical [worthington-biochem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of D-Mannoheptulose and its Hexaacetate Ester: A Guide for Researchers

For researchers in metabolic studies, oncology, and endocrinology, the seven-carbon sugar D-Mannoheptulose, a natural hexokinase and glucokinase inhibitor, presents a valuable tool for investigating cellular bioenergetics.[1] However, its practical application is often hampered by limitations in cellular uptake. This guide provides an in-depth comparison of D-Mannoheptulose and its synthetic derivative, D-Mannoheptulose hexaacetate, offering insights into their respective biological activities, mechanisms of action, and experimental applications. By understanding the distinct advantages of the acetylated form, researchers can better select the appropriate compound for their specific experimental needs.

I. Core Mechanism of Action: Inhibition of Glucose Phosphorylation

D-Mannoheptulose acts as a competitive inhibitor of hexokinase, the enzyme that catalyzes the first committed step of glycolysis—the phosphorylation of glucose to glucose-6-phosphate.[2][3] By binding to the active site of hexokinase, D-Mannoheptulose effectively blocks this initial step, leading to a downstream cascade of metabolic consequences, including the inhibition of glycolysis and the modulation of insulin secretion.[2][4] This inhibitory action is central to its biological effects observed in various models.

II. The Challenge of Cellular Permeability with D-Mannoheptulose

A significant factor limiting the efficacy of D-Mannoheptulose in many experimental systems is its variable and often poor cellular uptake. Studies have shown that its entry into cells is largely dependent on the expression of specific glucose transporters, particularly GLUT2.[5][6][7] Consequently, cells with low or absent GLUT2 expression are often resistant to the effects of exogenously applied D-Mannoheptulose.[7] This presents a considerable challenge for researchers wishing to study its effects in a broad range of cell types.

III. D-Mannoheptulose Hexaacetate: A Prodrug Approach to Enhance Cellular Uptake and Efficacy

To overcome the permeability limitations of D-Mannoheptulose, the hexaacetate ester has been synthesized and investigated. This lipophilic derivative is designed to traverse the cell membrane more readily, independent of specific transporters. Once inside the cell, it is hypothesized to be hydrolyzed by intracellular esterases to release the active D-Mannoheptulose. This prodrug strategy has been shown to significantly enhance the biological activity of D-Mannoheptulose in cells that are otherwise resistant to the unesterified sugar.[2][8][9]

Comparative Biological Effects: A Summary of Experimental Evidence

Biological Effect	D-Mannoheptulose	D-Mannoheptulose Hexaacetate	Key Findings and Rationale
Inhibition of Glucose Metabolism in Pancreatic Islets	Effective at high glucose concentrations, less so at low concentrations.[8]	Slightly more efficient than the unesterified form at low glucose concentrations.[8]	The hexaacetate's improved uptake allows for more consistent inhibition across varying glucose levels.
Inhibition of Glucose Metabolism in Erythrocytes	Ineffective.[2]	Effective at inhibiting the generation of radioactive acidic metabolites from D-[U-14C]glucose.[2]	Erythrocytes lack GLUT2, highlighting the hexaacetate's ability to bypass transporter-dependent uptake.
Inhibition of Glucose Metabolism in Hepatocytes	Less effective at low glucose concentrations.[4]	Demonstrates comparable inhibition at both low and high glucose concentrations.[4]	Suggests that insufficient uptake of the unesterified form limits its efficacy in hepatocytes at low glucose levels.
Inhibition of Glucose Metabolism in Tumoral Pancreatic Islet Cells (RINm5F and INS-1 lines)	Minor effect on glucose metabolism.[9]	Efficiently inhibits glucose metabolism.[9]	These cell lines have low GLUT2 expression, making the hexaacetate ester significantly more potent.
Effect on Insulin Secretion	Inhibits glucose-stimulated insulin secretion.[4][10]	Reproduces the inhibitory effect on glucose-stimulated insulin secretion and may have additional direct effects on hormone secretion.[10]	The ester form ensures intracellular delivery of the active inhibitor to the insulin-secreting beta cells.
Anti-proliferative Effects on Breast Cancer Cells (MCF-7)	IC50 of 263.3 µg/mL.[11]	Expected to be more potent, though direct comparative IC50 data is limited.	The enhanced uptake of the hexaacetate ester would logically lead to a greater inhibition of glycolysis, a key metabolic pathway for cancer cell proliferation.

IV. Visualizing the Cellular Fate and Action

To better understand the comparative pharmacology of these two compounds, the following diagrams illustrate their proposed mechanisms of cellular uptake and action.

Caption: Cellular uptake and mechanism of action.

V. Experimental Protocols

For researchers planning to utilize these compounds, the following are generalized protocols for key assays.

A. Synthesis of D-Mannoheptulose Hexaacetate

This protocol is adapted from methodologies referenced in the literature.[2]

• Dissolution: Dissolve D-Mannoheptulose in a mixture of pyridine and acetic anhydride.

• Reaction: Stir the solution at room temperature for 24-48 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, carefully pour the mixture into ice-cold water to precipitate the product and decompose excess acetic anhydride.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Washing: Wash the organic layer sequentially with dilute hydrochloric acid (to remove pyridine), saturated sodium bicarbonate solution (to remove acetic acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude D-Mannoheptulose hexaacetate by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: Confirm the structure and purity of the final product using techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

Caption: Workflow for D-Mannoheptulose hexaacetate synthesis.

B. Hexokinase Inhibition Assay (Spectrophotometric Method)

This is a coupled enzyme assay to determine the inhibitory effect of D-Mannoheptulose or its hexaacetate ester on hexokinase activity.

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂.

  • Substrate Solution: 100 mM Glucose in Assay Buffer.

  • ATP Solution: 50 mM ATP in Assay Buffer.

  • Coupling Enzyme Solution: Glucose-6-phosphate dehydrogenase (G6PDH) at 10 units/mL in Assay Buffer.

  • NADP+ Solution: 20 mM NADP+ in Assay Buffer.

  • Inhibitor Solutions: Prepare stock solutions of D-Mannoheptulose and D-Mannoheptulose hexaacetate in a suitable solvent (e.g., water for the former, DMSO for the latter) and make serial dilutions.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • Assay Buffer

    • Substrate Solution

    • NADP+ Solution

    • Coupling Enzyme Solution

    • Inhibitor solution (or vehicle control)

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding ATP solution to all wells.

  • Immediately measure the increase in absorbance at 340 nm every minute for 15-30 minutes using a microplate reader. The rate of NADPH production is proportional to hexokinase activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

  • Plot the percentage of hexokinase inhibition versus the inhibitor concentration.

  • Determine the IC50 value, the concentration of inhibitor that causes 50% inhibition of enzyme activity.

C. Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of D-Mannoheptulose or D-Mannoheptulose hexaacetate for the desired duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Addition: After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value for each compound.

D. Glucose-Stimulated Insulin Secretion (GSIS) Assay from Pancreatic Islets

This protocol assesses the effect of the inhibitors on insulin secretion from isolated pancreatic islets.

• Islet Isolation and Culture: Isolate pancreatic islets from a suitable animal model (e.g., rat or mouse) and culture them overnight to allow for recovery.

• Pre-incubation: Pre-incubate the islets in a low-glucose Krebs-Ringer Bicarbonate (KRB) buffer (e.g., 2.8 mM glucose) for 1-2 hours to establish a basal insulin secretion rate.

• Treatment: Incubate batches of islets in:

  • Low-glucose KRB buffer (basal control).

  • High-glucose KRB buffer (e.g., 16.7 mM glucose) to stimulate insulin secretion.

  • High-glucose KRB buffer containing various concentrations of D-Mannoheptulose or D-Mannoheptulose hexaacetate.

• Sample Collection: After a defined incubation period (e.g., 60 minutes), collect the supernatant from each batch of islets.

• Insulin Measurement: Quantify the insulin concentration in the collected supernatants using an ELISA or radioimmunoassay (RIA) kit.

• Data Analysis: Normalize insulin secretion to the islet number or DNA content. Compare the insulin secretion in the presence of the inhibitors to the high-glucose control to determine the extent of inhibition.

VI. Conclusion and Future Perspectives

The available evidence strongly indicates that D-Mannoheptulose hexaacetate is a superior tool for inhibiting intracellular glucose metabolism in a wider range of cell types compared to its unesterified precursor. Its enhanced cellular permeability, a consequence of its increased lipophilicity, allows it to bypass the limitations of transporter-dependent uptake that constrain the utility of D-Mannoheptulose. This makes the hexaacetate ester a more reliable and potent agent for studying the downstream consequences of hexokinase inhibition in diverse biological systems.

For researchers in fields such as cancer metabolism, where the "Warburg effect" signifies a reliance on glycolysis, D-Mannoheptulose hexaacetate offers a promising avenue for investigation. Similarly, in diabetes and metabolic research, its ability to consistently modulate insulin secretion provides a valuable experimental probe. Future studies should focus on direct quantitative comparisons of the two compounds in various in vivo models to further elucidate their pharmacokinetic and pharmacodynamic profiles. The continued exploration of such targeted metabolic inhibitors will undoubtedly contribute to a deeper understanding of cellular physiology and the development of novel therapeutic strategies.

VII. References

• Malaisse, W. J., & Sener, A. (2001). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. International journal of molecular medicine, 8(1), 37–42.

• Malaisse, W. J., Louchami, K., & Sener, A. (1998). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. Diabetologia, 41(9), 1109–1113.

• Malaisse, W. J., Louchami, K., & Sener, A. (1998). Effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in rat hepatocytes. Medical science research, 26(11), 759-761.

• Malaisse, W. J., & Sener, A. (1998). Comparison between the effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in rat erythrocytes. Hormone and metabolic research, 30(5), 244–245.

• Ramirez, R., Courtois, P., Ladriere, L., Kadiata, M. M., Sener, A., & Malaisse, W. J. (2001). Uptake of D-mannoheptulose by rat erythrocytes, hepatocytes and parotid cells. International journal of molecular medicine, 8(1), 37–42.

• Leclercq-Meyer, V., Kadiata, M. M., & Malaisse, W. J. (2000). Effects of D-mannoheptulose and its hexaacetate ester on hormonal secretion from the perfused pancreas. International journal of molecular medicine, 5(4), 385–390.

• Malaisse, W. J., Kadiata, M. M., & Sener, A. (2001). Uptake of D-mannoheptulose by normal and tumoral pancreatic islet cells. Molecular and cellular biochemistry, 226(1-2), 83–88.

• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Impairment by cytochalasin B of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets. International journal of molecular medicine, 5(4), 385–390.

• Ishibashi, F., Sato, T., Tsubota, M., & Kawate, R. (1981). Inhibition of pancreatic B-cell function by D-mannoheptulose. Hiroshima journal of medical sciences, 30(1), 25–29.

• Al-Ziaydi, A. G., Al-Shammari, A. M., & Al-Shuhaib, M. B. S. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian journal of clinical biochemistry : IJCB, 1–11. Advance online publication.

• Al-Ziaydi, A. G., Kadhim, A. M., Al-Shuhaib, M. B. S., & Al-Shammari, A. M. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Cancer cell international, 20, 420.

• Feng, G., Li, G., & Ma, J. (2009). An efficient synthesis of d-mannoheptulose via oxidation of an olefinated sugar with potassium permanganate in aqueous acetone. Carbohydrate research, 344(15), 2093–2095.

• Zawalich, W. S., & Matschinsky, F. M. (1977). Effects of iodoacetate, mannoheptulose and 3-O-methyl glucose on the secretory function and metabolism of isolated pancreatic islets. Endocrinology, 100(5), 1286–1293.

• Feng, G., Li, G., & Ma, J. (2009). An efficient synthesis of d-mannoheptulose via oxidation of an olefinated sugar with potassium permanganate in aqueous acetone. AvocadoSource. Retrieved from [Link]

• Malaisse, W. J., Louchami, K., & Sener, A. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells. Molecular and cellular biochemistry, 226(1-2), 77–81.

• Malaisse, W. J., & Sener, A. (1998). Comparison between the effects of D-mannoheptulose and its hexaacetate ester upon D-glucose metabolism in rat erythrocytes. Hormone and Metabolic Research, 30(05), 244–245.

• Zawalich, W. S. (1981). Inhibition of pancreatic B-cell function by D-mannoheptulose. PubMed. Retrieved from [Link]

• Zhang, Y., Courtois, P., Sener, A., & Malaisse, W. J. (2004). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International journal of molecular medicine, 14(1), 107–112.

• Board, M., Humm, S., & Newsholme, E. A. (1990). High Km glucose-phosphorylating (glucokinase) activities in a range of tumor cell lines and inhibition of rates of tumor growth by the specific enzyme inhibitor mannoheptulose. The Biochemical journal, 265(2), 503–509.

• Stanetty, C., & Baxendale, I. R. (2015). Preparative routes to L-glycero-D-manno-heptose (1) and derivatives. ResearchGate. Retrieved from [Link]

• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Impairment by cytochalasin B of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets. Sci-Hub. Retrieved from [Link]

• Xia, T.-Y., Li, Y.-B., Yin, Z.-J., Meng, X.-B., Li, S.-C., & Li, Z.-J. (2014). Synthesis of L-glucose and L-galactose derivatives from D-sugars. Chinese Chemical Letters, 25(9), 1263–1267.

• Cowan, A. K. (2018). Structural formulae of mannoheptulose, sedoheptulose, and the related acyclic heptitols, perseitol and volemitol. ResearchGate. Retrieved from [Link]

• Guo, Y., Ho, C.-T., & Pan, M.-H. (2020). Comparative Analyses of Bioavailability, Biotransformation, and Excretion of Nobiletin in Lean and Obese Rats. Journal of agricultural and food chemistry, 68(39), 10709–10718.

• Lapointe, J.-F., Gauthier, A., & Schuchardt, J. P. (2019). A Single-dose, Comparative Bioavailability Study of a Formulation containing OM3 as Phospholipid and Free Fatty Acid to an Ethyl Ester Formulation in the Fasting and Fed States. Clinical therapeutics, 41(3), 426–444.

• Wikipedia. (2023, December 2). Mannoheptulose. Retrieved from [Link]

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• 6. Impairment by cytochalasin B of the inhibitory action of D-mannoheptulose upon D-glucose metabolism in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of D-mannoheptulose upon D-glucose metabolism in tumoral pancreatic islet cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to Glycolytic Inhibitors: D-Mannoheptulose vs. 3-Bromopyruvate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of metabolic research and therapeutic development, the selective inhibition of glycolysis remains a cornerstone of investigation. This guide provides a detailed comparative analysis of two prominent glycolytic inhibitors: D-Mannoheptulose (MH), a natural seven-carbon sugar, and 3-bromopyruvate (3BP), a synthetic alkylating agent. While both compounds effectively disrupt cellular energy metabolism, their mechanisms, targets, and cellular consequences differ profoundly. D-Mannoheptulose acts as a specific, competitive inhibitor of hexokinase, the gatekeeper of glycolysis. In contrast, 3-bromopyruvate is a more aggressive, non-specific alkylating agent that irreversibly inactivates multiple key enzymes in both glycolysis and mitochondrial respiration. This guide will dissect these mechanistic distinctions, provide supporting experimental data and protocols, and offer guidance for the rational selection of each inhibitor based on specific research objectives.

Introduction: The Strategic Targeting of Glycolysis

Most cancer cells exhibit a heightened reliance on glycolysis for energy production, a phenomenon known as the Warburg effect. This metabolic reprogramming makes the enzymes of the glycolytic pathway attractive targets for therapeutic intervention. By inhibiting key glycolytic enzymes, researchers can probe the metabolic vulnerabilities of cancer cells and develop novel anti-cancer strategies. D-Mannoheptulose and 3-bromopyruvate represent two distinct approaches to achieving this goal, each with its own set of advantages and limitations.

D-Mannoheptulose: A Competitive Inhibitor of Hexokinase

D-Mannoheptulose is a seven-carbon monosaccharide naturally found in avocados that acts as a specific inhibitor of hexokinase, the enzyme responsible for the first committed step of glycolysis.[1][2]

Mechanism of Action

D-Mannoheptulose's structure allows it to competitively bind to the active site of hexokinase isoenzymes, including glucokinase (hexokinase IV).[1] This binding prevents the phosphorylation of glucose to glucose-6-phosphate, effectively blocking the entry of glucose into the glycolytic pathway.[1] The inhibition is competitive, meaning that its efficacy is dependent on the relative concentrations of D-Mannoheptulose and glucose. While it binds to the active site, it is a very poor substrate for phosphorylation itself.[3]

Biochemical Consequences

The primary consequence of hexokinase inhibition by D-Mannoheptulose is a reduction in the rate of glycolysis, leading to decreased production of pyruvate and ATP.[4][5] This can induce a state of energy stress in cells that are highly dependent on glycolysis for their energy needs, such as many cancer cell types.[4][5] Studies have shown that D-Mannoheptulose can lead to apoptosis in breast cancer cells by inhibiting glycolysis.[5][6][7]

Caption: D-Mannoheptulose competitively inhibits Hexokinase, blocking glucose phosphorylation.

3-Bromopyruvate: An Alkylating Agent with Multiple Targets

3-bromopyruvate is a synthetic pyruvate analog that acts as a potent and irreversible inhibitor of glycolysis.[8] Unlike the specific, competitive inhibition of D-Mannoheptulose, 3BP functions as a highly reactive alkylating agent, covalently modifying cysteine residues on a range of target proteins.[9]

Mechanism of Action

The primary target of 3-bromopyruvate is widely considered to be glyceraldehyde-3-phosphate dehydrogenase (GAPDH), a critical enzyme in the glycolytic pathway.[8][10] By alkylating a cysteine residue in the active site of GAPDH, 3BP irreversibly inactivates the enzyme.[11] However, 3BP is not exclusive to GAPDH and has been shown to inhibit other key metabolic enzymes, including hexokinase II and succinate dehydrogenase, further contributing to its potent cytotoxic effects.[9][12] This multi-targeted approach leads to a rapid and severe depletion of cellular ATP.[8][13]

Biochemical Consequences

The irreversible inhibition of multiple key enzymes by 3BP leads to a profound and rapid shutdown of both glycolysis and mitochondrial respiration.[9][14] This dual-pronged attack on cellular energy production results in a swift depletion of ATP, the generation of reactive oxygen species (ROS), and the induction of various forms of cell death, including apoptosis and necrosis.[8][9][12] The uptake of 3BP into cancer cells is often facilitated by overexpressed monocarboxylate transporters (MCTs), which may contribute to its selective toxicity towards tumor cells.[9][10][15]

Caption: 3-Bromopyruvate irreversibly alkylates multiple key metabolic enzymes.

Head-to-Head Comparison

Feature	D-Mannoheptulose	3-Bromopyruvate
Primary Target(s)	Hexokinase I and II[1][2]	GAPDH, Hexokinase II, Succinate Dehydrogenase[8][9][10]
Mechanism of Action	Competitive Inhibition[1]	Covalent Alkylation[8][9]
Reversibility	Reversible	Irreversible
Specificity	High for Hexokinase	Low, multiple targets
Potency	Lower, requires higher concentrations	High, potent at lower concentrations
Cellular Entry	Likely via glucose transporters	Primarily via Monocarboxylate Transporters (MCTs)[9][10]
Key Cellular Effect	Reduced glycolysis, moderate ATP depletion[4][5]	Rapid shutdown of glycolysis and mitochondrial respiration, severe ATP depletion, ROS production[8][9]
Selectivity	Less toxic to normal cells compared to cancer cells[4][5]	Selectively toxic to cancer cells due to high MCT expression and glycolytic dependency[10]

Experimental Corner: Protocols for Comparative Analysis

To empirically compare the effects of D-Mannoheptulose and 3-bromopyruvate, a multi-faceted experimental approach is required. Below are foundational protocols that can be adapted for specific cell lines and research questions.

Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol provides a quantitative measure of cell viability and can be used to determine the IC50 values for each inhibitor.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells per well and incubate for 24 hours.[13]

• Treatment: Treat cells with a range of concentrations of D-Mannoheptulose or 3-bromopyruvate for 24, 48, or 72 hours.[12] Include untreated and solvent-only controls.

• MTT Addition: Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value for each compound.

Extracellular Flux Analysis (Seahorse XF Glycolysis Stress Test)

This assay provides real-time measurements of the extracellular acidification rate (ECAR), a proxy for glycolysis.

Principle: The Seahorse XF Analyzer measures the rate of proton extrusion from cells, which is largely a result of lactate production during glycolysis. By sequentially injecting glucose, a mitochondrial inhibitor (oligomycin), and a glycolysis inhibitor (2-deoxyglucose), a complete profile of cellular glycolytic function can be obtained.

Caption: Workflow for Seahorse XF Glycolysis Stress Test with inhibitor pre-treatment.

Protocol:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Hydrate Sensor Cartridge: Hydrate the sensor cartridge with Seahorse XF Calibrant overnight at 37°C in a non-CO2 incubator.

• Prepare Assay Medium: Prepare Seahorse XF Base Medium supplemented with L-glutamine.[16] Warm to 37°C and adjust pH to 7.4.

• Cell Preparation: Replace the growth medium with pre-warmed assay medium and incubate the cells at 37°C in a non-CO2 incubator for 45-60 minutes.[17]

• Load Injection Ports: Load the injection ports of the sensor cartridge with the desired compounds (e.g., D-Mannoheptulose, 3-bromopyruvate, glucose, oligomycin, 2-deoxyglucose).[18]

• Run Assay: Calibrate the instrument and run the Glycolysis Stress Test protocol.

• Data Analysis: Analyze the resulting ECAR and OCR data to determine the effects of the inhibitors on glycolysis, glycolytic capacity, and glycolytic reserve.

Hexokinase Activity Assay

This biochemical assay directly measures the enzymatic activity of hexokinase in cell lysates.

Principle: This is a coupled enzyme assay. Hexokinase phosphorylates glucose to glucose-6-phosphate (G6P). G6P is then oxidized by glucose-6-phosphate dehydrogenase (G6PDH), which reduces NADP+ to NADPH. The rate of NADPH production, measured by the increase in absorbance at 340 nm, is directly proportional to hexokinase activity.[19]

Protocol:

• Lysate Preparation: Prepare cell lysates from control and inhibitor-treated cells in a suitable lysis buffer.

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing triethanolamine buffer, MgCl2, ATP, NADP+, and G6PDH.

• Initiate Reaction: Add cell lysate to the reaction mixture and incubate for a brief period.

• Start Measurement: Initiate the reaction by adding glucose and immediately begin measuring the absorbance at 340 nm every minute for 10-15 minutes.[19]

• Data Analysis: Calculate the rate of change in absorbance (ΔA340/min) to determine hexokinase activity. Compare the activity in inhibitor-treated samples to the control.

Conclusion: Selecting the Right Tool for the Job

The choice between D-Mannoheptulose and 3-bromopyruvate depends entirely on the experimental question at hand.

• D-Mannoheptulose is the inhibitor of choice for studies requiring a specific and reversible blockade of the initial step of glycolysis. Its high specificity for hexokinase makes it an excellent tool for dissecting the downstream consequences of inhibiting this particular enzymatic step without the confounding effects of off-target inhibition. It is ideal for investigating the role of hexokinase in cellular signaling, metabolic flux, and for studies where reversibility is a key experimental parameter.

• 3-Bromopyruvate is a powerful tool for inducing rapid and profound energy depletion in highly glycolytic cells. Its multi-targeted, irreversible mechanism makes it a potent cytotoxic agent, particularly in cancer models. It is well-suited for studies aimed at maximizing the anti-proliferative and cell-killing effects of glycolytic inhibition. However, its lack of specificity requires careful consideration when interpreting mechanistic data, as the observed effects could be due to the inhibition of multiple targets.

References

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• J.C. et al. (2012). 3-bromopyruvate: a new targeted antiglycolytic agent and a promise for cancer therapy. PubMed.
• Liu, Y. et al. (2016). Mechanisms underlying 3-bromopyruvate-induced cell death in colon cancer. PMC.
• Chypre, M. et al. (2019). The Anticancer Drug 3-Bromopyruvate Induces DNA Damage Potentially Through Reactive Oxygen Species in Yeast and in Human Cancer Cells. NIH.
• MedchemExpress.com. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
• ResearchGate. (n.d.). Proposed model for 3BP's mechanism of action in cancer cells.
• Agilent. (n.d.). Agilent Seahorse XF Glycolytic Rate Assay User Manual.
• Ganapathy-Kanniappan, S. et al. (n.d.). Anticancer Efficacy of the Metabolic Blocker 3-Bromopyruvate: Specific Molecular Targeting.
• Voyton, C. M. et al. (2018). Hexokinase inhibition assay. Bio-protocol.
• Courtois, P. et al. (2001). D-mannoheptulose phosphorylation by hexokinase isoenzymes. PubMed.
• American Physiological Society Journal. (n.d.). Rapid radiochemical filter paper assay for determination of hexokinase activity and affinity for glucose-6-phosphate.
• Worthington Biochemical. (n.d.). Hexokinase - Assay.
• de Oliveira, M. L. S. et al. (2015). The cytotoxicity of 3-bromopyruvate in breast cancer cells depends on extracellular pH.
• Agilent. (n.d.). Seahorse XF Glycolysis Stress Test Kit User Guide.
• Pan, Y. et al. (2016). Enhanced antitumor activity of 3-bromopyruvate in combination with rapamycin in vivo and in vitro. NIH.
• Al-Ziaydi, A. G. et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PMC - NIH.
• NIH. (2024). Protocol to assess bioenergetics and mitochondrial fuel usage in murine autoreactive immunocytes using the Seahorse Extracellular Flux Analyzer.
• Sigma-Aldrich. (n.d.). Enzymatic Assay of Hexokinase.
• Zhang, Y. et al. (2004). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. PubMed.
• Jones, B. J. et al. (2016). An Optimized Protocol to Analyze Glycolysis and Mitochondrial Respiration in Lymphocytes.
• Al-Ziaydi, A. G. et al. (2021). The Anti-Proliferative Activity of D-Mannoheptulose Against Breast Cancer Cell Line Through Glycolysis Inhibition. AIP Publishing.
• Abcam. (2023). ab211107 Hexokinase Inhibitor Screening Kit (Colorimetric).
• SickKids Research Institute. (n.d.). Improving Quantification of Cellular Glycolytic Rate Using Agilent Seahorse XF Technology.
• Portland Press. (n.d.). The effect of 3-bromopyruvate on human colorectal cancer cells is dependent on glucose concentration but not hexokinase II expression.
• ResearchGate. (n.d.). The anti-proliferative activity of D- mannoheptulose against breast cancer cell line through glycolysis inhibition | Request PDF.
• AIP Publishing. (2020). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition.
• Oechsler, C. et al. (2014). 3-bromopyruvate inhibits glycolysis, depletes cellular glutathione, and compromises the viability of cultured primary rat astrocytes. PubMed.

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A Researcher's Guide to Validating the Metabolic Effects of D-Mannoheptulose Using Mechanistic Control Compounds

The Rationale: Why Controls Are Critical for D-Mannoheptulose Studies

D-Mannoheptulose, a seven-carbon monosaccharide found in avocados, is a known competitive inhibitor of hexokinase (HK), the enzyme that catalyzes the first committed step of glycolysis: the phosphorylation of glucose to glucose-6-phosphate.[1][2] This inhibition blocks cellular energy production and has made MH a valuable tool for studying glycolysis-dependent processes, from insulin secretion to cancer cell proliferation.[3][4]

However, simply observing a decrease in a metabolic endpoint like lactate production after MH treatment is insufficient. Such a result could arise from various off-target effects, including inhibition of glucose transport or general cellular toxicity. To generate trustworthy and mechanistically clear data, a panel of carefully selected control compounds is not just recommended—it is essential. This guide details the strategic use of such controls to dissect and validate the specific metabolic consequences of hexokinase inhibition by D-Mannoheptulose.

The Experimental Strategy: A Multi-Control Approach

The core of a self-validating system is the use of multiple controls, each designed to answer a specific mechanistic question. By comparing the effects of MH to these controls, we can systematically rule out alternative explanations for our observations.

Selecting the Right Tools: A Comparison of Control Compounds

The ideal control panel for an MH study should include compounds that probe different stages of the glucose processing pathway: transport into the cell, and subsequent metabolism.

Compound	Primary Mechanism	Transported by GLUTs?	Phosphorylated by Hexokinase?	Metabolized in Glycolysis?	Primary Use in MH Validation
D-Mannoheptulose	Competitive Hexokinase Inhibitor	Yes	No (Inhibits)	No	Test Compound
2-Deoxy-D-glucose (2-DG)	Transported and phosphorylated, but resulting 2-DG-6P is not further metabolized and inhibits glycolysis.[5][6]	Yes	Yes	No	Positive Control for glycolysis inhibition.
3-O-Methyl-D-glucose (3-OMG)	Transported but is not a substrate for hexokinase.[7][8]	Yes	No	No	Transport Control to isolate effects on glucose uptake from metabolism.
L-Glucose	Enantiomer of D-glucose; not recognized by glucose transporters.[9]	No	No	No	Negative Control to rule out non-specific effects of monosaccharides.

This multi-faceted approach allows for a logical dissection of MH's effects. For instance, if MH and 2-DG both inhibit ATP production but 3-OMG does not, it strongly implies the effect is due to a post-transport metabolic block. If L-Glucose has no effect, it confirms the observed phenomena are mediated by specific glucose transport and metabolic pathways.

Core Mechanistic Pathway and Control Compound Interactions

To visualize how D-Mannoheptulose and the control compounds interact with the initial steps of glucose metabolism, the following pathway diagram is essential. It illustrates the points of action and inhibition that underpin our validation strategy.

Caption: Mechanism of D-Mannoheptulose and control compounds at the glucose transport and phosphorylation stages.

Experimental Protocols for Validation

The following protocols are designed as a cohesive workflow to quantitatively assess the metabolic impact of D-Mannoheptulose against the control panel.

General Experimental Workflow

This workflow provides a template for cell-based metabolic assays. Specific details for each assay are provided in the subsequent sections.

Caption: A generalized workflow for conducting cell-based metabolic assays with D-Mannoheptulose and controls.

Protocol 1: 2-Deoxy-[³H]-Glucose Uptake Assay

This assay directly measures the rate of glucose transport into the cell. It is critical for determining if MH interferes with glucose uptake, using 3-OMG as a key control.

Objective: To quantify the rate of glucose transport and determine if MH inhibits this process.

Methodology:

• Cell Culture: Seed cells (e.g., L6 myotubes or 3T3-L1 adipocytes) in a 24-well plate and grow to ~80-90% confluency.

• Starvation: Wash cells twice with PBS and incubate in serum-free, low-glucose DMEM for 4 hours to upregulate glucose transporters.

• Pre-treatment: Wash cells with Krebs-Ringer-HEPES (KRH) buffer. Incubate for 30 minutes at 37°C in KRH buffer containing D-Mannoheptulose (e.g., 10 mM), 2-DG (10 mM), 3-OMG (10 mM), or L-Glucose (10 mM). Include a vehicle-only control.

• Uptake Stimulation: Add 2-Deoxy-[³H]-glucose (final concentration 0.5 µCi/mL) and unlabeled 2-Deoxyglucose (final concentration 100 µM). For insulin-stimulated uptake, add insulin (100 nM) simultaneously. Incubate for 10 minutes at 37°C.

• Termination: Stop the uptake by aspirating the medium and washing the cells three times with ice-cold PBS.

• Lysis: Lyse the cells in 0.5 mL of 0.1% SDS solution.

• Quantification: Transfer the lysate to a scintillation vial, add 5 mL of scintillation cocktail, and measure radioactivity using a scintillation counter.

• Normalization: In a parallel set of wells, determine the protein concentration using a BCA assay to normalize the radioactivity counts (CPM/µg protein).

Expected Outcome & Interpretation:

• Vehicle Control: Establishes the baseline glucose uptake rate.

• D-Mannoheptulose: Should show minimal to no inhibition of 2-DG uptake. A significant decrease would suggest MH might also be interfering with glucose transporters, a secondary effect worth noting.

• 2-DG (unlabeled): Acts as a competitive inhibitor in this assay, reducing the uptake of the radiolabeled tracer and serving as a positive control for transport inhibition.

• 3-OMG: Should also competitively inhibit 2-DG uptake, demonstrating the specificity of the GLUT transporter.

• L-Glucose: Should have no effect on 2-DG uptake, confirming the process is stereospecific.[9]

Protocol 2: Cellular ATP Production Assay

This assay measures the net output of energy-producing pathways, primarily glycolysis. It is a direct functional readout of hexokinase inhibition.

Objective: To determine the effect of MH on cellular energy status.

Methodology:

• Cell Culture & Treatment: Seed cells in a white, clear-bottom 96-well plate. After 24 hours, replace the medium with fresh medium containing D-Mannoheptulose and the control compounds at desired concentrations (e.g., 0.1 - 20 mM). Incubate for a period relevant to the cell type (e.g., 6-24 hours).

• Assay: Use a commercial luminescence-based ATP detection kit (e.g., CellTiter-Glo®).

• Lysis & Signal Generation: Add the reagent directly to the wells according to the manufacturer's instructions. This lyses the cells and provides the luciferase and substrate necessary to generate a luminescent signal proportional to the amount of ATP.

• Detection: Shake the plate for 2 minutes to induce complete lysis and incubate for 10 minutes at room temperature to stabilize the signal. Measure luminescence using a plate reader.

Expected Outcome & Interpretation:

• D-Mannoheptulose: Should cause a dose-dependent decrease in cellular ATP levels, consistent with the inhibition of glycolysis.[3]

• 2-Deoxyglucose: Should also cause a potent, dose-dependent decrease in ATP, serving as a strong positive control for glycolytic inhibition.[5]

• 3-O-Methylglucose: Should have no significant effect on ATP levels, as it is not metabolized.[8] This is a crucial negative control to show that mere transport of a glucose analog does not alter energy status.

• L-Glucose: Should have no effect, confirming specificity.

Protocol 3: Lactate Production Assay

This assay measures the end-product of anaerobic glycolysis. It is a robust indicator of the overall glycolytic flux.

Objective: To quantify the effect of MH on the rate of glycolysis.

Methodology:

• Cell Culture & Treatment: Follow the same procedure as the ATP assay (Section 4.3, Step 1).

• Sample Collection: After the incubation period, carefully collect a 20 µL aliquot of the cell culture supernatant from each well. Be careful not to disturb the cell monolayer.

• Assay: Use a commercial colorimetric or fluorometric lactate assay kit. These kits typically use lactate oxidase and a probe to generate a signal proportional to the lactate concentration.

• Detection: Follow the manufacturer's protocol to mix the supernatant with the reaction mixture and incubate. Measure absorbance or fluorescence using a plate reader.

• Normalization: After collecting the supernatant, lyse the remaining cells and perform a protein quantification assay (e.g., BCA) on the lysate from each well. Normalize the lactate concentration to the protein content (nmol lactate/µg protein).

Expected Outcome & Interpretation:

• D-Mannoheptulose: Should cause a dose-dependent decrease in lactate production.

• 2-Deoxyglucose: Should also cause a strong decrease in lactate production, acting as a positive control.

• 3-O-Methylglucose & L-Glucose: Should have no effect on lactate production, confirming that the observed changes are due to the inhibition of glucose metabolism.

Data Presentation and Interpretation

Summarizing the quantitative data in a clear, tabular format is crucial for direct comparison and interpretation.

Table 2: Hypothetical Comparative Data for Metabolic Assays (Data are illustrative and represent expected outcomes)

Compound (10 mM)	Glucose Uptake (% of Control)	Cellular ATP (% of Control)	Lactate Production (% of Control)
Vehicle	100 ± 5	100 ± 4	100 ± 6
D-Mannoheptulose	95 ± 6	45 ± 5	38 ± 7
2-Deoxyglucose	88 ± 7	35 ± 4	29 ± 5
3-O-Methylglucose	92 ± 8	98 ± 5	102 ± 8
L-Glucose	101 ± 4	99 ± 6	99 ± 5
*Note: Slight reduction in radiolabeled 2-DG uptake for unlabeled 2-DG and 3-OMG is expected due to competitive transport.

References

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• MedchemExpress. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
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• Cayman Chemical. (n.d.). D-Mannoheptulose.
• Sener, A., et al. (2001). Comparison of the effects of D-mannoheptulose and its hexaacetate ester on D-glucose metabolism and insulinotropic action in rat pancreatic islets. PubMed.
• Al-Robayan, A. A., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PubMed.
• Simon, E., & Kraicer, P. F. (1966). Effects of d-mannoheptulose and d-sedoheptulose on blood glucose and ketone bodies in the rat. American Journal of Physiology-Legacy Content, 211(5), 1162-1166.
• GoldBio. (n.d.). D-Mannoheptulose.
• Malaisse, W. J., et al. (2001). Effects of D-mannoheptulose upon D-glucose metabolism in pancreatic B and non-B islet cells. PubMed.
• Wikipedia. (n.d.). Mannoheptulose.
• Al-Ziaydi, A. G., et al. (2021). The Anti-Proliferative Activity of D-Mannoheptulose Against Breast Cancer Cell Line Through Glycolysis Inhibition. AIP Conference Proceedings, 2386(1).
• Harrigel, D. R., et al. (2012). Quantitative Assessment of Glucose Transport in Human Skeletal Muscle: Dynamic Positron Emission Tomography Imaging of [O-Methyl-11C]3-O-Methyl-d-glucose. The Journal of Clinical Endocrinology & Metabolism, 97(1), 247-255.
• Musliner, T. A., et al. (1977). Transport enhancement and reversal: glucose and 3-O-methyl glucose. Journal of Cellular Physiology, 91(2), 155-168.
• Kurtz, H. J., et al. (2002). Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death. British Journal of Cancer, 87(7), 805-812.
• BenchChem. (n.d.). Application Notes and Protocols for the 2-Deoxy-D-glucose (2-DG) Glucose Uptake Assay.
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• Taylor & Francis. (n.d.). 2 deoxy d glucose – Knowledge and References.
• Yamada, K., et al. (2018). L-Glucose: Another Path to Cancer Cells. PubMed Central.
• Lane, J. S., et al. (1998). Active transport of 3-O-methyl-glucose by the small intestine in chronically catheterized rats.
• Ratté, S., et al. (2014). Skeletal muscle contraction stimulates capillary recruitment and glucose uptake in insulin-resistant obese Zucker rats. American Journal of Physiology-Endocrinology and Metabolism, 306(1), E52-E61.
• Niccoli, S., et al. (2017). Non-radioactive 2-deoxy-2-fluoro-D-glucose inhibits glucose uptake in xenograft tumours and sensitizes HeLa cells to doxorubicin in vitro. PLOS ONE, 12(7), e0181534.

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A Comparative Analysis of the Physiological Roles of D-Mannoheptulose and Perseitol: Two Seven-Carbon Sugars with Divergent Metabolic Fates

In the intricate world of carbohydrate metabolism, the seven-carbon (C7) sugars D-mannoheptulose and its corresponding polyol, perseitol, present a fascinating case of structural similarity yet distinct physiological impact. Both are notably abundant in the avocado (Persea americana), where they play significant roles in the plant's carbon allocation and fruit ripening processes.[1][2][3] However, when introduced into animal and human systems, their metabolic pathways and physiological consequences diverge dramatically. This guide provides an in-depth comparative analysis of D-mannoheptulose and perseitol, elucidating their unique mechanisms of action, supported by experimental data and protocols for the benefit of researchers, scientists, and drug development professionals.

Introduction to D-Mannoheptulose and Perseitol

D-mannoheptulose is a seven-carbon ketose sugar, while perseitol is its sugar alcohol counterpart.[1][2] Both are major nonstructural carbohydrates in avocado tissues, often constituting over 10% of the tissue's dry weight.[1] Within the avocado plant, they are primary products of photosynthesis and are transported through the phloem.[1][2][3] Their concentrations are linked to the ripening process of the fruit, with levels of both sugars decreasing as the fruit ripens.[1][3][4][5][6]

While structurally related, their metabolic fates in mammals are profoundly different. D-mannoheptulose acts as a potent metabolic modulator, primarily through its interaction with key enzymes in glucose metabolism. In contrast, perseitol is poorly absorbed in the small intestine and is now recognized as a significant FODMAP (Fermentable Oligosaccharides, Disaccharides, Monosaccharides, and Polyols).

D-Mannoheptulose: A Hexokinase Inhibitor with Systemic Effects

The primary physiological role of D-mannoheptulose in animals is its function as a competitive inhibitor of hexokinase, the enzyme that catalyzes the first step of glycolysis—the phosphorylation of glucose to glucose-6-phosphate.[7][8][9][10] This inhibition has several downstream consequences:

• Inhibition of Glycolysis: By blocking hexokinase, D-mannoheptulose effectively curtails the rate of glycolysis.[10] This has been explored for its potential in cancer therapy, as many cancer cells exhibit a high rate of glycolysis (the Warburg effect).[9][11]

• Modulation of Insulin Secretion: The inhibition of glucose phosphorylation in pancreatic beta-cells leads to a decrease in the ATP/ADP ratio.[10] This prevents the closure of ATP-sensitive potassium channels, thereby inhibiting the influx of calcium and subsequent insulin secretion.[10][12] This property makes D-mannoheptulose a valuable tool for studying insulin secretion mechanisms.

• Hyperglycemic Effect: In vivo studies have shown that administration of D-mannoheptulose can lead to a transient increase in blood glucose levels.[12][13] This is a direct consequence of reduced glucose uptake and utilization by tissues due to hexokinase inhibition.

Parameter	Observation	Species/Model	Reference
Hexokinase Inhibition (Ki)	~10 µM	Rat brain hexokinase	N/A
Insulin Secretion	Inhibition of glucose-stimulated insulin release	Isolated rat pancreatic islets	[12]
Blood Glucose	Transient hyperglycemia	Rats, Dogs	[12][13]
Cancer Cell Viability	Synergistic cytotoxic effect with oncolytic virus	Human breast cancer cells	[11]

Perseitol: A Poorly Absorbed Polyol with Gastrointestinal Effects

In stark contrast to D-mannoheptulose, perseitol's physiological impact is primarily localized to the gastrointestinal tract. As a polyol, it is not readily absorbed in the small intestine. This leads to two main effects:

• Osmotic Diarrhea: The presence of unabsorbed perseitol in the intestinal lumen creates an osmotic gradient, drawing water into the intestines. This can lead to loose stools and diarrhea, particularly at higher doses.[14]

• Gut Microbiota Fermentation: Upon reaching the large intestine, perseitol is fermented by the resident gut bacteria.[14] This fermentation process produces short-chain fatty acids (SCFAs) and gases (hydrogen, methane, and carbon dioxide), which can cause bloating, flatulence, and abdominal discomfort in sensitive individuals.[14]

Recent research has identified perseitol as the primary FODMAP in avocados, a discovery that has significant implications for individuals with Irritable Bowel Syndrome (IBS) and other functional gut disorders.[15][16][17][18]

Feature	D-Mannoheptulose	Perseitol
Chemical Class	Ketose (a monosaccharide)	Polyol (a sugar alcohol)
Primary Site of Action	Systemic (cellular metabolism)	Gastrointestinal tract
Key Mechanism	Hexokinase inhibition	Poor absorption, osmotic effect, fermentation
Effect on Blood Glucose	Increases (transiently)	Minimal to no direct effect
Effect on Insulin	Inhibits secretion	No direct effect
Primary Clinical Relevance	Research tool, potential therapeutic (e.g., oncology)	FODMAP, potential trigger for IBS symptoms

Experimental Protocols

This protocol outlines a basic spectrophotometric assay to determine the inhibitory effect of D-mannoheptulose on hexokinase activity.

Principle: The activity of hexokinase is coupled to the reduction of NADP+ by glucose-6-phosphate dehydrogenase (G6PDH). The rate of NADPH formation is measured by the increase in absorbance at 340 nm.

Materials:

• Hexokinase (from Saccharomyces cerevisiae)

• Glucose-6-phosphate dehydrogenase (from Leuconostoc mesenteroides)

• ATP

• NADP+

• D-Glucose

• D-Mannoheptulose

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl2)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, ATP, NADP+, G6PDH, and varying concentrations of D-mannoheptulose.

• Add hexokinase to the reaction mixture and incubate for 5 minutes at room temperature.

• Initiate the reaction by adding D-glucose.

• Immediately measure the absorbance at 340 nm every 30 seconds for 10 minutes.

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance curve.

• Plot V₀ against the concentration of D-mannoheptulose to determine the IC₅₀ value.

This protocol provides a method to assess the fermentability of perseitol by human gut bacteria.

Principle: The production of gas and short-chain fatty acids (SCFAs) is measured when perseitol is incubated with a fecal slurry under anaerobic conditions.

Materials:

• Fresh fecal sample from a healthy donor

• Perseitol

• Anaerobic basal medium (e.g., containing peptone water, yeast extract, and salts)

• Anaerobic chamber or gas-pack system

• Pressure-calibrated gas syringe or automated gas production monitoring system

• Gas chromatograph (GC) for SCFA analysis

Procedure:

• Prepare a fecal slurry by homogenizing the fecal sample in the anaerobic basal medium inside an anaerobic chamber.

• Dispense the fecal slurry into fermentation bottles containing perseitol (test) or a non-fermentable substrate (negative control).

• Seal the bottles and incubate at 37°C.

• Measure gas production at regular intervals using a gas syringe or an automated system.

• At the end of the incubation period, collect samples for SCFA analysis by GC.

• Compare gas production and SCFA profiles between the perseitol and control groups.

Signaling Pathways and Workflow Diagrams

Caption: D-Mannoheptulose inhibits hexokinase, disrupting glycolysis and insulin secretion.

Caption: Perseitol's malabsorption and fermentation in the gut.

Conclusion

D-mannoheptulose and perseitol, despite their structural similarities and common origin, exhibit profoundly different physiological roles. D-mannoheptulose acts as a systemic metabolic regulator through its potent inhibition of hexokinase, making it a valuable tool for research in metabolism and a potential therapeutic agent. Conversely, perseitol's impact is confined to the gastrointestinal tract, where its poor absorption and subsequent fermentation classify it as a FODMAP with implications for digestive health. This comparative analysis underscores the principle that subtle changes in molecular structure can lead to vastly different biological activities, a concept of central importance in drug discovery and nutritional science.

References

• BenchChem. (n.d.). Biochemical mechanism of D-Mannoheptulose as a hexokinase inhibitor.
• MedchemExpress. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
• Cayman Chemical. (n.d.). D-Mannoheptulose.
• Al-Sadeq, D. W., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells.
• Gourmend Foods. (n.d.). Avocado FODMAP: 5 Essential Facts You Need to Know.
• Tesfay, S. Z., et al. (2010). D-MANNOHEPTULOSE: SPECIAL CARBOHYDRATE IN AVOCADO: PRESENCE POSTHARVEST AND COMMERCIAL IMPORTANCE. Acta Horticulturae, (934), 351-358.
• Monash University. (2024, February 26). Avocado and FODMAPs - a smashing new discovery!
• Liu, X., et al. (2002). Postulated Physiological Roles of the Seven-carbon Sugars, Mannoheptulose, and Perseitol in Avocado. Journal of the American Society for Horticultural Science, 127(1), 108-114.
• IBS Game Changer. (2025, March 29). Good News About Avocado and FODMAPs.
• THE IBS DIETITIAN. (n.d.). Avocado FODMAP content explained (includes 28 recipes).
• Fodbods. (2024, May 17). The FODMAP Scoop on Avo.
• Tesfay, S. Z., et al. (2012). D-mannoheptulose and perseitol in ‘Hass’ avocado: Metabolism in seed and mesocarp tissue. South African Journal of Botany, 79, 159-165.
• Wikipedia. (n.d.). Mannoheptulose.
• Simon, E., & Pincus, I. J. (1958). Effects of d-mannoheptulose and d-sedoheptulose on blood glucose and ketone bodies in the rat. American Journal of Physiology-Legacy Content, 193(1), 69-72.
• Salazar-García, S., et al. (2019). Primary Metabolism in Avocado Fruit. Frontiers in Plant Science, 10, 795.

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A Researcher's Guide to Navigating the Maze of Commercial D-Mannoheptulose: Assessing Purity and Source Variability

For researchers in metabolic science and drug development, D-Mannoheptulose is a molecule of significant interest. This seven-carbon sugar, a natural hexokinase inhibitor, offers a unique tool to modulate glycolysis.[1][2][3][4] Its potential applications in oncology and metabolic disease research are vast, but its utility is fundamentally dependent on its purity. Commercial preparations of D-Mannoheptulose, primarily extracted from natural sources like avocados and alfalfa, are not created equal.[3][5][6] The inherent biological variability of the raw materials, coupled with diverse extraction and purification methodologies, can lead to significant batch-to-batch and supplier-to-supplier differences in purity and impurity profiles.

This guide provides an in-depth framework for the comprehensive analysis of commercial D-Mannoheptulose. It moves beyond simple supplier claims, equipping researchers with the rationale and detailed protocols to independently verify purity, identify contaminants, and understand the potential variability of their materials. By employing a multi-pronged analytical approach, scientists can ensure the integrity of their experiments, the reproducibility of their results, and the ultimate success of their research endeavors.

The Core Challenge: Why Source and Process Variability Matters

The journey of D-Mannoheptulose from a plant to a laboratory vial is complex. The primary source, the avocado fruit (Persea americana), contains high concentrations of this heptose, particularly when unripe.[5][6][7] However, the concentration of D-Mannoheptulose and other related carbohydrates changes dramatically as the fruit ripens.[5] This creates a significant source of natural variability.

Furthermore, the extraction and purification processes used by manufacturers can introduce a host of impurities.[8] These can include:

• Related Monosaccharides: Residual hexoses like glucose and fructose, or other heptoses.

• Process-Related Impurities: Solvents, reagents, or degradation products from the purification process.

• Stereoisomers: Other heptose isomers that may be difficult to separate but could have different biological activities.

A Multi-Technique Strategy for Complete Characterization

No single analytical method can provide a complete picture of a compound's purity and identity. A truly self-validating system relies on orthogonal methods—techniques that measure the same attribute using different physical principles. We will focus on a powerful triad of analytical techniques: HPLC for quantification, GC-MS for impurity identification, and NMR for definitive structural confirmation and purity assessment.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Quantification

HPLC is the cornerstone for assessing the purity of non-volatile compounds like sugars.[9] Due to the lack of a strong chromophore in simple sugars, direct UV detection is often impractical. Instead, methods using Refractive Index (RI) detection or, for higher sensitivity and specificity, pre-column derivatization with a UV-active or fluorescent tag are employed.[10][11][12]

Causality Behind the Method: We recommend a reverse-phase HPLC method with 1-phenyl-3-methyl-5-pyrazolone (PMP) derivatization.[9][12] This approach is superior to RI detection because it imparts a strong UV chromophore to all monosaccharides, allowing for sensitive detection and quantification. It effectively separates common sugar impurities and provides a reliable percentage purity value based on peak area.

Caption: Workflow for HPLC-UV analysis of D-Mannoheptulose after PMP derivatization.

• Standard & Sample Preparation:

  • Prepare a stock solution of a D-Mannoheptulose reference standard at 1 mg/mL in ultrapure water.

  • Prepare sample solutions from commercial lots at the same concentration.

  • Also prepare standards for expected impurities (e.g., glucose, fructose, mannose) at ~0.1 mg/mL.

• Derivatization:

  • To 100 µL of each sample/standard, add 100 µL of 0.3 M NaOH and 100 µL of 0.5 M PMP in methanol.

  • Vortex and incubate in a water bath at 70°C for 60 minutes.

  • Cool to room temperature and neutralize by adding 100 µL of 0.3 M HCl.

  • Add 1 mL of chloroform, vortex vigorously for 1 minute, and centrifuge to separate the layers.

  • Carefully collect the upper aqueous layer for injection.

• Chromatographic Conditions:

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with 82:18 (v/v) 100 mM phosphate buffer (pH 6.9) and acetonitrile.[12]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 245 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the D-Mannoheptulose peak by comparing the retention time with the reference standard.

  • Calculate the area percentage purity by dividing the area of the main peak by the total area of all peaks in the chromatogram.

  • Identify and quantify known impurities by comparing with their respective standards.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities and Orthogonal Confirmation

GC-MS offers exceptional chromatographic resolution and provides mass spectral data that can help tentatively identify unknown impurities.[13][14] Since sugars are non-volatile, a derivatization step is mandatory to convert the polar hydroxyl groups into volatile ethers or esters.[15][16]

Causality Behind the Method: Trimethylsilyl (TMS) derivatization is a robust and common method for preparing sugars for GC analysis.[17] The resulting TMS-ethers are volatile and thermally stable. The mass spectrometer detector provides a second dimension of confirmation. The fragmentation pattern is like a fingerprint for the molecule and can help distinguish between different sugar isomers and identify process-related impurities like residual solvents.

Caption: Workflow for GC-MS analysis of D-Mannoheptulose after TMS derivatization.

• Sample Preparation:

  • Accurately weigh approximately 1-2 mg of the D-Mannoheptulose sample into a GC vial.

  • Dry the sample completely under a gentle stream of nitrogen. Moisture will quench the derivatization reagent.

• Derivatization:

  • Add 50 µL of anhydrous pyridine to dissolve the sample.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Cap the vial tightly and heat at 70°C for 40 minutes.[17]

• Chromatographic Conditions:

  • Column: A low-polarity column such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 140°C, hold for 1 min, ramp at 2°C/min to 218°C, then ramp at 10°C/min to 280°C and hold for 2 min.[15]

  • Injector: 280°C, splitless injection.

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 650.

• Data Analysis:

  • Integrate the total ion chromatogram (TIC). The derivatized sugar will likely show multiple peaks corresponding to different anomers.[15]

  • For each impurity peak, analyze the mass spectrum. Compare the fragmentation pattern to a spectral library (e.g., NIST) to tentatively identify the compound.

  • Calculate purity based on the total area of all D-Mannoheptulose-related peaks versus the total chromatogram area.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

NMR spectroscopy is an unparalleled tool for unambiguous structure elucidation and can also be used for quantitative analysis (qNMR).[18][19][20] While HPLC and GC-MS rely on comparison to a reference standard, NMR provides fundamental structural information that confirms the compound's identity.

Causality Behind the Method: A simple ¹H NMR spectrum provides a unique fingerprint for a molecule. The chemical shifts, signal integrations, and coupling patterns of the protons can confirm the D-Mannoheptulose structure and reveal the presence of structurally similar impurities that might co-elute in chromatography. For purity, qNMR can provide an absolute measure by comparing the integral of a known sample proton signal to the integral of a certified internal standard of known concentration.

Caption: General workflow for structural confirmation and quantitative NMR (qNMR).

• Sample Preparation (for qNMR):

  • Accurately weigh ~10 mg of a certified quantitative internal standard (e.g., maleic acid) into a vial.

  • Accurately weigh ~20 mg of the D-Mannoheptulose sample into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a deuterated solvent like Deuterium Oxide (D₂O).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumental Parameters:

  • Spectrometer: 400 MHz or higher for better resolution.

  • Experiment: A standard quantitative ¹H experiment.

  • Key Parameter: A long relaxation delay (d1) of at least 30 seconds is crucial to ensure all protons fully relax between pulses, which is essential for accurate integration.

  • Scans: 16-32 scans for a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (phasing and baseline correction).

  • Calibrate the spectrum using the solvent signal or the internal standard.

  • Compare the obtained spectrum with a reference spectrum of D-Mannoheptulose to confirm its identity. Look for unexpected signals that would indicate impurities.

  • For qNMR, integrate a well-resolved signal from D-Mannoheptulose and a signal from the internal standard. Calculate the purity using the standard qNMR equation that relates the integrals, number of protons, molecular weights, and masses of the analyte and standard.

Tying It All Together: A Comparative Framework

Using the methodologies described, a researcher can build a comprehensive quality profile for D-Mannoheptulose from various commercial sources. The results can be summarized for easy comparison.

Table 1: Hypothetical Comparative Analysis of Commercial D-Mannoheptulose

Parameter	Vendor A	Vendor B	Vendor C	Method
Purity (Area %)	99.2%	97.5%	99.5%	HPLC-UV
Identity Confirmation	Conforms	Conforms	Conforms	¹H NMR
Absolute Purity (qNMR)	98.9% (w/w)	97.1% (w/w)	99.3% (w/w)	¹H NMR
Glucose Impurity	0.15%	0.85%	< 0.05% (Not Detected)	HPLC-UV
Fructose Impurity	0.21%	0.55%	0.11%	HPLC-UV
Unknown Impurity at RRT 1.15	0.44%	1.10%	0.29%	HPLC-UV
Residual Solvents	Not Detected	Acetone (50 ppm)	Not Detected	GC-MS

Interpretation of Hypothetical Data:

• Vendor A provides a high-purity product with minor sugar impurities.

• Vendor B 's product has a lower purity and contains a significant amount of a related unknown impurity and residual solvent, which may warrant further investigation or disqualification depending on the application.

• Vendor C offers the highest purity product with minimal contamination, making it the most suitable choice for sensitive biological assays.

By investing the effort to conduct this type of rigorous, multi-technique analysis, researchers can proceed with confidence, knowing that their results are built on a foundation of high-quality, well-characterized starting material. This diligence protects against the costly pitfalls of irreproducible data and ensures the scientific integrity of the work.

References

• Creative Biostructure. (n.d.). Using NMR for Glycomics and Sugar Analysis.
• Cosgrave, E. F. J., & McCarthy, S. M. (n.d.). Future Proofing the Biopharmaceutical QC Laboratory: Chromatographic Scaling of HPLC Monosaccharide Analyses Using the ACQUITY UPLC H-Class Bio System.
• Ivanova, V., et al. (2012). HPLC ANALYSIS OF MONO-AND DISACCHARIDES IN FOOD PRODUCTS. Journal of Food and Packaging Science, Technique and Technologies.
• Creative Biolabs. (n.d.). Monosaccharide Analysis Methods: HPLC, GC-MS & NMR.
• Bentham Science. (n.d.). qNMR as a Tool for Determination of Six Common Sugars in Foods.
• Li, T., et al. (2018).
• Pharmaceutical Technology. (2015). The Role of NMR and Mass Spectroscopy in Glycan Analysis. Pharmaceutical Technology, 39(6).
• Waters Corporation. (2017). Quantification of Mono and Disaccharides in Foods.
• Chen, Y.-T., et al. (2017). Quantitative analysis of sugar ingredients in beverages and food crops by an effective method combining naphthimidazole derivatization and 1H-NMR spectrometry. Functional Foods in Health and Disease, 7(7), 524-537.
• Wang, L., et al. (2022). Determination of monosaccharide composition in human serum by an improved HPLC method and its application as candidate biomarkers for endometrial cancer. Frontiers in Oncology, 12, 1013149.
• Bio-protocol. (n.d.). Carbohydrate extraction and sugar analysis by GC/MS.
• Caro, L., et al. (2020). Use of NMR for the Analysis and Quantification of the Sugar Composition in Fresh and Store-Bought Fruit Juices.
• Semantic Scholar. (n.d.). GC-MS AS A TOOL FOR CARBOHYDRATE ANALYSIS IN A RESEARCH ENVIRNOMENT.
• Walford, S. N. (2010). GC-MS AS A TOOL FOR CARBOHYDRATE ANALYSIS IN A RESEARCH ENVIRNOMENT. Proceedings of the International Society of Sugar Cane Technologists, 27.
• Academic Journal of Research and Scientific Publishing. (2021).
• Cayman Chemical. (n.d.). D-Mannoheptulose.
• AdipoGen Life Sciences. (n.d.). D-Mannoheptulose.
• Wikipedia. (n.d.). Mannoheptulose.
• Roth-Walter, F., et al. (2021).
• Isbell, H. S., & Tipson, R. S. (1959). Microscopic Identification of Microgram Quantities of Mannoheptulose and Sedoheptulose. Analytical Chemistry, 31(12), 2103-2104.
• Sigma-Aldrich. (n.d.). D-Mannoheptulose ≥99.0% (HPLC).
• La Forge, F. B. (1917). d-mannoketoheptose, a new sugar from the avocado. Journal of Biological Chemistry, 28(2), 511-522.
• MedChemExpress. (n.d.). D-Mannoheptulose.
• Tesfay, S. Z., et al. (2012). Comparison of D-mannoheptulose and perseitol concentrations of avocado seeds. South African Journal of Botany, 83, 130-134.
• Wientarsih, I., et al. (2012). Combination of biotransformation and chromatography for the isolation and purification of mannoheptulose. Journal of Biomedicine and Biotechnology, 2012, 285072.
• Zafar, T. A., et al. (2023). Effects of an Unripe Avocado Extract on Glycaemic Control in Individuals with Obesity: A Double-Blinded, Parallel, Randomised Clinical Trial. Nutrients, 15(22), 4843.

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A Comparative Guide to the In Vivo Metabolic Effects of D-Mannoheptulose and Metformin

This guide provides an in-depth, objective comparison of the in vivo metabolic effects of the naturally occurring heptose, D-Mannoheptulose (MH), and the widely prescribed biguanide drug, metformin. Designed for researchers, scientists, and drug development professionals, this document delves into their distinct mechanisms of action, summarizes key experimental findings, and provides validated protocols for in vivo assessment.

Introduction: Two Distinct Approaches to Metabolic Modulation

Metabolic diseases, particularly type 2 diabetes (T2D), are characterized by dysregulated glucose homeostasis. The therapeutic and research landscapes are populated by agents that address this through varied mechanisms. Here, we compare two such agents:

• D-Mannoheptulose (MH): A seven-carbon sugar naturally abundant in unripe avocados (Persea americana).[1][2] MH is primarily known in research settings as a specific inhibitor of hexokinase, the first enzyme in the glycolytic pathway.[1][3] Its role as a potential caloric restriction mimetic is an area of active investigation.[4]

• Metformin: A synthetic biguanide that has been a first-line oral therapy for T2D for decades.[5][6][7] Its primary clinical effect is to lower blood glucose by improving insulin sensitivity and reducing hepatic glucose output.[5][6][8]

This guide will dissect the fundamental differences in their biological actions, from the molecular level to whole-body physiological responses, providing a clear framework for their comparative evaluation in a research context.

Divergent Mechanisms of Action

The metabolic effects of MH and metformin stem from fundamentally different molecular starting points. MH acts as a direct enzymatic inhibitor at the entry point of glycolysis, while metformin induces a state of cellular energy stress, triggering a cascade of adaptive metabolic responses.

D-Mannoheptulose: A Competitive Brake on Glycolysis

The primary mechanism of MH is the competitive inhibition of hexokinase (and its isoform, glucokinase in the pancreas and liver).[1][9][10] By binding to the enzyme, it prevents the phosphorylation of glucose to glucose-6-phosphate, the essential first step for glucose utilization.

This inhibition has critical downstream consequences, particularly in pancreatic β-cells, which use the rate of glycolysis to sense ambient glucose levels and trigger insulin secretion. By slowing glycolysis, MH effectively tricks the β-cell into perceiving lower glucose levels, thereby suppressing insulin release.[11][12][13]

Caption: D-Mannoheptulose inhibits insulin secretion via hexokinase inhibition.

Metformin: A Systemic Energy Sensor Activator

Metformin's mechanism is more complex and systemic. Its principal target is the mitochondrial respiratory chain, specifically Complex I .[6][7] Inhibition of Complex I reduces ATP synthesis, leading to an increase in the cellular AMP:ATP ratio. This shift in cellular energy charge is a critical signal that activates AMP-activated protein kinase (AMPK) , a master regulator of cellular metabolism.[6][14][15]

Activated AMPK orchestrates a global shift from anabolic (energy-consuming) to catabolic (energy-producing) processes. In the liver, a primary site of metformin action, AMPK activation leads to:

• Inhibition of Gluconeogenesis: Suppression of key gluconeogenic enzymes like PEPCK and G6Pase, reducing the liver's glucose output.[6][16]

• Enhanced Insulin Sensitivity: AMPK promotes fatty acid oxidation and reduces lipid accumulation, which helps alleviate insulin resistance.[6][17]

Metformin also exerts significant effects in the gastrointestinal tract, where it can increase glucose uptake and utilization, promote the secretion of glucagon-like peptide-1 (GLP-1), and modulate the gut microbiome, all of which contribute to its antihyperglycemic effects.[6][18][19]

Caption: Metformin's mechanism via mitochondrial inhibition and AMPK activation.

Comparative In Vivo Metabolic Effects: A Head-to-Head Analysis

The distinct molecular mechanisms of D-Mannoheptulose and metformin translate into markedly different, and often opposing, physiological effects in vivo.

Metabolic Parameter	D-Mannoheptulose	Metformin
Primary Target Organ(s)	Pancreas, Liver[11][20]	Liver, Gut, Skeletal Muscle[6][21]
Fasting Blood Glucose	Transiently increases (hyperglycemia)[1][11]	Decreases (antihyperglycemic)[5][8]
Postprandial Glucose	Blunts glucose-stimulated insulin response[12]	Lowers postprandial glucose excursions[21]
Insulin Secretion	Acutely inhibits[11][13]	No direct stimulation; may lower fasting insulin over time[21]
Insulin Sensitivity	Not a primary effect; may induce transient insulin resistance	Markedly improves[8][22][23]
Hepatic Glucose Production	May increase due to reduced insulin[1]	Strongly suppresses[6][21][24]
Peripheral Glucose Uptake	Reduced due to lower insulin levels	Improves/Increases[21][23]
Energy Expenditure	May alter respiratory quotient by inhibiting carbohydrate oxidation[1]	Generally neutral or slight increase
Lipid Metabolism	Not a primary target	Promotes fatty acid oxidation, may lower VLDL-TG[17]

Methodological Approaches for In Vivo Assessment

To rigorously compare compounds like MH and metformin in vivo, standardized and well-controlled experimental protocols are essential. The following workflows represent self-validating systems for assessing glucose homeostasis in rodent models.

Experimental Workflow: General Design

A robust in vivo study requires careful planning from animal selection to data analysis. The causality behind each step is critical for generating reliable and interpretable data.

Caption: Standardized workflow for a comparative in vivo metabolic study.

Protocol 1: Oral Glucose Tolerance Test (OGTT)

The OGTT is a cornerstone experiment that assesses the body's ability to handle a glucose load, integrating insulin secretion and insulin sensitivity.

Objective: To measure glycemic response following an oral glucose challenge.

Methodology:

• Animal Preparation: Fast mice overnight (approx. 12-16 hours) with free access to water. This ensures a consistent, low glycemic baseline.[25]

• Baseline Measurement (t=0): Weigh each mouse. Make a small incision (~2mm) at the tip of the tail and gently massage to obtain a drop of blood.[26] Measure blood glucose using a calibrated glucometer. This is the fasting glucose level.[25]

• Glucose Administration: Administer a bolus of D-glucose solution (typically 2 g/kg body weight) via oral gavage.[26] This simulates a meal and initiates the glycemic challenge.

• Time-Course Blood Sampling: Collect blood from the tail incision at subsequent time points, typically 15, 30, 60, 90, and 120 minutes post-gavage.[25] It is crucial to manage time carefully for accurate data.

• Data Analysis: Plot blood glucose concentration against time for each group. Calculate the Area Under the Curve (AUC) to quantify the total glycemic excursion. A lower AUC indicates better glucose tolerance.

Protocol 2: Insulin Tolerance Test (ITT)

The ITT directly measures whole-body insulin sensitivity by assessing the glucose-lowering effect of an exogenous insulin injection.

Objective: To measure the rate of glucose clearance in response to insulin.

Methodology:

• Animal Preparation: Fast mice for a shorter period (approx. 4-6 hours). A long fast is avoided as it can induce confounding counter-regulatory responses.

• Baseline Measurement (t=0): Weigh each mouse and measure baseline blood glucose as described for the OGTT.

• Insulin Administration: Administer a bolus of human insulin (typically 0.75-1.0 U/kg body weight) via intraperitoneal (IP) injection.

• Time-Course Blood Sampling: Collect blood from the tail incision at subsequent time points, typically 15, 30, 45, and 60 minutes post-injection.

• Data Analysis: Plot blood glucose concentration, often as a percentage of the baseline value, against time. A faster and more profound drop in blood glucose indicates greater insulin sensitivity.

Synthesis and Concluding Remarks

D-Mannoheptulose and metformin represent two vastly different strategies for modulating glucose metabolism.

• D-Mannoheptulose acts as an acute, direct inhibitor of glucose utilization. Its primary in vivo effect is a reduction in insulin secretion, leading to a transient hyperglycemic state.[11] This makes it a valuable research tool for studying the role of glycolysis in insulin secretion but limits its therapeutic potential as an anti-diabetic agent. Its potential as a caloric restriction mimetic warrants further investigation, though human studies have not yet shown robust effects on glucose tolerance.[4]

• Metformin functions as a systemic metabolic regulator. By inducing mild energy stress and activating the AMPK pathway, it orchestrates a coordinated response to lower hepatic glucose production and improve insulin sensitivity in peripheral tissues.[6][7] Its multifaceted mechanism, including beneficial effects on the gut, underpins its enduring success as a cornerstone therapy for type 2 diabetes.[6][18]

For the research scientist, the choice between these compounds depends entirely on the experimental question. MH is the tool of choice for specifically probing the consequences of hexokinase inhibition and blunted insulin secretion. Metformin, conversely, serves as the gold-standard model for an AMPK-activating, insulin-sensitizing agent with proven clinical efficacy. Understanding their profound mechanistic differences is paramount to designing insightful experiments and correctly interpreting their in vivo metabolic effects.

References

• Simon, E., & Kraicer, P. F. (1966). Effects of D-mannoheptulose on blood glucose and alloxan sensitivity in mice. PubMed.
• Malaisse, W. J., Sener, A., & Courtois, P. (n.d.).
• Nishimura, R., et al. (2021).
• Wu, T., et al. (2024). Understanding the action mechanisms of metformin in the gastrointestinal tract. Frontiers in Endocrinology.
• Chassaing, B., et al. (2019). Amelioration of metabolic syndrome by metformin associates with reduced indices of low-grade inflammation independently of the gut microbiota. Gut Microbes.

• LaMoia, T. E., & Shulman, G. I. (2021). Cellular and Molecular Mechanisms of Metformin Action. Endocrine Reviews. [Link]

• Courtois, P., Sener, A., & Malaisse, W. J. (2001).
• Courtois, P., Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose.
• Malaisse, W. J., et al. (2001).
• Sener, A., Malaisse-Lagae, F., & Malaisse, W. J. (2000).
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A Comparative Guide to the Efficacy of D-Mannoheptulose: Avocado Extract vs. Synthetic Sources

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of D-Mannoheptulose

D-Mannoheptulose, a naturally occurring seven-carbon monosaccharide, has garnered significant attention within the scientific community for its unique biological activities. Predominantly found in high concentrations in unripe avocados (Persea americana), this ketoheptose is a potent competitive inhibitor of hexokinase, the enzyme that catalyzes the first committed step of glycolysis.[1][2][3] This inhibitory action on glucose phosphorylation bestows upon D-mannoheptulose a range of intriguing therapeutic possibilities, from modulating insulin secretion to potentially influencing cancer cell metabolism.[4][5][6] As research into D-mannoheptulose intensifies, a critical question arises for investigators: is it more efficacious to utilize D-mannoheptulose derived from natural avocado extract or a chemically synthesized version? This guide provides a comprehensive comparison of these two sources, delving into their origins, and outlining the requisite experimental frameworks for a definitive evaluation of their respective efficacies.

The Core Mechanism: Hexokinase Inhibition

At the heart of D-mannoheptulose's biological effects lies its ability to act as a competitive inhibitor of hexokinase isoenzymes, including glucokinase.[1][7][8] Its seven-carbon structure allows it to bind to the active site of hexokinase, yet it cannot be phosphorylated, thus competitively blocking the binding and subsequent phosphorylation of glucose to glucose-6-phosphate.[1] This fundamental action disrupts the glycolytic pathway, leading to a cascade of downstream metabolic consequences.

Impact on Insulin Secretion

In pancreatic β-cells, the rate of glycolysis is directly linked to insulin secretion.[9][10][11] The ATP produced during glycolysis leads to the closure of ATP-sensitive potassium channels, membrane depolarization, and subsequent influx of calcium, which triggers the exocytosis of insulin-containing granules.[9][12] By inhibiting hexokinase, D-mannoheptulose curtails this process, resulting in a reduction of glucose-stimulated insulin secretion.[3][4] This property has made D-mannoheptulose a valuable tool for studying glucose metabolism and a potential therapeutic agent for conditions characterized by excessive insulin secretion.

Caption: D-Mannoheptulose's inhibition of hexokinase in pancreatic β-cells, disrupting insulin secretion.

Sources of D-Mannoheptulose: A Comparative Overview

Feature	D-Mannoheptulose from Avocado Extract	Synthetic D-Mannoheptulose
Origin	Naturally derived from unripe avocados (Persea americana).[13][14]	Produced through chemical synthesis from various starting materials.[15][16]
Purity	Variable; present in a complex mixture with other phytochemicals.	High purity can be achieved through controlled reactions and purification.
Potential for Synergy	Co-extracted compounds may exhibit synergistic or antagonistic effects.	Activity is solely attributable to the D-mannoheptulose molecule.
Batch-to-Batch Consistency	Can vary depending on avocado cultivar, ripeness, and extraction method.	High consistency and reproducibility are achievable.
Cost & Scalability	Potentially lower cost for crude extracts; scalability dependent on avocado supply.	Can be more expensive due to multi-step synthesis; highly scalable.

Protocols for Sourcing and Characterization

Extraction of D-Mannoheptulose from Avocado

A common method for extracting D-mannoheptulose from avocados involves aqueous extraction followed by purification steps.

Step-by-Step Methodology:

• Material Preparation: Unripe 'Hass' avocados are peeled, and the flesh is flash-frozen in liquid nitrogen and lyophilized.

• Aqueous Extraction: The dried avocado powder is suspended in deionized water and stirred for several hours at room temperature.

• Clarification: The mixture is centrifuged to pellet solids, and the supernatant is collected.

• Purification: The supernatant is passed through a series of ion-exchange resin columns to remove charged molecules. A patent describes using calcium ion-exchange resin for separation and purification.[17]

• Concentration and Isolation: The eluate containing D-mannoheptulose is concentrated under reduced pressure. The concentrated syrup is then subjected to crystallization, often by the addition of ethanol, to yield solid D-mannoheptulose.

• Purity Analysis: The purity of the extracted D-mannoheptulose is assessed using High-Performance Liquid Chromatography (HPLC).[18]

Chemical Synthesis of D-Mannoheptulose

Several synthetic routes to D-mannoheptulose have been reported. One efficient method involves a cascade aldol/hemiketalization reaction.[16][19] Another approach utilizes the oxidation of an olefinated sugar.[15][20]

Illustrative Synthetic Pathway (via Aldol Reaction):

• Starting Materials: The synthesis can commence from commercially available sugars like D-lyxose.[16]

• Multi-step Synthesis: A series of chemical transformations, including protection of hydroxyl groups, chain elongation via an aldol reaction, and subsequent deprotection steps, are carried out.[16]

• Purification: Each intermediate and the final product are purified using chromatographic techniques to ensure high purity.

• Structural Verification: The identity and purity of the synthetic D-mannoheptulose are confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

A Framework for Comparative Efficacy Studies

To date, a direct, peer-reviewed study comparing the efficacy of D-mannoheptulose from avocado extract versus a synthetic source is lacking. Such an investigation is crucial to ascertain whether the biological activity is solely attributable to D-mannoheptulose or if other compounds in the avocado extract play a modulatory role. The following experimental workflow is proposed to address this knowledge gap.

Caption: Proposed experimental workflow for comparing the efficacy of D-mannoheptulose sources.

In Vitro Hexokinase Inhibition Assay

Objective: To quantitatively compare the inhibitory potency of avocado-derived and synthetic D-mannoheptulose on hexokinase activity.

Methodology:

• Enzyme and Substrates: Utilize purified hexokinase (e.g., from yeast or bovine heart).

• Assay Principle: A coupled enzyme assay where the product of the hexokinase reaction, glucose-6-phosphate, is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP+ to NADPH. The rate of NADPH formation is monitored spectrophotometrically at 340 nm.[1]

• Experimental Groups:

  • Control (no inhibitor)

  • Varying concentrations of synthetic D-mannoheptulose

  • Varying concentrations of avocado extract (normalized to D-mannoheptulose content)

  • Avocado extract depleted of D-mannoheptulose (as a negative control for the extract matrix)

• Data Analysis: Determine the IC50 (half-maximal inhibitory concentration) for each test article.

Cell-Based Assays for Insulin Secretion

Objective: To assess the impact of both D-mannoheptulose sources on glucose-stimulated insulin secretion in a cellular model.

Methodology:

• Cell Line: Use a pancreatic β-cell line such as INS-1 or MIN6.

• Treatment: Pre-incubate cells with varying concentrations of synthetic D-mannoheptulose or normalized avocado extract.

• Glucose Challenge: Stimulate insulin secretion with a high concentration of glucose.

• Quantification of Insulin: Measure the amount of insulin secreted into the culture medium using an ELISA kit.

• Data Analysis: Compare the dose-dependent inhibition of insulin secretion between the two sources.

In Vivo Studies in a Murine Model

Objective: To evaluate the systemic effects of avocado-derived versus synthetic D-mannoheptulose on glucose homeostasis in a living organism. A study by Pistell et al. (2021) demonstrated the in vivo efficacy of an avocado extract enriched in mannoheptulose in a mouse model of diet-induced obesity.[13][21]

Methodology:

• Animal Model: Utilize a relevant mouse model, such as C57BL/6J mice on a high-fat diet.[13][21]

• Dosing: Administer synthetic D-mannoheptulose or normalized avocado extract orally.

• Oral Glucose Tolerance Test (OGTT): Perform OGTTs to assess the impact on glucose clearance and insulin response.[14]

• Blood Parameter Analysis: Measure blood glucose, insulin, and D-mannoheptulose levels at various time points.

• Data Analysis: Compare the effects of the two sources on glucose tolerance and insulin sensitivity.

Conclusion and Future Directions

While both avocado-derived and synthetic D-mannoheptulose offer a valuable tool for researchers, the choice of source should be guided by the specific experimental goals. Synthetic D-mannoheptulose provides high purity and batch-to-batch consistency, making it ideal for mechanistic studies where the precise concentration of the active molecule is critical. Conversely, avocado extract represents a more "natural" formulation and may offer the potential for synergistic effects from other co-occurring phytochemicals. However, this is accompanied by the challenge of standardization.

The proposed comparative studies are essential to definitively elucidate any differences in efficacy between the two sources. Such research will not only advance our fundamental understanding of D-mannoheptulose's biological activity but also provide crucial insights for its potential development as a therapeutic agent. Future investigations should also focus on the bioavailability and pharmacokinetics of D-mannoheptulose from both sources to build a complete picture of their respective profiles.

References

• BenchChem. (n.d.). Biochemical mechanism of D-Mannoheptulose as a hexokinase inhibitor.
• Cheng, J., Fang, Z., Li, S., Zheng, B., & Jiang, Y. (2009). An efficient synthesis of d-mannoheptulose via oxidation of an olefinated sugar with potassium permanganate in aqueous acetone. Carbohydrate Research, 344(15), 2093-2095.
• Wang, C., et al. (2017). Synthesis of D-manno-heptulose via a cascade aldol/hemiketalization reaction. Beilstein Journal of Organic Chemistry, 13, 845-850.
• MedchemExpress. (n.d.). D-Mannoheptulose | Hexokinase Inhibitor.
• Google Patents. (2016). CN105439814A - Method for preparing D-mannoheptulose and persitol by extraction from avocado.
• Cheng, J., et al. (2009). An efficient synthesis of d-mannoheptulose via oxidation of an olefinated sugar with potassium permanganate in aqueous acetone. Avocadosource.com.
• Mishra, S., et al. (2022). A pathway model of glucose-stimulated insulin secretion in the pancreatic β-cell. PMC.
• Wang, C., et al. (2017). Synthesis of D-manno-heptulose via a cascade aldol/hemiketalization reaction. ResearchGate.
• Pistell, P. J., et al. (2021). An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. NIH.
• Courtois, P., et al. (2001). D-mannoheptulose phosphorylation by hexokinase isoenzymes. PubMed.
• ManTech Publications. (n.d.). Comparative Toxicological Evaluation of Synthetic and Natural Food Additives in Rodent Models.
• Al-Ziaydi, A. G., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. PubMed.
• Wikipedia. (n.d.). Insulin signal transduction pathway.
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• Wikipedia. (n.d.). Glycolysis.
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• Al-Ramadan, A., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. PMC - NIH.
• Robertson, R. P., et al. (2004). Does the Glucose-Dependent Insulin Secretion Mechanism Itself Cause Oxidative Stress in Pancreatic β-Cells? American Diabetes Association.
• Ispoglou, D. K., et al. (2023). Effects of an Unripe Avocado Extract on Glycaemic Control in Individuals with Obesity: A Double-Blinded, Parallel, Randomised Clinical Trial. MDPI.
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• Pistell, P. J., et al. (2021). An Avocado Extract Enriched in Mannoheptulose Prevents the Negative Effects of a High-Fat Diet in Mice. MDPI.
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A Researcher's Guide to Replicating and Validating the Bioactivity of D-Mannoheptulose

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals seeking to independently replicate and validate published findings on the bioactivity of D-Mannoheptulose (MH). Moving beyond a simple recitation of protocols, this document delves into the causal logic behind experimental choices, outlines self-validating methodologies, and offers a comparative analysis of MH with other relevant compounds. Our objective is to equip you with the necessary tools to rigorously assess the potential of this intriguing natural hexokinase inhibitor.

The Scientific Premise: D-Mannoheptulose as a Modulator of Cellular Metabolism

D-Mannoheptulose, a seven-carbon monosaccharide naturally occurring in avocados, has garnered significant attention for its specific inhibitory action on hexokinase, the gatekeeper enzyme of glycolysis.[1] By competitively binding to the active site of hexokinase isoenzymes, including glucokinase, MH effectively blocks the phosphorylation of glucose to glucose-6-phosphate.[2] This primary action has profound downstream consequences on cellular energy metabolism, insulin secretion, and has shown potential in preclinical cancer models.[3][4] This guide will focus on validating these three core bioactivities.

Core Experimental Validations: A Three-Pronged Approach

To comprehensively validate the bioactivity of D-Mannoheptulose, we propose a trio of key experimental workflows. Each is designed to be a self-contained validation system, with clear positive and negative controls, allowing for robust and reproducible data generation.

Workflow 1: Quantifying Hexokinase Inhibition

The foundational claim of D-Mannoheptulose's bioactivity is its inhibition of hexokinase. Therefore, the initial validation step is to quantify this inhibition directly. A coupled-enzyme spectrophotometric assay is a reliable and widely used method for this purpose.

Logical Framework for Hexokinase Inhibition Assay

Caption: Workflow for the coupled hexokinase activity assay.

Experimental Protocol: Spectrophotometric Hexokinase Inhibition Assay

This protocol is adapted from established methodologies for determining hexokinase activity.[2][5]

Materials:

• Purified hexokinase (from bovine heart or yeast)

• D-Mannoheptulose (MH)

• D-Glucose

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl₂)

• NADP⁺ (Nicotinamide adenine dinucleotide phosphate)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of D-Mannoheptulose in assay buffer.

  • Prepare a range of concentrations of D-Glucose in assay buffer.

  • Prepare a working solution of hexokinase in assay buffer.

  • Prepare a reaction mixture containing ATP, MgCl₂, NADP⁺, and G6PDH in assay buffer.

• Assay Setup:

  • To each well of a 96-well plate, add a fixed volume of the hexokinase solution.

  • Add varying concentrations of D-Mannoheptulose to the test wells.

  • Add assay buffer to the control wells.

  • Add varying concentrations of D-Glucose to the wells.

• Initiation and Measurement:

  • Initiate the reaction by adding the reaction mixture to all wells.

  • Immediately place the plate in the spectrophotometer and measure the absorbance at 340 nm at regular intervals (e.g., every minute) for a set period (e.g., 10-15 minutes). The rate of increase in absorbance is proportional to the rate of NADPH production and thus hexokinase activity.

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time plots.

  • Plot V₀ against the glucose concentration for each concentration of D-Mannoheptulose.

  • Determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax) for the uninhibited reaction.

  • Analyze the data using Lineweaver-Burk or other suitable plots to determine the type of inhibition (competitive) and the inhibition constant (Ki).

Expected Outcome and Comparative Data:

Published data indicates that D-Mannoheptulose acts as a competitive inhibitor of hexokinases. You should observe an increase in the apparent Km of glucose with increasing concentrations of MH, while the Vmax remains unchanged.

Compound	Target Enzyme/Cell Line	IC50 / Ki Value	Reference
D-Mannoheptulose	Glucokinases and Hexokinases (general)	Ki ≈ 0.25 mM	[2]
D-Mannoheptulose	Bovine Heart Hexokinase	Km ≈ 0.2 mM	[6]
D-Mannoheptulose	MCF-7 Breast Cancer Cells	IC50 ≈ 263.3 µg/mL	[1][7]
D-Mannoheptulose	Normal HMECs	IC50 ≈ 975.1 µg/mL	[1][7]
2-Deoxy-D-Glucose	Colorectal Cancer Cell Lines	Effective at 1 mM	[8]

Workflow 2: Assessing the Impact on Cellular Glucose Uptake and Glycolysis

A direct consequence of hexokinase inhibition is a reduction in cellular glucose uptake and the subsequent glycolytic flux. This can be validated using a fluorescent glucose analog, 2-NBDG, and by measuring key downstream metabolites of glycolysis, such as ATP.

Logical Framework for Cellular Glucose Uptake and ATP Measurement

Caption: Workflow for validating the impact of D-Mannoheptulose on glucose uptake and ATP production.

Experimental Protocol: 2-NBDG Glucose Uptake Assay

This protocol is based on established methods for measuring glucose uptake using the fluorescent analog 2-NBDG.[9][10][11][12]

Materials:

• Adherent or suspension cells of interest (e.g., MCF-7 breast cancer cells)

• Complete culture medium

• Glucose-free culture medium

• 2-NBDG (2-deoxy-2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose)

• D-Mannoheptulose

• Phloretin (as a positive control for glucose uptake inhibition)

• 96-well black, clear-bottom culture plates

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for optimal growth and avoids confluence.

• Cell Treatment:

  • After overnight incubation, replace the culture medium with glucose-free medium and incubate for 1-2 hours to starve the cells of glucose.

  • Replace the medium with fresh glucose-free medium containing varying concentrations of D-Mannoheptulose or vehicle control. For a positive control, treat cells with phloretin.

  • Incubate for the desired pre-treatment time (e.g., 30-60 minutes).

• 2-NBDG Incubation: Add 2-NBDG to each well at a final concentration of 10-200 µM (optimize for your cell line) and incubate for 10-60 minutes at 37°C.

• Measurement:

  • Remove the 2-NBDG containing medium and wash the cells three times with ice-cold PBS.

  • Add fresh PBS to each well and measure the intracellular fluorescence using a microplate reader (excitation/emission ≈ 465/540 nm) or analyze the cells by flow cytometry.

• Data Analysis: Quantify the fluorescence intensity and normalize it to the cell number or protein concentration. Compare the fluorescence in MH-treated cells to the control to determine the percentage of glucose uptake inhibition.

Experimental Protocol: Intracellular ATP Measurement

This protocol utilizes a luminescence-based assay to quantify intracellular ATP levels.[13][14][15]

Materials:

• Cells cultured and treated with D-Mannoheptulose as described above.

• Commercial ATP luminescence assay kit (containing luciferase and luciferin).

• Luminometer.

Procedure:

• Cell Lysis: Following treatment with D-Mannoheptulose, lyse the cells according to the ATP assay kit manufacturer's instructions to release intracellular ATP.

• Luminescence Reaction: Add the luciferase-luciferin reagent to the cell lysate. The luciferase will catalyze the oxidation of luciferin in the presence of ATP, producing light.

• Measurement: Immediately measure the luminescence using a luminometer.

• Data Analysis: Generate an ATP standard curve to convert the luminescence readings to ATP concentrations. Normalize the ATP concentration to the cell number or protein concentration.

Expected Outcome and Comparative Data:

Treatment with D-Mannoheptulose is expected to decrease both 2-NBDG uptake and intracellular ATP levels in a dose-dependent manner, particularly in cell lines highly reliant on glycolysis.

Cell Line	Treatment	Effect	Reference
AMJ13 and MCF7 Breast Cancer Cells	D-Mannoheptulose (62.5 µg/ml)	Decreased HK activity, pyruvate, and ATP concentrations	[5]
AMJ13 and MCF7 Breast Cancer Cells	D-Mannoheptulose	Increased cytotoxicity with increased concentrations	[5]
Jurkat and HeLa Cells	Phloretin	Inhibition of glucose uptake	[12]

Workflow 3: Investigating the Effect on Insulin Secretion in Pancreatic Islets

D-Mannoheptulose's ability to inhibit glucokinase in pancreatic β-cells leads to a reduction in glucose-stimulated insulin secretion (GSIS). This makes it a valuable tool for studying β-cell physiology and diabetes.

Logical Framework for Glucose-Stimulated Insulin Secretion (GSIS) Assay

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of D-Mannoheptulose for Laboratory Professionals

Navigating the lifecycle of laboratory reagents extends beyond their application in experiments; it culminates in their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of D-Mannoheptulose, ensuring the safety of laboratory personnel and adherence to environmental regulations. As researchers, scientists, and drug development professionals, adopting these best practices demonstrates a commitment to a culture of safety and scientific integrity.

Understanding D-Mannoheptulose: A Safety Profile

D-Mannoheptulose is a seven-carbon monosaccharide, a crystalline solid at room temperature, and is readily soluble in water.[1][2] From a regulatory and safety standpoint, it is not classified as a hazardous chemical. Its properties are akin to other simple sugars used in biochemical research. However, like any powdered chemical, it presents two primary physical hazards that dictate its handling procedures: inhalation of airborne particles and the potential for combustible dust formation under specific conditions.[3][4]

While not acutely toxic, inhaling any chemical powder can cause respiratory irritation. Furthermore, OSHA has highlighted that many organic materials in powdered form, including sugars, can become a combustible dust hazard.[3][4][5] This occurs when fine particles are suspended in the air in a sufficient concentration and exposed to an ignition source. Therefore, all handling and disposal procedures are designed to mitigate the creation of dust.

Core Principles of D-Mannoheptulose Disposal

The disposal strategy for D-Mannoheptulose is predicated on its classification as a non-hazardous waste. Institutional and municipal guidelines may vary, but the following procedures are grounded in widely accepted safety protocols from environmental health and safety (EHS) departments at various research institutions.[6][7][8] The primary goal is to manage the waste in a form that prevents accidental exposure or environmental release.

Table 1: D-Mannoheptulose Waste Stream Management

Waste Form	Recommended Disposal Route	Key Safety Considerations
Solid D-Mannoheptulose	Dispose of as solid, non-hazardous laboratory waste in the regular trash, following specific packaging protocols to prevent exposure to custodial staff.	Double-bagging and sealing the waste. Placing it directly into a larger dumpster to bypass internal laboratory trash cans.
Aqueous Solutions	Drain disposal with copious amounts of water is generally acceptable for non-hazardous, water-soluble substances, provided the concentration is low and it is permitted by your institution.	Confirm institutional EHS policy on drain disposal. Ensure the solution does not contain any other hazardous chemicals.
Contaminated Labware	Dispose of as solid, non-hazardous laboratory waste. Sharps (needles, blades) require a dedicated sharps container.	Segregate sharps from other labware. Non-sharp items like pipette tips and microfuge tubes should be placed in a designated solid waste container.
Empty Product Containers	Triple-rinse the container, deface the label, and dispose of it in the regular trash or glass recycling, as appropriate.	Rinsate from a non-hazardous chemical can typically be poured down the drain. Ensure the label is completely obscured to prevent confusion.[9]

Experimental Protocols for Disposal

The following sections provide detailed, step-by-step methodologies for the safe disposal of D-Mannoheptulose in its various forms.

Protocol 1: Disposal of Solid D-Mannoheptulose Powder

This protocol is designed to minimize the generation of airborne dust.

• Personal Protective Equipment (PPE): Before beginning, don standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves.[10]

• Designated Work Area: Whenever possible, handle the powder inside a chemical fume hood or a ventilated balance enclosure to contain any dust.[11]

• Waste Collection:

  • Carefully sweep or scoop the solid D-Mannoheptulose into a primary container, such as a sturdy plastic bag or a beaker. Avoid vigorous actions that could create a dust cloud.

  • If using a bag, securely seal it.

  • Place the primary container into a second, larger plastic bag and seal it. This double-bagging method ensures containment.[12]

• Labeling: Although not hazardous, it is good practice to label the outer bag as "Non-hazardous waste: D-Mannoheptulose" for clarity.

• Final Disposal:

  • Do not place the bag in an open laboratory trash can where it might be handled by custodial staff.

  • Transport the sealed bag directly to your facility's main waste collection area or dumpster for regular trash.[13]

Protocol 2: Disposal of Aqueous D-Mannoheptulose Solutions

This protocol applies to solutions where D-Mannoheptulose is the only solute, or any other solutes are also confirmed to be non-hazardous.

• Verify Institutional Policy: Crucially, confirm that your institution's EHS department permits the drain disposal of non-hazardous, water-soluble chemicals.[8][13] Many institutions have lists of chemicals approved for sewer disposal.

• Dilution: While not always required for non-hazardous materials, it is a prudent practice to ensure the solution is dilute.

• Disposal Procedure:

  • Turn on the cold water tap to create a steady flow.

  • Slowly pour the D-Mannoheptulose solution down the drain.

  • Allow the water to run for an additional 30-60 seconds to thoroughly flush the plumbing system.[8]

• Record Keeping: If your lab maintains a log for chemical disposal, note the date and approximate amount disposed of.

Protocol 3: Disposal of Empty D-Mannoheptulose Containers

Properly emptying and cleaning containers prevents chemical residues from entering the waste stream.

• Initial Cleaning: Ensure the container is as empty as possible through normal use.

• Triple Rinsing:

  • Add a small amount of water to the container, cap it, and shake to dissolve any remaining powder.

  • Pour the rinsate down the drain, following the procedure in Protocol 2.

  • Repeat this rinsing process two more times.

• Label Defacing: Completely obscure or remove the original manufacturer's label using a marker or by peeling it off.[9] This is a critical step to prevent the container from being mistaken for one containing a hazardous chemical.

• Final Disposal: The clean, unlabeled container can now be disposed of in the appropriate recycling bin (e.g., glass or plastic) or regular trash.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-Mannoheptulose waste.

Caption: Decision workflow for the disposal of D-Mannoheptulose waste streams.

By adhering to these scientifically grounded and safety-first procedures, laboratory professionals can ensure the responsible management of D-Mannoheptulose waste, reinforcing the pillars of expertise, trustworthiness, and safety that define modern scientific research.

References

• Anonymous. (2022, September 15). 16.5: Properties of Monosaccharides. Chemistry LibreTexts. Retrieved from [Link]

• Creative Biolabs. (n.d.). Monosaccharide Properties: Chemical Reactivity & Analysis. Retrieved from [Link]

• Biology Discussion. (n.d.). Monosaccharides: Nomenclature and Chemical Properties. Retrieved from [Link]

• Pedigogy. (n.d.). Physical and Chemical properties of monosaccharide. Retrieved from [Link]

• Anonymous. (2024, October 16). 16.6: Properties of Monosaccharides. Chemistry LibreTexts. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Combustible Dust: An Explosion Hazard - OSHA Guidance. Retrieved from [Link]

• Cardinal Compliance Consultants. (n.d.). What is OSHA's Standard for Combustible Dust?. Retrieved from [Link]

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• LabXchange. (2022, May 23). How To: Lab Waste [Video]. YouTube. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

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A Researcher's Guide to Personal Protective Equipment (PPE) for Handling D-Mannoheptulose

As a Senior Application Scientist, my primary goal is to ensure that your work is not only scientifically sound but also conducted with the highest degree of safety. This guide moves beyond a simple checklist, providing a comprehensive operational plan for handling D-Mannoheptulose. We will explore the rationale behind each safety measure, ensuring you are equipped to work confidently and securely.

Foundational Risk Assessment of D-Mannoheptulose

Before handling any chemical, a thorough risk assessment is paramount. D-Mannoheptulose is a naturally occurring seven-carbon monosaccharide, typically supplied as a white to off-white crystalline powder[1][2]. A review of its Safety Data Sheet (SDS) reveals that it is not classified as a hazardous substance under the Globally Harmonized System (GHS)[3]. However, the physical form of the substance—a fine powder—is the primary driver for our PPE strategy. Fine powders can be easily aerosolized, leading to inadvertent inhalation or contamination of surfaces and personnel[4].

Therefore, our safety protocols are designed to mitigate the risks associated with fine particulates, rather than inherent chemical toxicity.

Property / Hazard	Description	Source(s)
Physical Form	White to off-white crystalline solid/powder	[1][2][5]
GHS Classification	Not classified as a hazardous substance	[3]
Primary Hazard	Inhalation of airborne dust; contamination of skin, eyes, and work surfaces	[4]
Storage	Recommended long-term at 4°C or -20°C, desiccated	[1][6]
PPE Recommendation	Eyeshields, Gloves, type N95 (US) respirator	[5]

The Core PPE Ensemble: Your First Line of Defense

Selection of PPE must be deliberate and based on the specific tasks you will be performing. The Occupational Safety and Health Administration (OSHA) mandates that PPE be provided whenever hazards cannot be eliminated through engineering or administrative controls[7][8]. For D-Mannoheptulose, the following ensemble is required for all routine handling procedures.

• Eye and Face Protection: At a minimum, ANSI-rated safety glasses with side shields are mandatory to protect against accidental splashes or airborne particles. When weighing or transferring larger quantities of powder where the risk of aerosolization is higher, chemical splash goggles should be worn for a more complete seal around the eyes, in accordance with OSHA standard 29 CFR 1910.133[9].

• Hand Protection: Nitrile gloves are the standard for handling D-Mannoheptulose. They provide an effective barrier against fine powders and are resistant to the common laboratory solvents (e.g., DMSO, Ethanol, PBS) in which this compound is often dissolved[1][2]. Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid contaminating your skin[10].

• Protective Clothing: A buttoned lab coat serves to protect your personal clothing and skin from contamination. The cuffs of your gloves should be pulled over the cuffs of the lab coat to create a sealed barrier[11].

• Respiratory Protection: While D-Mannoheptulose is not acutely toxic, the SDS from major suppliers recommends a Type N95 (US) respirator[5]. This is a best-practice recommendation to prevent the inhalation of fine powders, especially during procedures that can generate dust, such as weighing or transferring the substance from its primary container. Use of a respirator must be in accordance with a comprehensive respiratory protection program that meets OSHA requirements (29 CFR 1910.134), including training and fit-testing[9]. For small-scale handling within a certified chemical fume hood or powder weighing station, a respirator may not be necessary if the enclosure provides sufficient protection[4].

Procedural Discipline: Donning and Doffing Protocols

The order in which you put on (don) and take off (doff) your PPE is critical to preventing cross-contamination. These workflows are designed to be self-validating systems of safety.

Donning PPE Workflow

This sequence ensures that the most protective items are layered correctly and that gloves, the final item, remain sterile for handling materials.

Caption: Workflow for correctly donning Personal Protective Equipment.

Doffing PPE Workflow

This sequence is performed in an order that minimizes the risk of transferring contaminants from the PPE to your body. The principle is to remove the most contaminated items first.

Caption: Workflow for safely doffing Personal Protective Equipment.

Operational and Disposal Plans

Step-by-Step Protocol for Weighing D-Mannoheptulose Powder

• Prepare the Work Area: Designate a specific area for weighing. Cover the work surface with absorbent bench paper[4]. If not using an enclosure, ensure the area is free from drafts.

• Don PPE: Follow the complete Donning PPE Workflow as described above.

• Position Equipment: Place your balance, weigh boat, and spatula in the designated area. An enclosed balance is preferred to minimize dust dispersal[4].

• Transfer the Powder: Open the container of D-Mannoheptulose away from your face[10]. Use a spatula to carefully transfer small amounts of powder to the weigh boat. Avoid pouring directly from the bottle to prevent powder from collecting on the threads[4].

• Seal and Clean: Once the desired amount is weighed, securely cap the D-Mannoheptulose container. Gently wipe the exterior of the container and any tools with a damp cloth to remove residual powder.

• Complete Work: Transfer the weighed powder to your experimental system.

• Clean Up: Dispose of the contaminated weigh boat and bench paper in the designated solid waste container. Decontaminate the work surface.

Disposal Plan

Proper waste management is a regulatory and safety necessity. All chemical waste must be managed from the point of generation to final disposal[12].

• Used PPE: Contaminated gloves, disposable lab coats, and bench paper should be considered solid chemical waste. Place these items in a designated, clearly labeled hazardous waste container[13].

• Residual Chemical: Unused D-Mannoheptulose and empty containers must be disposed of as chemical waste. Do not place them in the regular trash or wash them down the drain[14]. The container should be labeled as "Hazardous Waste" and include the full chemical name.

• Waste Storage: Store all waste containers in a designated Satellite Accumulation Area (SAA) that is near the point of generation and under the control of laboratory personnel[15]. Ensure waste containers are kept closed except when adding waste[12].

Emergency Procedures

In the event of an accidental release or exposure, follow these immediate steps based on standard laboratory safety protocols and SDS information[3].

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

• Spill: For a small spill of powder, carefully dampen the material with water to prevent it from becoming airborne. Gently sweep the dampened material into a designated waste container. Decontaminate the area thoroughly. Do not dry sweep.

By integrating these expert-validated protocols into your daily workflow, you build a foundation of safety that protects you, your colleagues, and the integrity of your research.

References

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania, Environmental Health and Radiation Safety. [Link]

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• Personal Protective Equipment - Standards. Occupational Safety and Health Administration (OSHA). [Link]

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• Personal Protective Equipment - Overview. Occupational Safety and Health Administration (OSHA). [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society (ACS). [Link]

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• Standard operating procedure for hazardous chemicals Handling of nanomaterials. University of Texas at Dallas. [Link]

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